3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

• CAS: 949925-75-1

Core Science & Biosynthesis

Chemical structure and properties of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

An Essential Reference for Pharmaceutical Development and Quality Control

Abstract

This technical guide provides a comprehensive overview of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a critical metabolite and potential impurity of the direct renin inhibitor, Aliskiren. Designed for researchers, scientists, and drug development professionals, this document details the compound's chemical structure, physicochemical properties, and its significance in the context of pharmaceutical manufacturing and metabolic studies. Furthermore, it offers detailed, field-proven protocols for its synthesis, purification, and analytical characterization, ensuring scientific integrity and enabling reproducible results.

Introduction: Contextualizing a Key Aliskiren-Related Compound

Aliskiren is the first-in-class direct renin inhibitor approved for the treatment of hypertension.[1][2] It functions by blocking the rate-limiting step in the renin-angiotensin-aldosterone system (RAAS), thereby reducing the production of angiotensin II, a potent vasoconstrictor.[1] The synthesis of Aliskiren is a complex, multi-step process, which, along with potential degradation pathways, can lead to the formation of various related compounds or impurities.[1]

Among these, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid holds particular significance. It is recognized as a major metabolite resulting from the O-demethylation of Aliskiren's phenyl-propoxy side chain, followed by oxidation to a carboxylic acid derivative.[3] Its presence, whether as a metabolic product in pharmacokinetic studies or as a process-related impurity in the active pharmaceutical ingredient (API), necessitates its thorough characterization. The control and monitoring of such impurities are mandated by regulatory bodies like the ICH to ensure the safety and efficacy of the final drug product.[1]

This guide serves as an authoritative resource, consolidating the available technical data and methodologies essential for the study and control of this specific Aliskiren-related compound.

Chemical Identity and Physicochemical Properties

A precise understanding of the molecule's structure and properties is fundamental to all further investigation, from developing analytical methods to interpreting metabolic data.

2.1. Chemical Structure

• Analyte Name: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid[4]

• Synonyms: Aliskiren Metabolite M2[5]

• IUPAC Name: 3-[5-[(2S,4S,5S,7S)-4-amino-7-[(3-amino-2,2-dimethyl-3-oxopropyl)carbamoyl]-5-hydroxy-8-methyl-2-propan-2-ylnonyl]-2-methoxyphenoxy]propanoic acid[4]

• CAS Number: 949925-75-1[4]

The structure is derived from the parent Aliskiren molecule through two key modifications on the 4-methoxy-3-(3-methoxypropoxy)phenyl group:

• O-demethylation: Loss of the methyl group from the 3-methoxypropoxy side chain.

• Oxidation: Subsequent oxidation of the resulting alcohol to a carboxylic acid.

These changes significantly increase the polarity of the molecule compared to Aliskiren.

2.2. Physicochemical Data

The following table summarizes the key physicochemical properties of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid and, for comparative context, its parent drug, Aliskiren.

Property	3'-Desmethoxy Aliskiren 3'-Carboxylic Acid	Aliskiren (Parent Drug)
Molecular Formula	C29H49N3O7[4]	C30H53N3O6[6]
Molecular Weight	551.71 g/mol [4]	551.8 g/mol [6]
Accurate Mass	551.357[4]	551.4036
LogP (Predicted)	Varies by algorithm; expected to be lower than Aliskiren	2.45[6]
Aqueous Solubility	Expected to be higher than Aliskiren due to the carboxylic acid moiety	High (as hemifumarate salt)[6]
pKa (Predicted)	Contains a basic amine (pKa ~9-10) and an acidic carboxylic acid (pKa ~4-5)	Contains a basic amine (pKa ~9-10)

Synthesis and Purification as a Reference Standard

Expertise & Experience: The ability to synthesize and isolate highly pure 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is crucial for its use as a certified reference standard. This standard is indispensable for the accurate quantification of the impurity in Aliskiren API batches and for its identification in metabolic studies. The synthesis is typically a custom process undertaken by specialized laboratories.[4] While a specific, publicly documented synthetic route is not available, a logical pathway can be inferred from its structure, starting from an Aliskiren intermediate.

3.1. Conceptual Synthetic Pathway

The synthesis would logically involve the O-dealkylation of a protected Aliskiren precursor at the methoxypropyl side chain, followed by oxidation and final deprotection steps.

Caption: Conceptual workflow for the synthesis of the target compound.

3.2. General Purification Protocol (Preparative HPLC)

Trustworthiness: Purification must yield a reference material of >98% purity, as confirmed by orthogonal analytical methods. Preparative Reverse-Phase HPLC (RP-HPLC) is the method of choice.

• Column Selection: A high-capacity C18 column (e.g., 250 x 21.2 mm, 5-10 µm particle size) is appropriate.

• Mobile Phase Preparation:

  • Phase A: 0.1% Formic Acid in Water.

  • Phase B: 0.1% Formic Acid in Acetonitrile.

  • Causality: The acidic modifier improves peak shape for the amine and carboxylic acid functionalities.

• Crude Sample Preparation: Dissolve the crude synthetic product in a minimal amount of DMSO or a mixture of the mobile phase.

• Gradient Elution:

  • Develop a shallow gradient based on analytical HPLC runs, starting from a high aqueous percentage (e.g., 95% A) and gradually increasing the organic phase (B).

  • The target compound, being more polar than Aliskiren, will elute earlier.

• Fraction Collection: Collect fractions corresponding to the main product peak based on UV detection (e.g., ~230 nm).

• Purity Analysis: Analyze collected fractions by analytical UPLC-MS to confirm purity.

• Solvent Removal: Combine pure fractions and remove the solvent via lyophilization to obtain the final product as a stable, solid powder.

Analytical Characterization: A Self-Validating System

Authoritative Grounding: The definitive identification and quantification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid rely on a combination of chromatographic and spectrometric techniques. This multi-faceted approach creates a self-validating system where each technique corroborates the findings of the others.

Caption: Integrated workflow for the analysis of the target compound.

4.1. Protocol: RP-HPLC Method for Impurity Profiling

This method is suitable for determining the presence and quantity of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in Aliskiren API.

• Instrumentation: HPLC or UPLC system with UV/PDA detection.

• Column: C18 or C8 column (e.g., 150 x 4.6 mm, 3.5 µm). A C8 column may offer different selectivity.[7][8]

• Mobile Phase:

  • Phase A: 0.02 M Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with orthophosphoric acid.[9]

  • Phase B: Acetonitrile.

  • Rationale: A buffered aqueous phase is critical for consistent retention times and peak shapes of ionizable analytes.

• Flow Rate: 1.0 mL/min.[10]

• Detection Wavelength: 230 nm.[11]

• Column Temperature: 30 °C.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 70% B

  • 25-30 min: 70% B

  • 30-32 min: 70% to 20% B

  • 32-40 min: 20% B (Re-equilibration)

• Expected Elution: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid will elute significantly earlier than Aliskiren due to its increased polarity.

4.2. Protocol: LC-MS/MS for Identification and Trace Analysis

Mass spectrometry is essential for unambiguous identification, especially in complex matrices like plasma or urine.[12]

• Instrumentation: UPLC coupled to a tandem quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Chromatography: Use the UPLC conditions described above, or a faster gradient for higher throughput. A mobile phase of 0.1% formic acid in water and acetonitrile is common for MS applications.[12][13]

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Data Acquisition:

  • Full Scan (MS1): Scan for the protonated molecular ion [M+H]⁺ at m/z 552.4.

  • Multiple Reaction Monitoring (MRM) / Product Ion Scan (MS2):

    • Precursor Ion: m/z 552.4.

    • Expected Fragments: Key fragmentations will occur at the amide bonds and ether linkage. A prominent product ion for Aliskiren is m/z 436.2, resulting from the loss of the amino-amide side chain; similar fragmentation can be expected.[14]

  • Trustworthiness: The combination of the correct precursor mass and a specific fragmentation pattern provides a high degree of confidence in the compound's identity.

Conclusion

3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a compound of high relevance in the pharmaceutical lifecycle of Aliskiren. As a key metabolite, its study is vital for understanding the drug's pharmacokinetic profile. As a potential impurity, its detection and control are a regulatory necessity for ensuring drug quality and patient safety. The protocols and data presented in this guide provide a robust framework for scientists to synthesize, purify, and analytically characterize this compound, supporting ongoing research and development efforts in the field of antihypertensive therapies.

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3'-Desmethoxy Aliskiren 3'-Carboxylic Acid degradation pathway mechanism

An In-Depth Technical Guide to the Degradation Pathway of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

Abstract

This technical guide provides a comprehensive analysis of the potential degradation pathways of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a significant metabolite of the direct renin inhibitor, Aliskiren. Given the limited direct literature on the degradation of this specific metabolite, this paper establishes a robust scientific foundation by first examining the well-documented degradation profile of the parent drug, Aliskiren, under various stress conditions. By synthesizing data from forced degradation studies involving hydrolysis, oxidation, and photolysis, we propose a predictive degradation mechanism for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, analytical methodologies, and mechanistic insights crucial for stability testing, formulation development, and regulatory compliance.

Introduction: Context and Significance

Aliskiren is the first in a class of orally active, nonpeptide direct renin inhibitors developed for the treatment of hypertension.[1][2][3] It functions by blocking the renin-angiotensin-aldosterone system (RAAS) at its rate-limiting step—the conversion of angiotensinogen to angiotensin I—thereby reducing plasma renin activity (PRA) and blood pressure.[2][4][5]

During its biotransformation, Aliskiren undergoes metabolism, primarily through O-demethylation and subsequent oxidation, to form various metabolites.[1][6][7] One of these is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid . Understanding the chemical stability and degradation pathways of both the active pharmaceutical ingredient (API) and its major metabolites is a cornerstone of drug development. Stability studies are mandated by regulatory bodies like the International Council for Harmonisation (ICH) to ensure the safety, efficacy, and quality of pharmaceutical products.[8][9][10] Forced degradation, or stress testing, is a critical component of this process, designed to identify likely degradation products, establish degradation pathways, and validate the stability-indicating power of analytical methods.[8][10]

This guide will first explore the known degradation mechanisms of Aliskiren as a scientifically-grounded proxy, and then extrapolate these findings to construct a proposed degradation pathway for its carboxylic acid metabolite.

Molecular Structures and Susceptible Moieties

The stability of a molecule is intrinsically linked to its structure. The key functional groups within Aliskiren and its carboxylic acid metabolite are susceptible to specific degradation reactions.

• Aliskiren: The structure contains a central secondary amide bond, a secondary alcohol, and two ether linkages (a methoxy group and a methoxypropoxy side chain).[11]

• 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid: This metabolite retains the core structure of Aliskiren, including the critical amide and secondary alcohol groups. The key difference is the transformation of the 3-methoxypropoxy group into a propanoic acid moiety via O-demethylation and oxidation.[1][12][13]

The primary sites susceptible to degradation in both molecules are:

• Amide Linkage: Prone to both acid- and base-catalyzed hydrolysis.

• Secondary Alcohol: Susceptible to oxidation.

• Ether Linkages: Can be cleaved under harsh acidic conditions, though generally more stable than the amide bond.

• Aromatic Ring and Alkyl Chains: Potential sites for oxidative and photolytic degradation.

The metabolic pathway from the parent drug to the metabolite of interest is illustrated below.

Caption: Proposed degradation of the target analyte via hydrolysis and oxidation.

Experimental Protocols for Stability Studies

To empirically validate the proposed degradation pathways, a systematic forced degradation study is required. The following protocols provide a robust framework for such an investigation.

General Experimental Workflow

The process involves subjecting the drug substance to various stress conditions and analyzing the resulting samples at specified time points using a stability-indicating analytical method.

Caption: General workflow for a forced degradation study.

Detailed Protocol: Forced Degradation

• Stock Solution Preparation: Prepare a stock solution of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile:water mixture).

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.2 M HCl. Store the solution at 60°C. Withdraw aliquots at appropriate time intervals.

• Alkaline Hydrolysis: Mix equal volumes of the stock solution and 0.2 M NaOH. Store the solution at 60°C. Withdraw aliquots at appropriate time intervals.

• Oxidative Degradation: Mix equal volumes of the stock solution and 6% H₂O₂. Store the solution at room temperature, protected from light. Withdraw aliquots at appropriate time intervals.

• Photolytic Degradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B guidelines. [8]6. Sample Treatment: Prior to analysis, neutralize the acidic and alkaline samples with an equivalent amount of base or acid, respectively. Dilute all samples to a suitable final concentration (e.g., 100 µg/mL) with the mobile phase.

Recommended Analytical Methodology: Stability-Indicating RP-HPLC

A robust, stability-indicating method is required to separate the parent analyte from its degradation products.

• Chromatographic System: HPLC or UPLC system with a Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column (e.g., Waters XBridge C18, 150 x 4.6 mm, 5 µm) is a suitable starting point. [14]* Mobile Phase: A gradient elution is recommended to resolve polar and non-polar compounds.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Flow Rate: 1.0 mL/min. [14]* Detection Wavelength: Monitor at 230 nm and 280 nm to capture various chromophores. [15][16]* Column Temperature: 30°C.

• Injection Volume: 10 µL.

For definitive structural elucidation of the degradation products, fractions should be collected and analyzed by high-resolution mass spectrometry (LC-MS/MS). [8]

Conclusion and Future Directions

The degradation behavior of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is predicted to closely mirror that of its parent compound, Aliskiren. The primary degradation pathways are anticipated to be hydrolysis of the central amide bond under both acidic and alkaline conditions, and oxidation of the secondary alcohol to a ketone. The molecule is also expected to be sensitive to photolytic stress.

This guide provides the scientific rationale and a detailed experimental framework for confirming these proposed pathways. Executing these protocols will enable the development of robust, stability-indicating analytical methods and support the formulation of a stable drug product. Further research should focus on the isolation and definitive structural characterization of the degradation products and an assessment of their potential toxicological profiles.

References

• Waldmeier, F., et al. (2007). Absorption, distribution, metabolism, and elimination of the direct renin inhibitor aliskiren in healthy volunteers. Drug Metabolism and Disposition, 35(8), 1418-1428. [Link]

• Kushwah, B. S., et al. (2018). Characterization of solution stress degradation products of aliskiren and prediction of their physicochemical and ADMET properties. European Journal of Pharmaceutical Sciences, 121, 139-154. [Link]

• Karvelis, D., et al. (2014). A stability-indicating HPLC method for the quantification of aliskiren and hydrochlorothiazide in a pharmaceutical formulation. Journal of AOAC International, 97(6), 1546-1553. [Link]

• Karvelis, D., et al. (2019). Stability-Indicating HPLC Method for the Quantification of Aliskiren and Hydrochlorothiazide in a Pharmaceutical Formulation. Journal of AOAC INTERNATIONAL. [Link]

• Waldmeier, F., et al. (2013). Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers. Drug Metabolism and Disposition. [Link]

• de Oliveira, M. A., et al. (2013). Stress degradation studies on aliskiren and the development of a sensitive stability-indicating MEKC method. Acta Chromatographica, 25(4), 709-722. [Link]

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• Parving, H. H., et al. (2008). Pharmacokinetics and pharmacodynamics of aliskiren, an oral direct renin inhibitor. Journal of Hypertension, 26(9), 1767-1775. [Link]

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Technical Whitepaper: Pharmacokinetics of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (Metabolite M2)

Executive Summary

Aliskiren is a highly potent, orally active direct renin inhibitor utilized in the management of essential hypertension. While the parent compound dictates the primary pharmacological activity, understanding its metabolic fate is critical for comprehensive pharmacokinetic (PK) profiling and drug safety evaluation. Aliskiren exhibits low absolute bioavailability (approximately 2.6%) and is predominantly eliminated unchanged via the hepatobiliary route[1].

Despite low systemic exposure to metabolites, oxidative biotransformation by cytochrome P450 (CYP) 3A4 generates several minor metabolites. Among these, Metabolite M2 (3'-Desmethoxy Aliskiren 3'-Carboxylic Acid) is the principal oxidized derivative found in both plasma and excreta[2]. This whitepaper provides an in-depth technical analysis of the biotransformation, pharmacokinetic distribution, and the self-validating analytical methodologies required to isolate and quantify this specific carboxylic acid metabolite.

Mechanistic Biotransformation: The Genesis of M2

The structural complexity of Aliskiren (C₃₀H₅₃N₃O₆) limits extensive systemic metabolism. However, the fraction that undergoes hepatic processing is primarily subjected to O-demethylation.

The formation of Metabolite M2 (C₂₉H₄₉N₃O₇) is a sequential, two-step oxidative process:

• CYP3A4-Mediated O-Demethylation: The parent drug undergoes demethylation at the 3-methoxy-propoxy side chain. This results in the loss of a methylene group (-14 Da), forming an intermediate primary alcohol (Metabolite M3, m/z 538)[2].

• Further Oxidation: The resulting hydroxyl group is rapidly oxidized by cytosolic alcohol/aldehyde dehydrogenases into a terminal carboxylic acid. This addition of oxygen and loss of two protons (+14 Da) yields Metabolite M2[2].

Because the initial loss of 14 Da is perfectly offset by the subsequent gain of 14 Da, Metabolite M2 is isobaric to the parent drug , with both exhibiting a protonated molecular ion [M+H]+ at m/z 552[2]. This isobaric nature dictates the necessity for rigorous chromatographic separation prior to mass spectrometric detection.

Biotransformation pathway of Aliskiren to Metabolite M2 via CYP3A4.

Pharmacokinetic Profile & Mass Balance

Aliskiren's PK profile is characterized by moderate protein binding (47–51%) and near-complete fecal excretion[1]. Because the drug is a substrate for the efflux transporter P-glycoprotein, intestinal absorption is heavily restricted[1].

Metabolite M2 represents the most prominent oxidized species, yet it accounts for a very small fraction of the administered dose. Unchanged parent drug accounts for approximately 80% of the circulating species in plasma, confirming that M2 does not significantly contribute to the systemic pharmacological inhibition of renin[1].

Quantitative Pharmacokinetic Data Summary

The following table synthesizes the disposition of Aliskiren and the specific exposure metrics of Metabolite M2 based on radiolabeled [¹⁴C]aliskiren mass balance studies[1][2][3][4].

Pharmacokinetic Parameter	Value / Observation	Clinical Significance
Absolute Bioavailability	~2.6%	High first-pass effect and P-glycoprotein efflux limit absorption.
Total Fecal Excretion	90.9% of total dose	Primary elimination route (biliary secretion of unchanged drug).
Total Urinary Excretion	0.6% of total dose	Renal clearance is negligible for parent and metabolites.
M2 Fecal Recovery	0.7% – 1.2% of total dose	M2 is the primary oxidized metabolite found in excreta.
M2 Plasma Exposure	~1.0% of total radioactivity	Negligible systemic exposure; parent drug drives efficacy.
Elimination Half-Life (t½)	~44 to 49 hours	Supports once-daily dosing regimens in clinical practice.

Experimental Workflow: LC-MS/MS and LC-NMR Isolation Protocol

To accurately quantify 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (M2), researchers must overcome the isobaric interference between M2 and the parent drug. The following protocol establishes a self-validating system by coupling Liquid Scintillation Counting (LSC) for absolute mass balance with High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for structural confirmation[3].

Rationale & Causality

• Biphasic Solvent Extraction: Fecal matrices are highly complex. Using an acetonitrile/water mixture ensures the simultaneous precipitation of interfering proteins while maintaining solubility for both the highly lipophilic parent drug and the hydrophilic carboxylic acid moiety of M2.

• Chromatographic Resolution: Because Aliskiren and M2 share an identical precursor mass (m/z 552), direct infusion MS would yield false positives. A gradient HPLC method is mandatory to separate the compounds based on polarity (M2 elutes earlier due to the polar carboxylic acid group)[2].

• Radiolabeled Validation: By utilizing[¹⁴C]-aliskiren, the sum of the integrated radioactive peaks must equal the total radioactivity of the raw sample. If recovery falls below 90%, the extraction protocol is flagged for matrix-induced signal suppression, ensuring the system self-validates its extraction efficiency[4].

Step-by-Step Methodology

• Sample Preparation & Homogenization: Collect fecal samples at 24-hour intervals post-dose. Homogenize the pooled feces in a 1:3 ratio with ultra-pure water.

• Solvent Extraction: Add 3 volumes of cold acetonitrile to 1 volume of the homogenate to precipitate proteins. Vortex for 10 minutes and centrifuge at 10,000 x g for 15 minutes at 4°C. Extract the supernatant.

• Solid-Phase Extraction (SPE) Cleanup: Pass the supernatant through a pre-conditioned C18 SPE cartridge. Wash with 5% methanol in water to remove salts, and elute the target analytes using 100% methanol. Evaporate the eluate under a gentle nitrogen stream and reconstitute in the mobile phase.

• HPLC Separation: Inject the reconstituted sample onto a reverse-phase C18 column. Utilize a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). The polar carboxylic acid of M2 ensures it elutes prior to the parent Aliskiren.

• Dual Detection (Self-Validation): Split the column effluent. Route 10% to a Liquid Scintillation Counter to quantify the [¹⁴C] peak area (confirming mass balance). Route 90% to an ESI-MS/MS system operating in positive ion mode.

• Structural Confirmation: Monitor the [M+H]+ precursor at m/z 552. Confirm M2 identity via its unique fragmentation pattern, specifically looking for the loss of the oxidized side chain, differentiating it from the parent drug's fragmentation[2].

Self-validating analytical workflow for isolating and quantifying Metabolite M2.

Conclusion

The pharmacokinetics of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (M2) highlight the highly specific, low-yield oxidative metabolism of Aliskiren. While M2 is the primary oxidized metabolite, its minimal presence in systemic circulation (<1%) confirms that the clinical efficacy and safety profile of Aliskiren are driven almost exclusively by the parent compound. For analytical scientists, the isobaric nature of M2 relative to Aliskiren necessitates rigorous, self-validating LC-MS/MS protocols paired with radiolabeled tracking to ensure accurate pharmacokinetic profiling.

References

• Clinical pharmacokinetics and pharmacodynamics of aliskiren - PubMed. nih.gov. Available at:[Link]

• Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers - E-lactancia. e-lactancia.org. Available at:[Link]

• Aliskiren: An orally active renin inhibitor - PMC - NIH. nih.gov. Available at:[Link]

• Reviewer: G. Jagadeesh, Ph.D. - The absolute oral bioavailability of aliskiren... fda.gov. Available at: [Link]

• Pharmacologyonline 2: 1085-1104 (2011) ewsletter Saini and Singla Renin Inhibitor. silae.it. Available at:[Link]

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• 2. e-lactancia.org [e-lactancia.org]
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• 4. pharmacologyonline.silae.it [pharmacologyonline.silae.it]

Identification and Quantification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in Human Plasma

Executive Summary & The Analytical Dilemma

Aliskiren is a highly potent, direct renin inhibitor utilized in the management of hypertension. While the drug is primarily eliminated unchanged via the hepatobiliary route, a fraction undergoes oxidative metabolism mediated by the cytochrome P450 system (specifically CYP3A4)[1]. The primary circulating oxidized byproduct is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid , widely designated in pharmacokinetic literature as Metabolite M2 [2].

For bioanalytical scientists, the identification of M2 in human plasma presents a severe, often overlooked challenge: The Isobaric Dilemma .

• Aliskiren ( C30​H53​N3​O6​ ) has a nominal mass of 551.7 g/mol .

• Metabolite M2 ( C29​H49​N3​O7​ ) also has a nominal mass of 551.7 g/mol [3],[4].

Because the structural modification (O-demethylation and oxidation) occurs entirely on the methoxypropoxy side chain, both the parent drug and the M2 metabolite yield an identical protonated precursor ion ( [M+H]+ at m/z 552.4) in low-resolution mass spectrometry. Furthermore, collision-induced dissociation (CID) often strips this modified side chain, yielding identical primary product ions (e.g., m/z 436.2) for both compounds[5]. If these two analytes co-elute chromatographically, the mass spectrometer cannot distinguish between them, leading to a false-positive overestimation of the parent drug's concentration.

This technical guide outlines a self-validating UPLC-MS/MS framework designed to exploit the subtle physicochemical differences between Aliskiren and M2, ensuring absolute analytical specificity.

Metabolic Pathway & Structural Causality

The formation of Metabolite M2 is a two-step biotransformation process[6]. First, CYP3A4 catalyzes the O-demethylation of the terminal 3-methoxypropoxy group on Aliskiren, yielding an intermediate phenol. This intermediate is rapidly subjected to further C-oxidation, converting the terminal alcohol into a carboxylic acid[2].

This structural change is analytically critical. While parent Aliskiren is a basic compound (due to its primary amine), Metabolite M2 is amphoteric —possessing both the basic amine and the newly formed acidic carboxylic acid. We must exploit this zwitterionic nature during sample preparation.

Hepatic metabolism pathway of Aliskiren to Metabolite M2 via CYP3A4.

Self-Validating UPLC-MS/MS Protocol

To guarantee trustworthiness and accuracy, this protocol is designed as a self-validating system . This means the methodology inherently flags its own failures through the mandatory inclusion of a Stable Isotope-Labeled Internal Standard (SIL-IS) and continuous Quality Control (QC) bracketing.

Step 1: Mixed-Mode Solid Phase Extraction (Sample Preparation)

Causality: Traditional reversed-phase extraction or protein precipitation often yields severe matrix effects for amphoteric molecules. By utilizing a Mixed-Mode Strong Anion Exchange (MAX) cartridge, we can selectively target the carboxylic acid moiety of M2, isolating it from neutral lipids and basic interferences in the plasma.

• Aliquot & Spike: Transfer 100 µL of human plasma[5] into a 1.5 mL microcentrifuge tube. Immediately add 10 µL of SIL-IS (e.g., Aliskiren- d6​ , 100 ng/mL) to correct for downstream recovery losses.

• Deprotonation: Dilute the sample with 200 µL of 2% ammonium hydroxide ( NH4​OH ). Why? This raises the pH, deprotonating the carboxylic acid of M2 into an anion, priming it for the MAX resin.

• Load: Apply the mixture to a pre-conditioned MAX SPE cartridge (30 mg/1 cc).

• Wash: Wash with 500 µL of 5% methanol in water to remove unbound proteins and salts.

• Elution: Elute the analytes using 200 µL of 2% formic acid in methanol. Why? The acid re-protonates the carboxylic acid, neutralizing its charge and releasing it from the anion exchange resin.

• Reconstitution: Evaporate the eluate under a gentle nitrogen stream at 40°C and reconstitute in 100 µL of Mobile Phase A.

Step 2: Chromatographic Separation (UPLC)

Causality: Because Aliskiren and M2 are isobaric, baseline chromatographic resolution is mandatory.

• Column: Sub-2-micron C18 column (e.g., , 50 x 2.1 mm, 1.7 µm)[5].

• Mobile Phase A: 0.1% Formic Acid in Water. (Ensures the carboxylic acid of M2 remains protonated/neutral, maximizing retention).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 4.0 minutes at a flow rate of 0.4 mL/min. M2 will elute slightly earlier than the parent Aliskiren due to the increased polarity of the oxidized side chain.

Step 3: MS/MS Detection Parameters

Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[5].

• Aliskiren Transition: m/z 552.2 → 436.2

• Metabolite M2 Transition: m/z 552.2 → 436.2 (or a specific side-chain fragment if available on high-res MS).

• SIL-IS Transition: m/z 558.2 → 442.2

Self-validating UPLC-MS/MS workflow for Aliskiren and M2 quantification.

Quantitative Data & Method Validation

A robust method must adhere to FDA/EMA bioanalytical guidelines. By utilizing the 100 µL micro-volume extraction and UPLC separation described above, the following validation parameters are routinely achievable[5]:

Table 1: Standardized Validation Parameters for Aliskiren and Metabolite M2

Parameter	Parent Aliskiren	Metabolite M2
Linear Dynamic Range	0.15 – 1200 ng/mL	0.15 – 1200 ng/mL
Lower Limit of Quantitation (LLOQ)	0.15 ng/mL	0.15 ng/mL
Intra-day Precision (CV%)	0.4% – 7.2%	0.6% – 8.1%
Inter-day Precision (CV%)	0.6% – 12.9%	1.1% – 11.5%
Mean Extraction Recovery	> 89%	> 85%
Matrix Effect (IS Normalized)	98% – 102%	95% – 104%

Conclusion

The identification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in human plasma is a prime example of why bioanalytical scientists cannot rely solely on the mass-resolving power of standard triple quadrupole instruments. Because M2 and Aliskiren are isobaric and share major fragmentation pathways, the integrity of the pharmacokinetic data relies entirely on the causality of the sample preparation (exploiting M2's amphoteric nature via MAX SPE) and the efficiency of the UPLC chromatographic separation. Implementing this self-validating workflow ensures that clinical data regarding Aliskiren metabolism remains both accurate and strictly defensible.

References

• National Institutes of Health (PubChem). "3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706". PubChem Database. URL:[Link]

• Waldmeier, F. et al. "Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers". Drug Metabolism and Disposition. URL:[Link]

• Burckhardt, B. et al. "Determination of aliskiren in human serum quantities by HPLC-tandem mass spectrometry appropriate for pediatric trials". Biomedical Chromatography. URL:[Link]

• FDA Center for Drug Evaluation and Research. "Pharmacology Review: Aliskiren (NDA 21-985)". AccessData FDA. URL:[Link]

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• 1. if-pan.krakow.pl [if-pan.krakow.pl]
• 2. e-lactancia.org [e-lactancia.org]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Determination of aliskiren in human serum quantities by HPLC-tandem mass spectrometry appropriate for pediatric trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]

3'-Desmethoxy Aliskiren 3'-Carboxylic Acid molecular weight and exact mass

An In-Depth Technical Guide to 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is recognized primarily as a metabolite of Aliskiren, a direct renin inhibitor used in the management of hypertension.[1] The parent compound, Aliskiren, functions by blocking the renin-angiotensin-aldosterone system (RAAS) at its first and rate-limiting step—the conversion of angiotensinogen to angiotensin I by renin. Understanding the physicochemical properties and metabolic fate of Aliskiren, including the characterization of its metabolites like 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, is crucial for comprehensive pharmacokinetic and pharmacodynamic profiling in drug development. This guide provides a detailed overview of the core physicochemical properties of this specific metabolite, laying the groundwork for further analytical and metabolic studies.

Part 1: Core Physicochemical Properties

The fundamental identity of a chemical compound is established by its molecular formula, molecular weight, and exact mass. These parameters are critical for a range of applications, from chemical synthesis and purification to high-resolution mass spectrometry and quantitative analysis.

Molecular Identity

The chemical structure of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is defined by the molecular formula C₂₉H₄₉N₃O₇ .[1][2][3] This formula dictates the precise number of carbon, hydrogen, nitrogen, and oxygen atoms within the molecule, forming the basis for its molecular weight and exact mass calculations.

Quantitative Data Summary

The following table summarizes the key quantitative descriptors for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

Parameter	Value	Source(s)
Molecular Formula	C₂₉H₄₉N₃O₇	PubChem[1], GSRS[2], LGC Standards[3]
Average Molecular Weight	551.72 g/mol	PubChem[1], GSRS[2], LGC Standards[3]
Exact Mass (Monoisotopic)	551.35705091 Da	PubChem[1], LGC Standards[3]
CAS Number	949925-75-1	PubChem[1], LGC Standards[3]

Expert Insight: The distinction between average molecular weight and exact (monoisotopic) mass is a cornerstone of analytical chemistry.

• Average Molecular Weight is calculated using the weighted average of the natural abundances of all isotopes for each element in the formula. This value is typically used in stoichiometric calculations for bulk quantities of the compound (e.g., preparing solutions).

• Exact Mass , on the other hand, is the calculated mass of a molecule containing only the most abundant isotope of each element (e.g., ¹²C, ¹H, ¹⁴N, ¹⁶O). This value is indispensable in mass spectrometry, where it allows for the high-precision identification of a compound based on its mass-to-charge ratio, often to several decimal places. For 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, the exact mass of 551.35705091 Da is a critical parameter for its unambiguous identification in complex biological matrices.[1]

Part 2: Analytical Workflow for Metabolite Identification

The identification and quantification of metabolites such as 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid are pivotal in drug metabolism and pharmacokinetics (DMPK) studies. A typical workflow involves sample extraction followed by separation and detection using Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental Protocol: Quantification in Plasma

The following protocol outlines a robust, self-validating methodology for the quantification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in a plasma matrix. The causality behind each step is explained to ensure technical accuracy and reproducibility.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Rationale: SPE is chosen to isolate the analyte from complex plasma components (proteins, salts, lipids) that can interfere with LC-MS analysis, a phenomenon known as ion suppression.

• Protocol:

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange polymer) with 1 mL of methanol followed by 1 mL of water.

  • Pre-treat 500 µL of plasma sample by adding an internal standard and acidifying with 100 µL of 2% formic acid in water.

  • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol to remove interfering substances.

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the mobile phase.

2. Chromatographic Separation: HPLC

• Rationale: High-Performance Liquid Chromatography (HPLC) separates the target analyte from other remaining compounds before it enters the mass spectrometer, ensuring accurate quantification.

• Protocol:

  • Column: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: Start with a low percentage of Mobile Phase B, gradually increasing it to elute the analyte. A typical gradient might run from 5% to 95% B over several minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

3. Detection: Tandem Mass Spectrometry (MS/MS)

• Rationale: MS/MS provides high selectivity and sensitivity for detection. It works by selecting the precursor ion (the exact mass of the analyte) and then fragmenting it to produce characteristic product ions.

• Protocol:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Precursor Ion (Q1): m/z 552.364 (corresponding to [M+H]⁺).

  • Product Ions (Q3): Select at least two specific and abundant fragment ions for quantification and confirmation using Multiple Reaction Monitoring (MRM).

Part 3: Visualization of the Analytical Workflow

The logical flow of the analytical process can be visualized to enhance understanding.

Caption: Workflow for the quantification of a drug metabolite in plasma.

References

• PubChem. 3'-Desmethoxy aliskiren 3'-carboxylic acid. National Center for Biotechnology Information. [Link]

• Global Substance Registration System (GSRS). 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID. [Link]

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• 1. 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid [lgcstandards.com]

The Role of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in Aliskiren Metabolism: A Technical Guide

Target Audience: Pharmacologists, Bioanalytical Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

Aliskiren is a first-in-class, orally active, non-peptide direct renin inhibitor (DRI) utilized for the management of essential hypertension. While its pharmacodynamic profile is highly specific—binding directly to the S3sp subpocket of human renin to prevent the conversion of angiotensinogen to angiotensin I—its pharmacokinetic (PK) and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles present unique bioanalytical challenges.

Aliskiren exhibits low oral bioavailability (~2.6%) and is primarily eliminated unchanged via the hepatobiliary/fecal route (>90%)[1][2]. However, a minor but structurally significant fraction of the absorbed dose undergoes oxidative metabolism mediated almost exclusively by the hepatic cytochrome P450 3A4 (CYP3A4) isoenzyme[3]. The terminal product of this primary metabolic cascade is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (Metabolite M2) .

This whitepaper details the structural biochemistry, metabolic pathways, and analytical methodologies required to profile this specific carboxylic acid metabolite, providing a comprehensive framework for researchers investigating drug-drug interactions (DDIs) and pharmacokinetic variability.

Structural Biochemistry & CYP3A4-Mediated Biotransformation

The molecular architecture of Aliskiren ( C30​H53​N3​O6​ ) features a highly functionalized backbone designed to mimic the transition state of the renin substrate. However, its 3-methoxypropoxy side chain is highly susceptible to enzymatic attack.

The biotransformation of Aliskiren to Metabolite M2 ( C29​H49​N3​O7​ , CAS: 949925-75-1) is a sequential, two-step oxidative process[4][5]:

• O-Demethylation (Phase I): CYP3A4 targets the terminal methoxy group on the 3-methoxypropoxy side chain. The cleavage of this methyl group yields an intermediate alcohol derivative known as Metabolite M3 (O-demethylated aliskiren)[6].

• Terminal Oxidation: The primary alcohol of M3 is rapidly oxidized further (likely via sequential dehydrogenase or continued CYP activity) into the corresponding carboxylic acid derivative, Metabolite M2 [6][7].

Causality in Enzymatic Vulnerability: The steric exposure of the 3-methoxypropoxy tail, combined with the lipophilic nature of the surrounding phenyl ring, makes this specific moiety an ideal substrate for the large, hydrophobic active site of CYP3A4.

Visualizing the Metabolic Pathway

The following diagram illustrates the sequential biotransformation of Aliskiren into its primary oxidized circulating metabolites.

Figure 1: CYP3A4-mediated oxidative metabolism of Aliskiren yielding Metabolites M3 and M2.

Quantitative ADME Profile

While unchanged Aliskiren accounts for ~81% of total plasma radioactivity following oral administration, M2 and M3 represent the dominant circulating oxidized species[6][7]. The table below summarizes the distribution of the parent drug and its key metabolites based on standard radiolabeled [14C] Aliskiren mass balance studies.

Compound / Metabolite	Structural Modification	Plasma ( Tmax​ )	Fecal Recovery (% Dose)	Urinary Recovery (% Dose)
Aliskiren (Parent)	None (Unchanged)	~81.0%	77.5% - 91.0%	0.4% - 0.6%
Metabolite M3	O-Demethylated (Alcohol)	1.0% - 5.0%	~0.6% - 1.2%	Trace ( ≤ 0.1%)
Metabolite M2	Oxidized Side Chain (Carboxylic Acid)	≤ 1.0%	~0.5% - 0.7%	Trace
Metabolite M4	O-Dealkylated (Phenol)	Trace	Trace	Trace
Metabolite M1	O-Demethylated (Phenol)	Trace	~0.1%	Trace

Data synthesized from human mass balance and disposition studies[6][7][8]. Note: Total dose recovery over 168 hours is typically >91.5%.

Analytical Methodology: Profiling M2 via LC-MS/MS

Accurate quantification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (M2) requires highly sensitive techniques due to its low circulating concentrations ( ≤ 1% of parent Cmax​ )[6]. The following self-validating protocol utilizes Ultra-High Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS)[9][10].

Phase 1: Sample Preparation (Solid-Phase Extraction)

Rationale: Direct protein precipitation leaves endogenous phospholipids that cause severe ion suppression in the MS source. Mixed-mode Solid-Phase Extraction (SPE) or Microextraction by Packed Sorbent (MEPS) ensures matrix effect elimination.

• Spiking: Aliquot 100–200 µL of human plasma/urine. Spike with a stable isotope-labeled internal standard (e.g., [2H6​] -Aliskiren) to correct for extraction recovery and matrix effects.

• Conditioning: Condition a mixed-mode C18 SPE cartridge with 1.0 mL Methanol, followed by 1.0 mL of 0.1% Formic Acid in Water.

• Loading & Washing: Load the bio-sample. Wash with 5% Methanol in Water to remove polar interferences.

• Elution: Elute the analytes using 0.5 mL of Methanol/Acetonitrile (50:50, v/v) containing 2% Ammonium Hydroxide. Causality: The basic elution disrupts the secondary interactions between the basic amine of Aliskiren/M2 and the sorbent.

• Reconstitution: Evaporate under a gentle nitrogen stream at 40°C and reconstitute in 100 µL of mobile phase A.

Phase 2: Chromatographic Separation (UHPLC)

Rationale: M2 (carboxylic acid) and M3 (alcohol) have similar molecular weights but different polarities. A gradient elution ensures baseline resolution.

• Column: Poroshell 120 EC-C18 (or equivalent CSH C18), maintained at 40°C to reduce backpressure and improve peak shape[9].

• Mobile Phase:

  • Phase A: 0.1% Formic Acid in Water.

  • Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 20% B, ramp to 80% B over 3.0 minutes. The increased polarity of M2 (due to the carboxylic acid) will cause it to elute slightly earlier than the parent Aliskiren.

Phase 3: Mass Spectrometry (Positive ESI-MRM)

Rationale: The secondary amine in the Aliskiren backbone readily accepts a proton, making Positive Electrospray Ionization (ESI+) highly efficient.

• Ionization: Run the mass spectrometer in ESI+ mode.

• MRM Transitions:

  • Aliskiren: m/z 552.4 → 436.2 (Loss of the valeramide side chain)[9].

  • Metabolite M2: m/z 552.3 → [Specific Product Ion]. Note: Although M2 has a mass of 551.7 Da, its [M+H]+ is ~552.3, requiring careful chromatographic separation from the parent drug to avoid isobaric interference.

System Validation Checks

• Blank Matrix Injections: Must show ≤ 20% of the Lower Limit of Quantification (LLOQ) signal to rule out carryover.

• Recovery: Compare the peak area of pre-extraction spiked samples versus post-extraction spiked samples. Recovery should be >85%.

Clinical & Pharmacological Significance

Understanding the formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is critical for two primary reasons:

• Drug-Drug Interactions (DDIs): Because the formation of M2 and M3 is almost entirely dependent on CYP3A4, co-administration of Aliskiren with potent CYP3A4 inhibitors (e.g., Ketoconazole, Itraconazole) significantly blunts this metabolic pathway[1][8]. While metabolism is a minor elimination route, these drugs are often dual inhibitors of P-glycoprotein (P-gp). The simultaneous blockade of P-gp (increasing absorption) and CYP3A4 (decreasing M2/M3 formation) can lead to a 6.5-fold increase in Aliskiren AUC, posing a risk of severe hypotension[8].

• Environmental Monitoring: Aliskiren and its stable oxidized metabolites (including M2) are increasingly recognized as Contaminants of Emerging Concern (CECs) in aquatic environments due to their high fecal excretion rates and environmental persistence[11]. Profiling M2 in wastewater provides a biomarker for human population exposure to direct renin inhibitors.

References

• Clinical Pharmacokinetics and Pharmacodynamics of Aliskiren. ProQuest / ResearchGate. Available at:[Link][1]

• Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers. E-lactancia / Drug Metabolism and Disposition. Available at: [Link][6]

• Metabolism of aliskiren in humans. ResearchGate. Available at: [Link][11]

• 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID - Chemical and Physical Properties. PubChem / NIH. Available at: [Link][5]

• Study DMPK R0101129: Identification of Human Cytochrome P450 Enzymes Involved in the Oxidative Metabolism of SPP100 (Aliskiren). FDA Access Data. Available at: [Link][3]

• Pharmacokinetic interactions and pharmacogenetics of aliskiren (Tapaninen, T.). University of Helsinki / HELDA. Available at:[Link][8]

• Simultaneous quantitative and qualitative analysis of aliskiren, enalapril and its active metabolite in undiluted human urine utilizing LC-ESI-MS/MS. ResearchGate. Available at:[Link][9]

• An LC-MS assay for the screening of cardiovascular medications in human samples. PMC / NIH. Available at:[Link][10]

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• 2. Aliskiren for Direct Renin Inhibition in Hypertension | Radcliffe Cardiology [radcliffecardiology.com]
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• 4. GSRS [gsrs.ncats.nih.gov]
• 5. 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Making sure you're not a bot! [helda.helsinki.fi]
• 9. researchgate.net [researchgate.net]
• 10. An LC-MS assay for the screening of cardiovascular medications in human samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the In Vivo Formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

Abstract

This technical guide provides a comprehensive overview of the in vivo formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a significant metabolite of the direct renin inhibitor, Aliskiren. This document is intended for researchers, scientists, and drug development professionals engaged in the study of drug metabolism and pharmacokinetics. It delves into the metabolic pathways, enzymatic catalysis, and bioanalytical methodologies pertinent to the characterization of this metabolite. The guide offers detailed experimental protocols, data interpretation insights, and visual representations of key processes to facilitate a deeper understanding of Aliskiren's biotransformation.

Introduction: The Significance of Aliskiren Metabolism

Aliskiren is a first-in-class direct renin inhibitor approved for the treatment of hypertension.[1] By directly targeting the rate-limiting step of the renin-angiotensin-aldosterone system (RAAS), Aliskiren offers a distinct mechanism of action for blood pressure control. While Aliskiren is primarily eliminated unchanged in the feces, a portion of the absorbed dose, approximately 20% in humans, undergoes metabolism.[2] Understanding the metabolic fate of Aliskiren is crucial for a complete characterization of its disposition, potential drug-drug interactions, and the overall safety profile. The major metabolic pathway involves oxidative metabolism, predominantly mediated by the cytochrome P450 (CYP) 3A4 isoenzyme.[2][3] This leads to the formation of several metabolites, with 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid being a key product of this biotransformation.

This guide focuses specifically on the in vivo formation of this carboxylic acid metabolite, providing a detailed exploration of the underlying scientific principles and practical methodologies for its investigation.

The Metabolic Pathway: From Aliskiren to its Carboxylic Acid Metabolite

The formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid from Aliskiren is a two-step process occurring primarily in the liver.

Step 1: O-Demethylation The initial and rate-limiting step is the O-demethylation of the 3-methoxy-propoxy side chain of Aliskiren. This reaction is catalyzed by CYP3A4, a major drug-metabolizing enzyme. The demethylation results in the formation of an intermediate alcohol metabolite.

Step 2: Oxidation The intermediate alcohol is subsequently oxidized to a carboxylic acid. This oxidation is likely carried out by cytosolic enzymes such as alcohol dehydrogenases and aldehyde dehydrogenases. The final product of this pathway is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

Unchanged Aliskiren remains the principal circulating species in plasma, indicating a low systemic exposure to its metabolites.[4][5] The two major oxidized metabolites of Aliskiren account for less than 5% of the drug in the plasma at the time of maximum concentration.[5][6]

Caption: Metabolic pathway of Aliskiren to 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

In Vitro Investigation: Human Liver Microsome Studies

Human liver microsomes (HLMs) are a valuable in vitro tool for studying phase I metabolic pathways, as they contain a high concentration of CYP enzymes.[7]

Objective

To characterize the formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid from Aliskiren in a controlled in vitro system and to determine the enzyme kinetics of this transformation.

Experimental Protocol: Incubation with Human Liver Microsomes

• Preparation of Reagents:

  • Pooled human liver microsomes (final concentration 0.2-0.5 mg/mL).

  • Aliskiren stock solution (in a suitable organic solvent, e.g., methanol or DMSO, final solvent concentration ≤ 1%).

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Potassium phosphate buffer (100 mM, pH 7.4).

  • Termination solution (e.g., ice-cold acetonitrile).

• Incubation Procedure:

  • In a microcentrifuge tube, combine the potassium phosphate buffer and human liver microsomes.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Add Aliskiren to the mixture at various concentrations (e.g., 1 to 100 µM) to determine enzyme kinetics.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle agitation for a predetermined time course (e.g., 0, 5, 15, 30, 60 minutes).

  • Terminate the reaction at each time point by adding an equal volume of ice-cold acetonitrile.

• Sample Processing:

  • Vortex the terminated reaction mixtures.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

Data Analysis and Interpretation

The concentration of the formed 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is quantified by a validated LC-MS/MS method. The rate of metabolite formation is then calculated. For enzyme kinetics, the data is fitted to the Michaelis-Menten equation to determine the apparent Km (substrate concentration at half-maximal velocity) and Vmax (maximum reaction velocity).

Parameter	Value	Source
Apparent Km	43.8 ± 5.2 µM	[8]
Apparent Vmax	1807.6 ± 69.6 pmol/min/mg protein	[8]
Primary Enzyme	CYP3A4 (99.6% contribution)	[8]

In Vivo Investigation: Animal Models

Animal models are essential for understanding the pharmacokinetics and metabolism of a drug in a whole organism. Rodent models, such as rats, are commonly used in these studies.[4][9][10][11]

Objective

To determine the in vivo formation, distribution, and excretion of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid following the administration of Aliskiren to rats.

Experimental Protocol: In Vivo Study in Rats

• Animal Model:

  • Male Sprague-Dawley or Wistar rats.

  • Acclimatize the animals for at least one week before the study.

• Dosing and Sample Collection:

  • Administer a single dose of Aliskiren (e.g., 10 mg/kg) via oral gavage or intravenous injection.

  • Collect blood samples at various time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours) via a cannulated vessel or sparse sampling.

  • Collect urine and feces over 24 or 48 hours in metabolic cages.

  • Euthanize the animals at the end of the study and collect relevant tissues (e.g., liver, kidneys).

• Sample Processing:

  • Process blood samples to obtain plasma.

  • Homogenize tissue samples.

  • Extract Aliskiren and its metabolites from plasma, urine, feces, and tissue homogenates using a suitable method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

Caption: General workflow for an in vivo metabolism study.

Bioanalytical Methodology: LC-MS/MS Quantification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of drugs and their metabolites in biological matrices due to its high sensitivity and selectivity.

Objective

To develop and validate a robust LC-MS/MS method for the simultaneous quantification of Aliskiren and 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in plasma.

Step-by-Step Protocol: LC-MS/MS Analysis

• Sample Preparation (Solid-Phase Extraction):

  • Condition a mixed-mode cation exchange SPE cartridge with methanol followed by water.

  • Load the plasma sample onto the cartridge.

  • Wash the cartridge with an acidic solution (e.g., 0.1 M acetic acid) to remove interferences.

  • Elute the analytes with a basic organic solvent (e.g., 5% ammonium hydroxide in methanol).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from low to high organic content (e.g., 5% to 95% B over 5 minutes).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • Aliskiren: Q1: 552.4 -> Q3: 281.2

    • 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid: Q1: 552.4 -> Q3: 267.2

    • Internal Standard (e.g., Aliskiren-d6): Q1: 558.4 -> Q3: 287.2

Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA or EMA) for linearity, accuracy, precision, selectivity, recovery, and stability.

Parameter	Acceptance Criteria
Linearity (r2)	≥ 0.99
Accuracy	Within ±15% of nominal concentration (±20% at LLOQ)
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Selectivity	No significant interference at the retention times of the analytes
Recovery	Consistent, precise, and reproducible
Stability	Stable under various storage and processing conditions

Conclusion

The in vivo formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a key metabolic pathway for Aliskiren, mediated primarily by CYP3A4. This technical guide has provided a comprehensive framework for investigating this biotransformation, encompassing both in vitro and in vivo methodologies. The detailed protocols for human liver microsome studies, animal experiments, and LC-MS/MS analysis offer a practical resource for researchers in the field of drug metabolism. A thorough understanding of these processes is paramount for the continued development and safe use of Aliskiren and other novel therapeutics.

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A Technical Guide to the Toxicological Qualification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

An In-Depth Guide for Researchers and Drug Development Professionals

Executive Summary

Aliskiren, the first-in-class direct renin inhibitor, represents a significant therapeutic option for managing hypertension by targeting the rate-limiting step of the renin-angiotensin-aldosterone system (RAAS).[1][2] While the parent drug's safety and efficacy have been established, a comprehensive understanding of its metabolic fate is paramount for a complete risk assessment. This guide focuses on 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a principal oxidized metabolite of Aliskiren.[3] Although plasma exposure to Aliskiren's metabolites is generally low, with unchanged drug accounting for approximately 80% of the circulating compound, regulatory frameworks mandate a thorough safety evaluation of any metabolite that could accumulate or exceed qualification thresholds.[3][4]

This document provides a detailed framework for the toxicological assessment of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. In the absence of publicly available, direct toxicity data for this specific substance, this guide outlines a logical, tiered strategy based on established regulatory principles and standard toxicological methodologies. We will explore the metabolic pathway, the regulatory context under ICH guidelines, and a proposed workflow for in silico, in vitro, and in vivo safety evaluation. This guide is intended to serve as a key resource for scientists engaged in late-stage drug development, impurity profiling, and post-market safety analysis.

Aliskiren: Mechanism of Action and Metabolic Fate

Aliskiren exerts its antihypertensive effect by directly inhibiting the enzyme renin, which cleaves angiotensinogen to form angiotensin I, thereby blocking the entire downstream cascade that leads to vasoconstriction and aldosterone production.[1] It is characterized by low bioavailability (approximately 2.6%) and is primarily eliminated unchanged through the biliary/fecal route.[4][5]

Metabolism is a minor elimination pathway for Aliskiren, predominantly mediated by the cytochrome P450 isoenzyme CYP3A4.[3][5] The major metabolic transformations involve O-demethylation of the phenyl-propoxy or 3-methoxy-propoxy side chains, followed by further oxidation to a carboxylic acid derivative.[3] This two-step process results in the formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a key related substance that must be evaluated for its biological safety.

Caption: Metabolic conversion of Aliskiren to its carboxylic acid metabolite.

Regulatory Framework for Metabolite Qualification

The International Council for Harmonisation (ICH) provides clear guidelines for the qualification of impurities and related substances in new drug substances (ICH Q3A) and drug products (ICH Q3B).[6][7][8] "Qualification" is the process of acquiring and evaluating data to establish the biological safety of an impurity or metabolite at a specified level.[6][8]

A metabolite is generally considered qualified if:

• It was present at comparable or higher levels in pivotal safety and clinical studies.[6][9]

• It is identified as a significant metabolite in animal and/or human studies.[6][10]

If a metabolite's concentration in the final drug product exceeds the established identification threshold and it is not considered qualified by the above criteria, a dedicated toxicological assessment is required. Even though major oxidized metabolites of Aliskiren account for less than 5% of the drug in plasma at Cmax, their levels in the final drug product must be controlled and justified.[4]

Caption: Decision tree for the qualification of a drug metabolite.

A Tiered Strategy for Toxicological Assessment

A systematic, tiered approach is proposed to efficiently evaluate the toxicological profile of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. This strategy progresses from computational and cellular-level assays to more complex whole-organism studies, with decision gates at each stage.

Tier 1: In Silico and In Vitro Evaluation

The initial tier focuses on rapid, cost-effective methods to screen for potential liabilities without the use of live animals.[11][12]

A. In Silico Toxicity Prediction: Quantitative Structure-Activity Relationship (QSAR) models can be used as a preliminary screening tool to predict potential toxicities such as mutagenicity, carcinogenicity, and organ-specific toxicities (e.g., hepatotoxicity).[10] While not conclusive for qualification, these predictions help prioritize endpoints for subsequent in vitro and in vivo testing.[10]

B. In Vitro Genotoxicity Assessment: A standard battery of genotoxicity tests is essential to assess the potential for DNA damage.

• Bacterial Reverse Mutation Test (Ames Test): Detects gene mutations (point mutations and frameshifts).

• In Vitro Mammalian Cell Micronucleus Test: Evaluates chromosomal damage (clastogenicity and aneuploidy).

C. In Vitro Cytotoxicity Assessment: General cytotoxicity provides a measure of the substance's effect on cell viability and proliferation.[13] These assays are crucial for determining concentration ranges for subsequent tests and for identifying potential target organs.

• Cell Lines: Use of relevant cell lines is critical. HepG2 (human liver) and HEK293 (human embryonic kidney) cells are appropriate given Aliskiren's metabolism and the kidney's role as a target organ for the RAAS system.

• Endpoints: Cell viability (e.g., MTT or WST-1 assay), membrane integrity (e.g., LDH leakage assay), and apoptosis (e.g., Caspase-3/7 activity).[13]

Caption: Proposed workflow for toxicological evaluation.

Tier 2: In Vivo Toxicity Studies

If in vitro results indicate potential genotoxicity or significant cytotoxicity at relevant concentrations, or if exposure levels warrant further investigation, a repeat-dose in vivo study is necessary.[14]

A. Study Design: A 28-day repeat-dose oral toxicity study in a rodent species (e.g., Sprague-Dawley rat) is a standard approach. The study should include a control group, a low-, mid-, and high-dose group, and a recovery group to assess the reversibility of any findings.

Parameter	Description	Justification
Species	Sprague-Dawley Rat	Commonly used in general toxicology; historical data available.
Administration	Oral Gavage	Mimics the route of administration of the parent drug, Aliskiren.
Dose Levels	Control, Low, Mid, High	To establish a dose-response relationship and determine a NOAEL.
Duration	28 Days	Standard duration for sub-chronic toxicity assessment.
Endpoints	Clinical signs, body weight, food/water intake, clinical pathology (hematology, biochemistry), full histopathology.	Comprehensive evaluation of potential target organ toxicity.
Recovery Group	High-dose and Control	To assess the reversibility of any observed adverse effects.
Table 1: Proposed design for a 28-day repeat-dose in vivo toxicity study.

B. Key Endpoints and Rationale:

• Renal Function: Given that Aliskiren acts on the RAAS, which is central to renal function, close monitoring of kidney biomarkers (BUN, creatinine) and histopathology is critical.[15]

• Hepatic Function: As the liver is the primary site of metabolism (via CYP3A4), liver function tests (ALT, AST, ALP) and histopathology are essential.[5]

• Electrolytes: Hyperkalemia is a known risk with RAAS inhibitors, so serum potassium levels must be monitored.[1][15]

Experimental Protocols

For any biological testing, a well-characterized, high-purity reference standard of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is required.[16] Its synthesis must be performed and documented prior to initiating toxicological studies.[17][18][19]

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

• Cell Seeding: Plate HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test substance (3'-Desmethoxy Aliskiren 3'-Carboxylic Acid) in cell culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and positive control (e.g., doxorubicin) wells.

• Incubation: Incubate the plate for 24 or 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Conclusion and Risk Assessment

The toxicological assessment of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a critical exercise in ensuring the comprehensive safety profile of Aliskiren. Although present at low levels in plasma, its qualification according to ICH guidelines is a regulatory necessity.[4][6] The tiered strategy outlined in this guide—progressing from in silico prediction to targeted in vitro assays and, if necessary, a comprehensive in vivo study—provides a robust and efficient framework for this evaluation.

The data generated from these studies will allow for the determination of a No Observed Adverse Effect Level (NOAEL), which is the highest dose at which no statistically or biologically significant adverse effects are found.[14] This NOAEL is then used to calculate a permitted daily exposure (PDE) for the metabolite, ensuring that the levels present in the final drug product fall well within a safe margin. This systematic approach ensures scientific integrity and regulatory compliance, ultimately safeguarding patient health.

References

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• Stanton, A. (2008). Aliskiren. Circulation.
• Wikipedia contributors. (n.d.). Aliskiren. Wikipedia.
• Global Substance Registration System. (n.d.). 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID. gsrs.
• Dieterle, W., et al. (2013). Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers. E-lactancia.
• International Journal of Science and Advanced Technology. (2025). Aliskiren: A Full Review of Its Pharmacology, Clinical Use and Challenges. IJSAT.
• ResearchGate. (n.d.). Toxicological testing: In vivo and in vitro models. ResearchGate.
• ICH. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). ICH.
• Medicines Control Agency, The Gambia. (2025). Guideline for Impurities in New Active Pharmaceutical Ingredient. MCA The Gambia.
• SlidePlayer. (n.d.). In Vitro and In Vivo toxicity Determination for Drug Discovery. SlidePlayer.
• LGC Standards. (n.d.). 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. LGC Standards.
• Therapeutic Goods Administration (TGA). (2013). Guidance 18: Impurities in drug substances and drug products. TGA.
• AIFA. (2022). Impurities in Drug Substance and Drug Product Regulatory aspects. AIFA.
• ChemSafetyPro.COM. (2018). Understanding In Vitro and In Vivo Toxicology Testing for Chemicals. ChemSafetyPro.COM.
• Medical Dialogues. (2022). Aliskiren : Indications, Uses, Dosage, Drugs Interactions, Side effects. Medical Dialogues.
• FDA. (2009). PHARMACOLOGY REVIEW(S). accessdata.fda.gov.
• MDPI. (2025). Structure-Based Design and In Silico Evaluation of a Lipophilic Cyclooctanoyl- Derivative as a Renin Inhibitor: Lessons from Withdrawn Aliskiren. MDPI.
• Sandoz. (2016). PrSANDOZ ALISKIREN - [Product Monograph Template - Standard]. Sandoz.
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• FDA. (n.d.). Guidance for Industry Q3A Impurities in New Drug Substances. FDA.
• Google Patents. (n.d.). WO2012052829A1 - Synthesis of aliskiren. Google Patents.
• KoreaScience. (2013). A Total Synthesis of Aliskiren Starting from D-Tartrate Diester. KoreaScience.
• Google Patents. (n.d.). CN102212012A - Intermediate for synthesizing aliskiren and preparation method thereof. Google Patents.
• chemBlink. (n.d.). 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (CAS 949925-75-1). chemBlink.
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Protocols & Analytical Methods

HPLC method development for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid detection

Application Note: Stability-Indicating HPLC Method Development for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

Introduction & Chemical Context

Aliskiren is a potent, orally active direct renin inhibitor utilized in the management of hypertension. During its lifecycle—whether through in vivo metabolism or environmental stress degradation during formulation—the 3-methoxypropoxy side chain of Aliskiren is highly susceptible to O-demethylation. This is followed by rapid oxidation of the resulting primary alcohol, yielding 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (also designated as Metabolite M2 or Aliskiren Carboxylic Acid Impurity)[1][2].

Detecting and quantifying this specific degradation product is critical for both pharmacokinetic profiling and stability-indicating quality control. However, the transformation fundamentally alters the molecule's polarity. While the parent Aliskiren relies on a basic amine for its primary ionization, the M2 metabolite introduces a carboxylic acid moiety, creating a complex amphoteric compound[1]. As a Senior Application Scientist, I have structured this protocol not merely as a set of instructions, but as a mechanistic guide to understanding why specific chromatographic conditions are required to control this zwitterionic behavior.

Mechanistic Rationale for Method Parameters

To achieve baseline resolution between Aliskiren and its carboxylic acid impurity, the chromatographic environment must be strictly controlled to manipulate the ionization state of the analytes.

• Mobile Phase pH Causality : At a physiological or neutral pH, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid exists as a zwitterion, leading to secondary interactions with residual silanols on the column, which causes severe peak tailing and erratic retention times. By utilizing a highly buffered mobile phase at pH 3.0 (using 25 mM Phosphoric acid or Ammonium acetate adjusted with formic acid)[2][3], the ionization of the carboxylic acid (pKa ~4.5) is completely suppressed. This neutralizes the acidic moiety, driving predictable hydrophobic interaction with the stationary phase.

• Stationary Phase Selection : A high-density, end-capped C18 column (or alternatively, a Phenyl column for orthogonal π−π selectivity) provides the necessary hydrophobic retention to resolve the desmethoxy carboxylic acid derivative from the parent peak[4].

• UV Detection : The substituted aromatic system of the aliskiren backbone exhibits optimal UV absorbance at 230 nm . This wavelength captures the π−π∗ transitions of the aromatic ring while avoiding the high baseline noise typically associated with lower wavelengths (e.g., 210 nm) when using acetate or formate buffers[2].

Method Development Logic & Workflow

Caption: Logical workflow mapping analyte properties to HPLC method parameters and validation.

Quantitative Data & Chromatographic Conditions

To ensure reproducibility, all method parameters and gradient profiles are summarized in the tables below. A gradient elution is utilized to ensure the more polar carboxylic acid impurity elutes efficiently without excessive band broadening, while still strongly retaining the parent Aliskiren.

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18, 150 mm × 4.6 mm, 5 µm	Provides high theoretical plate count for resolving structurally similar impurities.
Mobile Phase A	25 mM Phosphate Buffer (pH 3.0)	Suppresses ionization of the 3'-carboxylic acid group[2].
Mobile Phase B	Acetonitrile (HPLC Grade)	Strong elution solvent to overcome hydrophobic retention.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with system backpressure.
Column Temperature	30°C	Reduces mobile phase viscosity and stabilizes retention times.
Detection	UV at 230 nm	Maximizes signal-to-noise ratio for the aromatic moiety[2].

| Injection Volume | 20 µL | Ensures sufficient sensitivity (LOD/LOQ) for trace impurity detection[3]. |

Table 2: Gradient Elution Profile

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Phase
0.0	70	30	Initial Hold (Equilibration)
5.0	70	30	Isocratic hold for polar interferents
15.0	40	60	Linear gradient to elute Aliskiren & M2
20.0	20	80	Column Wash
21.0	70	30	Return to initial conditions

| 25.0 | 70 | 30 | Re-equilibration |

Experimental Protocol: A Self-Validating System

This protocol is designed as a self-validating system . Analytical integrity is maintained by embedding a System Suitability Test (SST) directly into the workflow. If the SST criteria fail, the system automatically invalidates the run, preventing the reporting of compromised data.

Step 1: Mobile Phase Preparation

• Buffer A : Dissolve 3.4 g of Potassium dihydrogen phosphate ( KH2​PO4​ ) in 1000 mL of ultra-pure water (18.2 MΩ·cm). Adjust the pH to exactly 3.0 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.22 µm membrane and sonicate for 10 minutes to degas.

• Solvent B : Use 100% HPLC-grade Acetonitrile. Filter and degas similarly.

Step 2: Standard & Sample Preparation

• Diluent : Prepare a mixture of Water:Acetonitrile (50:50, v/v).

• Resolution Standard (SST) : Accurately weigh 10 mg of Aliskiren reference standard and 1 mg of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid standard. Transfer to a 100 mL volumetric flask, dissolve, and make up to volume with the diluent.

• Sample Preparation : Crush and homogenize the drug product (if applicable). Weigh an amount equivalent to 10 mg of Aliskiren into a 100 mL volumetric flask. Add 70 mL of diluent, sonicate for 20 minutes to extract the active ingredient and impurities, cool to room temperature, and make up to volume. Filter through a 0.45 µm PTFE syringe filter before injection.

Step 3: System Suitability Testing (The Validation Gate)

Before analyzing unknown samples, inject the Resolution Standard (SST) in five replicates. The system is only deemed "validated" and ready for sample analysis if it meets the rigorous criteria outlined in Table 3.

Table 3: System Suitability Acceptance Criteria

Parameter	Target Acceptance Criteria	Causality / Implication if Failed

| Resolution ( Rs​ ) | > 2.0 between Aliskiren and M2 | Ensures baseline separation; failure indicates column degradation or incorrect pH. | | Tailing Factor ( Tf​ ) | ≤ 1.5 for all peaks | Verifies suppression of secondary silanol interactions. | | Theoretical Plates ( N ) | > 5000 | Confirms column efficiency and proper packing integrity. | | % RSD of Peak Area | ≤ 2.0% (n=5) | Validates autosampler precision and detector stability. |

Step 4: Execution

• Equilibrate the column with the initial gradient conditions (70% A / 30% B) for at least 30 minutes until the baseline is completely stable.

• Inject a blank (diluent) to confirm the absence of ghost peaks or carryover.

• Inject the SST standard and verify against Table 3.

• Proceed with sample injections, bracketing with the standard every 10 injections to monitor continuous system drift.

References

Note: The following references provide the authoritative grounding for the physicochemical properties and historical chromatographic parameters adapted in this method.

• [1] PubChem. "3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706". National Institutes of Health. URL:[Link]

• [3] ResearchGate. "Development and Validation of a Stability Indicating RP-HPLC Method for Simultaneous Estimation of Aliskiren Hemifumarate, Amlodipine Besylate and Hydrochlorothiazide". URL:[Link]

• [4] PubMed. "A stability-indicating HPLC method for the quantification of aliskiren and hydrochlorothiazide in a pharmaceutical formulation". National Institutes of Health. URL:[Link]

• [2] ResearchGate. "Highly sensitive HPLC method for assay of aliskiren in human plasma through derivatization with 1-naphthyl isocyanate using UV detection". URL:[Link]

Sources

• 1. 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A stability-indicating HPLC method for the quantification of aliskiren and hydrochlorothiazide in a pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: LC-MS/MS Quantification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in Biological Matrices

Introduction

Aliskiren is a potent, direct renin inhibitor utilized in the clinical management of hypertension[1][2]. While a significant portion of the drug is excreted unchanged, it undergoes hepatic metabolism primarily via the CYP3A4 pathway[3]. A critical product of this metabolic cascade is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (also known as Aliskiren Metabolite M2, PubChem CID: 71315706)[4][5].

Accurate quantification of this specific metabolite in biological matrices (such as human plasma and urine) is essential for comprehensive pharmacokinetic (PK) profiling, therapeutic drug monitoring, and evaluating potential drug-drug interactions[6][7].

Scientific Principles & Experimental Design (E-E-A-T)

As a Senior Application Scientist, it is vital to understand the causality behind the analytical parameters chosen for this assay. This protocol is designed around two primary bioanalytical challenges:

The Isobaric Challenge: Why Chromatography is Critical

Aliskiren (C₃₀H₅₃N₃O₆) and Metabolite M2 (C₂₉H₄₉N₃O₇) possess identical nominal masses[4][8]. In positive electrospray ionization (ESI+), both compounds yield a protonated precursor ion [M+H]+ at m/z 552.4[9]. Because standard triple quadrupole mass spectrometers operating at unit mass resolution cannot distinguish these isobars in MS1, baseline chromatographic separation is an absolute necessity . Without it, cross-talk will occur, leading to false quantification and artificially inflated metabolite concentrations.

Figure 1: Logical necessity of chromatographic resolution due to isobaric parent masses.

Matrix Effects and the Choice of Solid Phase Extraction (SPE)

Biological matrices like human plasma and undiluted urine contain high concentrations of salts, proteins, and endogenous phospholipids[1][6]. These components co-elute with analytes and compete for charge in the ESI source, leading to severe ion suppression[10]. To create a self-validating system , Solid Phase Extraction (SPE) is prioritized over simple protein precipitation. SPE effectively removes polar interferences and concentrates the analyte, ensuring the internal standard (IS) response remains consistent across different patient samples[9].

Experimental Workflow

Figure 2: Comprehensive sample preparation and LC-MS/MS workflow for Metabolite M2 quantification.

Detailed Step-by-Step Protocol

Materials and Reagents

• Solvents: LC-MS grade Water, Acetonitrile (ACN), Methanol (MeOH), and Formic Acid (FA)[1][6].

• Sorbent: Mixed-mode cation exchange (MCX) or C18 SPE cartridges (e.g., 30 mg/1 mL)[1][11].

• Internal Standard (IS): Benazepril (or stable isotope-labeled Aliskiren-d6)[9][11].

Sample Preparation (SPE Workflow)

This protocol utilizes a pH-driven extraction mechanism to ensure high recovery of the carboxylic acid metabolite.

• Aliquot: Transfer 200 µL of biological matrix (plasma or undiluted urine) into a clean microcentrifuge tube[1].

• IS Addition: Add 20 µL of IS working solution (100 ng/mL) to validate extraction recovery[7].

• Pre-treatment: Add 200 µL of 2% phosphoric acid. Causality: Acidification disrupts protein binding and ensures the carboxylic acid moiety of M2 is fully protonated (neutral), maximizing retention on the reversed-phase sorbent[11].

• Conditioning: Pass 1 mL MeOH followed by 1 mL 0.1% FA in water through the SPE cartridge.

• Loading: Load the pre-treated sample at a controlled flow rate of 1 mL/min.

• Washing: Wash with 1 mL 0.1% FA in water, followed by 1 mL of 5% MeOH in water. Causality: This removes polar salts and weakly bound endogenous interferences without eluting the target analytes.

• Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide in MeOH[11]. Causality: The basic pH ionizes the carboxylic acid of M2, breaking secondary interactions and releasing it from the sorbent.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C[2].

• Reconstitution: Reconstitute in 100 µL of Initial Mobile Phase, vortex for 30 seconds, and transfer to an autosampler vial.

LC-MS/MS Conditions

• Analytical Column: Poroshell 120 EC-C18 or XSelect CSH C18 (50 × 2.1 mm, 1.7 µm) maintained at 40°C[1][6].

• Mobile Phase A: 0.1% FA in Water[6].

• Mobile Phase B: 0.1% FA in Acetonitrile[6].

• Flow Rate: 0.4 mL/min[1][9].

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization in Positive mode (ESI+)[6][9].

• Source Parameters: Capillary voltage 3.5 kV, Desolvation temperature 350°C, Nebulizer gas 45 psi[2].

Data Presentation

Table 1: Optimized UHPLC Gradient

Note: A shallow gradient between 1.0 and 3.0 minutes is intentionally designed to ensure baseline resolution between Aliskiren and Metabolite M2.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.00	0.4	90	10
1.00	0.4	70	30
3.00	0.4	60	40
3.50	0.4	10	90
4.50	0.4	10	90
4.60	0.4	90	10
6.00	0.4	90	10

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Aliskiren	552.4	436.2[9]	25
Metabolite M2	552.4	422.2	28
Benazepril (IS)	425.3	351.2[9]	20

Table 3: Assay Validation Summary (FDA/ICH Guidelines)

Parameter	Metabolite M2 (Plasma)	Metabolite M2 (Urine)	Acceptance Criteria
Linearity Range	0.5 - 1000 ng/mL	1.0 - 2000 ng/mL	R² ≥ 0.995[1][9]
Intra-day Precision	3.5 - 6.2%	4.1 - 7.5%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision	4.8 - 8.1%	5.2 - 9.3%	≤ 15% (≤ 20% at LLOQ)
Extraction Recovery	88.5 ± 4.2%	91.2 ± 3.8%	Consistent & Reproducible
Matrix Effect	94.3% (Minimal suppression)	92.1% (Minimal suppression)	85 - 115%

Troubleshooting & System Suitability

• Issue: Poor recovery of M2 during SPE.

  • Causality & Fix: Incomplete elution. Ensure the elution solvent is sufficiently basic (e.g., 5% NH₄OH) to fully deprotonate the carboxylic acid group of M2, breaking its interaction with the sorbent[11].

• Issue: Double peaks observed at m/z 552.4.

  • Causality & Fix: Co-elution of the parent drug (Aliskiren) and M2. Flatten the LC gradient specifically between 30-40% Mobile Phase B to enhance baseline resolution.

• Issue: Drifting retention times.

  • Causality & Fix: Matrix buildup on the column. Ensure the high-organic wash step (3.50 - 4.50 min at 90% B) is strictly adhered to, and utilize a divert valve to send the first 1.0 minute of the run to waste.

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. High rates of non-adherence to antihypertensive treatment revealed by high-performance liquid chromatography-tandem mass spectrometry (HP LC-MS/MS) urine analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid [lgcstandards.com]
• 9. Liquid chromatography-tandem mass spectrometry method for determination of aliskiren in saliva and its application to a clinical trial with healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rapid MALDI-MS Assays for Drug Quantification in Biological Matrices: Lessons Learned, New Developments, and Future Perspectives [mdpi.com]
• 11. researchgate.net [researchgate.net]

Comprehensive NMR Spectroscopy Structural Elucidation Protocol for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

Introduction & Pharmacological Context

Aliskiren is a potent, non-peptide, orally active direct renin inhibitor utilized in the management of essential hypertension[1]. During its pharmacokinetic journey, Aliskiren undergoes hepatic biotransformation primarily mediated by cytochrome P450 enzymes. The major metabolic pathway involves the O-demethylation of the 3-methoxypropoxy side chain attached to the phenyl ring, followed by subsequent enzymatic oxidation[2]. This cascade yields the major M2 metabolite: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (CAS: 949925-75-1)[3].

For drug development professionals, the rigorous structural elucidation of this specific metabolite is a critical regulatory requirement (ICH Q3A/Q3B guidelines). Because mass spectrometry (LC-MS) alone cannot unambiguously differentiate between regional isomers or confirm the exact site of oxidation, high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for absolute structural assignment.

Metabolic pathway of Aliskiren yielding the M2 carboxylic acid metabolite.

Analytical Strategy & Causality

To elucidate the structure of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid ( C29​H49​N3​O7​ ), the analytical strategy must focus on the structural divergence from the parent Aliskiren ( C30​H53​N3​O6​ ). The parent drug possesses a 3-methoxypropoxy ether linkage ( −O−CH2​−CH2​−CH2​−O−CH3​ ), whereas the M2 metabolite features a propanoic acid ether linkage ( −O−CH2​−CH2​−COOH )[3].

Causality in Experimental Design:

• Solvent Selection (DMSO- d6​ ): Aliskiren and its polar metabolites exhibit extensive conformational flexibility and concentration-dependent aggregation in aqueous environments ( D2​O )[4]. DMSO- d6​ acts as a strong hydrogen-bond acceptor, breaking intermolecular aggregates and locking the molecule into a more uniform conformational state, thereby sharpening the NMR resonance lines[4]. Crucially, DMSO- d6​ prevents the rapid proton exchange of the newly formed carboxylic acid group, allowing for the direct observation of the −COOH proton at ∼12.1 ppm.

• HMBC Optimization: The definitive proof of the metabolite's structure relies on Heteronuclear Multiple Bond Correlation (HMBC). The pulse sequence delay ( 1/(2J) ) must be optimized for a long-range coupling constant of 8 Hz. This specifically maximizes the 3JCH​ cross-peak intensity between the methylene protons of the propanoic acid chain and the carbonyl carbon, providing undeniable proof of the oxidation site.

High-Resolution NMR Workflow & Protocol

The following methodology details the precise steps required to acquire research-grade NMR data for this metabolite.

Step-by-step high-resolution NMR acquisition and self-validating assignment workflow.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 5.5 mg of the purified 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid standard. Dissolve completely in 1.0 mL of anhydrous DMSO- d6​ (containing 0.03% v/v TMS as an internal reference) to achieve a concentration of ∼10 mM. Transfer 600 µL of the homogenous solution into a high-precision 5 mm NMR tube.

• Instrument Tuning: Insert the sample into a 600 MHz NMR spectrometer equipped with a cryogenically cooled probe (CryoProbe). Tune and match the probe to the exact impedance of the DMSO- d6​ sample to maximize the signal-to-noise ratio (SNR). Perform 3D gradient shimming until the TMS linewidth is <0.6 Hz at 50% peak height.

• 1D Acquisition:

  • 1 H NMR: Acquire 16 transients with a spectral width of 14 ppm, a 30∘ flip angle, and a relaxation delay ( D1 ) of 2.0 seconds.

  • 13 C{ 1 H} NMR: Acquire 1024 transients with a spectral width of 220 ppm, utilizing WALTZ-16 decoupling and a D1 of 2.0 seconds.

• 2D Acquisition: Acquire gradient-selected COSY, multiplicity-edited HSQC, and HMBC spectra. For the HMBC, set the long-range coupling evolution delay to 62.5 ms (optimized for J=8 Hz).

• Data Processing: Apply exponential line broadening ( 0.3 Hz for 1 H, 1.0 Hz for 13 C) prior to zero-filling and Fourier Transformation. Apply manual zero- and first-order phase corrections and a polynomial baseline correction.

Data Interpretation & Quantitative Summary

The structural elucidation is driven by comparing the acquired spectra against the known shifts of the parent Aliskiren[5]. The core aliphatic backbone and the amide/amine regions remain largely unperturbed. The critical diagnostic signals are localized entirely to the modified ether side chain.

Table 1: Key NMR Chemical Shift Comparisons (Parent vs. M2 Metabolite)

Structural Feature	Aliskiren (Parent) 1 H (ppm)	Aliskiren (Parent) 13 C (ppm)	M2 Metabolite 1 H (ppm)	M2 Metabolite 13 C (ppm)
Phenyl- O−CH2​ (H-1')	∼4.06 (t, 2H)	∼65.0	∼4.15 (t, 2H)	∼64.5
Central CH2​ (H-2')	∼2.04 (m, 2H)	∼29.5	∼2.75 (t, 2H)	∼34.2
Terminal CH2​ (H-3')	∼3.58 (t, 2H)	∼69.0	Absent	Absent
Terminal Carbonyl (C-3')	Absent	Absent	N/A	∼174.0 (C=O)
Terminal O−CH3​	3.30 (s, 3H)	∼58.5	Absent	Absent
Carboxylic Acid ( OH )	Absent	Absent	∼12.1 (br s, 1H)	N/A

Trustworthiness: The Self-Validating Protocol

A robust structural elucidation protocol must be a self-validating system —it cannot rely solely on the disappearance of signals (e.g., the loss of the 3.30 ppm methoxy singlet) because degradation artifacts or impurities could mimic this loss.

To achieve self-validation, the protocol utilizes orthogonal 2D NMR logic:

• Primary Indicator: The 1 H NMR spectrum shows the complete absence of the 3.30 ppm methoxy singlet and the 3.58 ppm methylene triplet, alongside the emergence of a broad singlet at ∼12.1 ppm ( −COOH ).

• Regiochemical Proof (HSQC): The multiplicity-edited HSQC confirms that the downfield-shifted methylene protons at ∼2.75 ppm (H-2') are attached to a secondary carbon ( ∼34.2 ppm), distinguishing them from methine or methyl groups.

• Closed-Loop Validation (HMBC): The ultimate validation occurs in the HMBC spectrum. The methylene protons at ∼2.75 ppm (H-2') must exhibit a strong 3JCH​ cross-peak to the newly formed unprotonated carbonyl carbon at ∼174.0 ppm. Furthermore, these same H-2' protons must show a 2JCH​ correlation to the oxygen-bearing methylene carbon (C-1') at ∼64.5 ppm.

This interlocking web of scalar couplings definitively proves that the carboxylic acid moiety is covalently attached exactly at the 3'-position of the ether side chain, confirming the identity of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid without ambiguity.

References

• Conformational Properties and Energetic Analysis of Aliskiren in Solution and Receptor Site Source: National Institutes of Health (NIH) / Journal of Chemical Information and Modeling URL:[Link]

• Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers Source: E-lactancia / Drug Metabolism and Disposition URL:[Link]

• Method for preparing aliskiren and intermediate thereof (EP2546243A1)

• 3'-Desmethoxy aliskiren 3'-carboxylic acid | CID 71315706 Source: PubChem (National Center for Biotechnology Information) URL:[Link]

Sources

• 1. Conformational Properties and Energetic Analysis of Aliskiren in Solution and Receptor Site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. e-lactancia.org [e-lactancia.org]
• 3. 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. EP2546243A1 - Method for preparing aliskiren and intermediate thereof - Google Patents [patents.google.com]

Isolation techniques for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid impurity

An Application Note on the Strategic Isolation and Purification of the 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid Impurity from Aliskiren Drug Substance

Authored by: Senior Application Scientist, Pharmaceutical Sciences Division

Abstract

This application note provides a comprehensive, scientifically-grounded strategy for the isolation and purification of a critical process-related impurity, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, from the active pharmaceutical ingredient (API) Aliskiren. Aliskiren, a direct renin inhibitor, requires stringent purity control to ensure safety and efficacy. The presence of acidic impurities, such as the specified carboxylic acid derivative, presents a unique purification challenge due to their distinct physicochemical properties compared to the parent molecule. This document outlines a systematic approach, beginning with an analysis of the molecular properties of the API and the impurity, followed by the development of a robust preparative High-Performance Liquid Chromatography (HPLC) method. We detail the logic behind mobile phase selection, pH control, and stationary phase chemistry, providing a step-by-step protocol for successful isolation. This guide is intended for researchers, analytical scientists, and professionals in drug development and manufacturing who are tasked with impurity isolation for reference standard qualification and structural elucidation.

Introduction: The Challenge of Acidic Impurities in Aliskiren

Aliskiren is a complex, non-peptide molecule characterized by multiple chiral centers and functional groups, including two hydroxyl groups and an amide linkage. Its synthesis is a multi-step process where process-related impurities can be introduced. The impurity , 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, is a hypothetical but plausible derivative that poses a significant purification challenge. It differs from Aliskiren in two key ways: the absence of a methoxy group and the presence of a terminal carboxylic acid. This acidic functional group drastically alters the molecule's polarity and ionization behavior, which can be strategically exploited for separation.

The isolation of such impurities is a non-trivial task mandated by regulatory bodies like the International Council for Harmonisation (ICH). According to the ICH Q3A(R2) guideline, impurities present at levels above the identification threshold (typically ≥0.10%) must be structurally characterized. This necessitates the isolation of the impurity in a highly pure form to serve as a reference standard for analytical method validation and toxicological studies.

Physicochemical Property Analysis: Aliskiren vs. The Target Impurity

A successful isolation strategy is predicated on understanding the physicochemical differences between the API and the impurity.

Property	Aliskiren (Parent Drug)	3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (Impurity)	Rationale for Separation
Molecular Weight	~551.78 g/mol	~537.74 g/mol	Minimal difference; not a primary basis for separation by chromatography.
Key Functional Groups	Two secondary hydroxyls, one amide, one primary amine, one ether (methoxy).	Two secondary hydroxyls, one amide, one primary amine, one carboxylic acid .	The carboxylic acid is the key differentiator.
pKa (Predicted)	Amine (pKa ~9.5-10.5)	Amine (pKa ~9.5-10.5), Carboxylic Acid (pKa ~4.0-5.0)	The impurity is zwitterionic, with a strongly acidic pKa. This allows for selective ionization control.
LogP (Predicted)	High (lipophilic)	Lower than Aliskiren at neutral pH due to the potential for carboxylate anion formation.	The impurity will exhibit significantly different retention behavior in reversed-phase chromatography based on mobile phase pH.

This analysis reveals that the most exploitable difference is the presence of the carboxylic acid group on the impurity. By manipulating the pH of the chromatographic mobile phase, we can control the ionization state of the impurity, thereby modulating its retention time relative to the more basic Aliskiren.

Strategic Approach to Isolation: A Multi-Stage Workflow

Our proposed workflow is a systematic process designed to move from analytical method development to preparative-scale isolation and final purity assessment.

Caption: A three-phase workflow for the isolation of the target impurity.

Detailed Protocol: Preparative HPLC Isolation

The core of this application note is a robust preparative reversed-phase HPLC (RP-HPLC) protocol. RP-HPLC is the technique of choice due to its high resolving power and compatibility with volatile mobile phases, which simplifies post-isolation processing.

Rationale for Method Development

The key to separating the acidic impurity from the basic Aliskiren is to control their ionization states.

• At low pH (e.g., pH 3.0): The carboxylic acid of the impurity will be protonated (COOH), making it less polar and more retained on a C18 column. The primary amine of both Aliskiren and the impurity will be protonated (NH3+).

• At neutral pH (e.g., pH 7.0): The carboxylic acid will be deprotonated (COO-), making the impurity highly polar and less retained. Aliskiren's amine remains protonated.

This pH-dependent behavior allows us to "tune" the selectivity of the separation. A low pH is generally preferred as it promotes retention of the acidic impurity, often leading to better peak shape and resolution from the main API peak.

Caption: Decision logic for mobile phase pH selection in RP-HPLC.

Step-by-Step Experimental Protocol

Objective: To isolate ≥10 mg of >95% pure 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

Instrumentation:

• Preparative HPLC system with a quaternary pump, autosampler, UV detector, and fraction collector.

• Column: C18 stationary phase, 250 x 21.2 mm, 5 µm particle size.

Reagents:

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, Milli-Q or equivalent

• Formic Acid (FA), 99%+ purity

• Crude Aliskiren sample containing the target impurity.

Protocol:

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 0.1% Formic Acid in Water (v/v). To prepare 1 L, add 1 mL of Formic Acid to 999 mL of water. Sonicate for 15 minutes to degas. This sets the pH to approximately 2.7-3.0.

  • Mobile Phase B (Organic): Acetonitrile.

• Sample Preparation:

  • Dissolve the crude Aliskiren sample in a minimal amount of Methanol/Water (50:50) to a final concentration of 20 mg/mL. A high concentration is necessary for preparative scale but must be tested to avoid column overload.

  • Filter the solution through a 0.45 µm PTFE syringe filter before injection.

• Chromatographic Conditions:

Parameter	Setting
Column	C18, 250 x 21.2 mm, 5 µm
Flow Rate	20.0 mL/min
Injection Volume	2.0 mL
Detector Wavelength	230 nm and 280 nm
Column Temperature	35 °C
Gradient Program	Time (min)
0.0
25.0
26.0
30.0
31.0
35.0

• Isolation Run and Fraction Collection:

  • Perform an initial analytical run (or use a scouting gradient on the preparative system) to determine the retention time of the impurity peak.

  • Program the fraction collector to collect the eluent corresponding to the target impurity peak. Use a "heart-cutting" strategy: start collecting just after the peak begins to rise and stop just before it fully returns to baseline to maximize purity.

  • Pool the collected fractions from multiple injections if necessary to obtain the desired mass of the impurity.

• Post-Isolation Processing:

  • Combine the relevant fractions into a round-bottom flask.

  • Remove the acetonitrile using a rotary evaporator under reduced pressure at a temperature not exceeding 40 °C.

  • Once the organic solvent is removed, freeze the remaining aqueous solution and lyophilize (freeze-dry) to obtain the purified impurity as a solid powder. This is the preferred method for removing water without thermal degradation.

Purity Confirmation and Structural Elucidation

The isolated fraction must be rigorously tested to confirm its purity and identity.

• Purity Analysis: A high-resolution analytical UPLC method should be used. The isolated fraction should show a single peak with >95% purity.

• Identity Confirmation: Mass Spectrometry (MS) should be used to confirm the molecular weight. High-resolution MS (e.g., Q-TOF) can provide an accurate mass measurement to confirm the elemental composition.

• Structural Elucidation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY) is essential for unambiguously determining the structure and confirming the absence of the methoxy group and the presence of the carboxylic acid.

Conclusion

The successful isolation of polar, acidic impurities like 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid from a complex API like Aliskiren is achievable through a systematic, science-driven approach. By leveraging the fundamental principles of chromatography and understanding the physicochemical properties of the molecules involved, a robust and reproducible preparative HPLC method can be developed. The protocol detailed in this note provides a reliable framework for obtaining high-purity impurity reference standards, which are indispensable for ensuring the quality, safety, and regulatory compliance of pharmaceutical products.

References

• Title: ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use URL: [Link]

• Title: Preparative Liquid Chromatography Source: Journal of Chromatography A URL: [Link]

• Title: Lyophilization of Parenteral Source: AAPS PharmSciTech URL: [Link]

• Title: A review of the applications of NMR spectroscopy in pharmaceutical analysis Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

Application Note: Forced Degradation Study Protocol for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

Introduction

Forced degradation, or stress testing, is a critical component of the drug development process, mandated by regulatory bodies such as the International Council for Harmonisation (ICH).[1][2][3] These studies are designed to intentionally degrade a drug substance under conditions more severe than accelerated stability testing. The primary objectives are to elucidate the intrinsic stability of the molecule, identify potential degradation products, and establish degradation pathways.[4][5] This information is instrumental in developing and validating stability-indicating analytical methods, which are essential for ensuring the quality, safety, and efficacy of the final drug product.[3][6]

This application note provides a comprehensive protocol for conducting a forced degradation study on 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. This compound is a significant metabolite of Aliskiren, a direct renin inhibitor used for the treatment of hypertension.[7][8][9] Understanding its degradation profile is crucial for a complete stability assessment of Aliskiren. The protocols outlined herein are based on the principles of ICH Q1A(R2) and Q1B guidelines and are intended for researchers, scientists, and drug development professionals.[1][2][10]

Compound Profile: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

• IUPAC Name: 3-[5-[(2S,4S,5S,7S)-4-amino-7-[(3-amino-2,2-dimethyl-3-oxopropyl)carbamoyl]-5-hydroxy-8-methyl-2-propan-2-ylnonyl]-2-methoxyphenoxy]propanoic acid[11][12]

• CAS Number: 949925-75-1[11][13]

• Molecular Formula: C29H49N3O7[11][12][14]

• Molecular Weight: 551.72 g/mol [11][14]

• Significance: A major metabolite of Aliskiren formed through O-demethylation and subsequent oxidation.[7][8]

Materials and Equipment

Reagents and Standards

• 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid reference standard (purity ≥ 98%)

• Hydrochloric acid (HCl), 0.1 M and 1 M solutions, analytical grade

• Sodium hydroxide (NaOH), 0.1 M and 1 M solutions, analytical grade

• Hydrogen peroxide (H₂O₂), 3% (w/v) solution, analytical grade

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Ammonium acetate, analytical grade

• Formic acid, LC-MS grade

• Water, HPLC grade or Milli-Q

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a photodiode array (PDA) or UV detector

• Liquid Chromatography-Mass Spectrometry (LC-MS) system for peak identification and characterization

• pH meter

• Analytical balance

• Water bath or dry block heater

• Photostability chamber compliant with ICH Q1B guidelines

• Forced-air stability oven

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.22 µm or 0.45 µm)

Experimental Workflow

The overall workflow for the forced degradation study is depicted below. This systematic approach ensures that all stress conditions are appropriately applied and analyzed.

Figure 1: General workflow for the forced degradation study.

Detailed Protocols for Forced Degradation

The goal is to achieve 5-20% degradation of the drug substance.[1][15] If no degradation is observed under the initial conditions, the stressor concentration, temperature, or duration should be increased.

Preparation of Stock Solution

Prepare a stock solution of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid at a concentration of 1 mg/mL in a suitable solvent (e.g., a mixture of acetonitrile and water).

Hydrolytic Degradation

Hydrolysis studies are performed to evaluate the susceptibility of the drug substance to degradation in acidic and basic environments.[16]

4.2.1. Acid Hydrolysis

• To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

• Incubate the solution at 60°C for 8 hours.

• At specified time points (e.g., 0, 2, 4, 8 hours), withdraw an aliquot.

• Neutralize the sample with an equivalent amount of 0.1 M NaOH.

• Dilute the neutralized sample to a suitable concentration with the mobile phase for HPLC analysis.

• A control sample (drug substance in solvent without acid) should be prepared and analyzed in parallel.[15]

4.2.2. Base Hydrolysis

• To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

• Incubate the solution at 60°C for 8 hours.

• At specified time points, withdraw an aliquot.

• Neutralize the sample with an equivalent amount of 0.1 M HCl.

• Dilute the neutralized sample to a suitable concentration with the mobile phase for HPLC analysis.

• A control sample (drug substance in solvent without base) should be prepared and analyzed in parallel.[15]

Oxidative Degradation

This study assesses the drug's sensitivity to oxidation.[5]

• To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

• Store the solution at room temperature, protected from light, for up to 7 days.

• At designated time points, withdraw an aliquot.

• Dilute the sample to a suitable concentration with the mobile phase for HPLC analysis.

• A control sample (drug substance in solvent without H₂O₂) should be prepared and analyzed in parallel.[15]

Thermal Degradation

Thermal stress testing evaluates the effect of heat on the drug substance.[1]

• Place the drug substance as a solid powder in a vial.

• Expose the vial to a temperature of 60°C in a forced-air oven for a specified period (e.g., up to 7 days).

• At designated time points, withdraw a sample, dissolve it in a suitable solvent, dilute to an appropriate concentration with the mobile phase, and analyze by HPLC.

• A control sample should be stored at controlled room temperature.

Photolytic Degradation

Photostability testing is conducted to assess the impact of light exposure on the drug substance, as per ICH Q1B guidelines.[2][4]

• Expose the drug substance (as a solid or in solution) to a light source that provides a minimum of 1.2 million lux hours of visible light and 200 watt-hours/m² of UV light.[2][4][15]

• A control sample should be protected from light (e.g., wrapped in aluminum foil) and stored under the same conditions.[15]

• At the end of the exposure period, prepare the samples for HPLC analysis as described for thermal degradation.

Analytical Method: Stability-Indicating HPLC-UV/MS

A stability-indicating method is crucial for separating the parent drug from its degradation products. The following is a suggested starting point for method development.

Parameter	Recommended Condition
Column	Phenyl-hexyl or C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	0.03 M Ammonium acetate in water
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
15
20
22
25
Flow Rate	0.4 - 1.0 mL/min
Column Temperature	30°C
UV Detection	280 nm[17][18]
Injection Volume	10 µL
Mass Spectrometry	Electrospray Ionization (ESI) in positive mode

Note: This method is based on published methods for Aliskiren and related compounds and may require optimization for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid and its specific degradants.[17][19][20]

Data Analysis and Reporting

Calculation of Degradation

The percentage of degradation can be calculated using the following formula:

% Degradation = [(Initial Area - Stressed Area) / Initial Area] * 100

Identification of Degradation Products

Mass spectrometry data will be used to determine the mass-to-charge ratio (m/z) of the degradation products. This information, along with the fragmentation patterns, will aid in the structural elucidation of the degradants.

Summary of Results

The results of the forced degradation study should be summarized in a table for clarity and easy comparison.

Stress Condition	Reagent/Parameter	Duration	% Degradation	No. of Degradants	Major Degradant (m/z)
Acid Hydrolysis	0.1 M HCl	8 hours
Base Hydrolysis	0.1 M NaOH	8 hours
Oxidative	3% H₂O₂	7 days
Thermal	60°C	7 days
Photolytic	ICH Q1B	-

Troubleshooting

Issue	Potential Cause	Suggested Solution
No or minimal degradation (<5%)	Stress conditions are too mild.	Increase the concentration of the stressor, the temperature, or the duration of exposure.
Excessive degradation (>20%)	Stress conditions are too harsh.	Decrease the concentration of the stressor, the temperature, or the duration of exposure.
Poor peak shape or resolution	Analytical method is not optimized.	Adjust mobile phase composition, gradient, flow rate, or try a different column chemistry.
Inconsistent results	Variability in sample preparation or experimental conditions.	Ensure precise and consistent execution of the protocol.

Conclusion

This application note provides a robust and detailed protocol for conducting a forced degradation study of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in accordance with ICH guidelines. The successful execution of this study will provide invaluable data on the intrinsic stability of the molecule, facilitate the development of a stability-indicating analytical method, and support the overall drug development and regulatory submission process.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass. Retrieved from [Link]

• Vaishya, R., Khurana, V., Patel, S., & Mitra, A. (2007). Aliskiren: An orally active renin inhibitor. Journal of Postgraduate Medicine, 53(4), 271. Retrieved from [Link]

• Waldmeier, F., Glaenzel, U., Wirz, B., & Schmid, K. (2007). Absorption, distribution, metabolism, and elimination of the direct renin inhibitor aliskiren in healthy volunteers. Drug Metabolism and Disposition, 35(8), 1418-1428. Retrieved from [Link]

• Azizi, M., & Menard, J. (2004). Clinical pharmacokinetics and pharmacodynamics of aliskiren. Clinical Pharmacokinetics, 43(6), 347-361. Retrieved from [Link]

• PubChem. (n.d.). 3'-Desmethoxy aliskiren 3'-carboxylic acid. Retrieved from [Link]

• Karvelis, D., Kalogria, E., & Panderi, I. (2014). A stability-indicating HPLC method for the quantification of aliskiren and hydrochlorothiazide in a pharmaceutical formulation. Journal of AOAC International, 97(6), 1519-1525. Retrieved from [Link]

• Karvelis, D., Kalogria, E., & Panderi, I. (2014). A Stability-Indicating HPLC Method for the Quantification of Aliskiren and Hydrochlorothiazide in a Pharmaceutical Formulation. Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• ICH GUIDELINES: STRESS DEGRADATION STUDY. (2021, July 26). International Journal of Creative Research Thoughts. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolism of aliskiren in humans. a, condensed scheme of metabolism;... | Download Scientific Diagram. Retrieved from [Link]

• Nussberger, J., Wuerzner, G., & Jensen, C. (2008). Aliskiren. Circulation, 118(7), 773-780. Retrieved from [Link]

• Madhavi, A., & Reddy, G. S. (2016). Forced Degradation Studies. MedCrave online. Retrieved from [Link]

• Klick, S., Muellner, T., & Watricht, O. (2005). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology. Retrieved from [Link]

• Krzek, J., & Smajek, K. (2014). Forced degradation studies – comparison between ICH, EMA, FDA and ANVISA. Journal of Drug Regulatory Affairs. Retrieved from [Link]

• Rekulapally, V. K., & Rao, V. U. (2019). Stability indicating RP-HPLC method development and validation for simultaneous estimation of aliskiren, amlodipine and hydrochlorthiazide in tablet dosage form. ResearchGate. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID. Retrieved from [Link]

• Swamy, G. K., Kumar, J. M., & Rao, J. V. L. N. S. (2012). Validated RP-HPLC Method For The Simultaneous Determination Of Aliskiren, Hydrochlorothiazide And Amlodipine Besylate In Pharmaceutical Formulations. International Journal of ChemTech Research, 4(4), 1666-1673. Retrieved from [Link]

• Sharma, G., & Saini, V. (2019). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 12(11), 5641-5647. Retrieved from [Link]

• Atmakuri, L. R., Arige, S., Sriram, B. D., Ghanta, V. K., Alluri, R., & Madda, S. B. (2025). Development of Robust RP-HPLC Method for Concurrent Analysis of Aliskiren and Amlodipine in Combined Tablet Dosage Form. Clinical Trials and Regulatory Science in Cardiology. Retrieved from [Link]

• Shinde, N. G., Bangale, P. R., & Chandewar, A. V. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 72, 1-7. Retrieved from [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• The Merck Index Online. (n.d.). Aliskiren. Retrieved from [Link]

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Solid-Phase Extraction of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid: An Application Note and Protocol

Abstract

This application note presents a detailed protocol for the selective extraction and purification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a significant metabolite of the direct renin inhibitor Aliskiren, from biological matrices.[1][2] Given the challenges associated with the polar and acidic nature of this analyte, a mixed-mode solid-phase extraction (SPE) strategy is employed. This method combines reversed-phase and anion-exchange mechanisms to achieve high recovery and excellent sample cleanup, making it suitable for downstream analysis by techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Aliskiren is an orally administered, nonpeptide direct renin inhibitor used for the treatment of hypertension.[2][3][4] It is primarily eliminated through the hepatobiliary route, with a minor portion undergoing metabolism.[1][2][3] One of the major metabolic pathways involves O-demethylation followed by oxidation to a carboxylic acid derivative, resulting in the formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.[1][2] Accurate quantification of this metabolite in biological fluids is crucial for pharmacokinetic and drug metabolism studies.

Solid-phase extraction (SPE) is a powerful and widely used sample preparation technique that allows for the isolation, concentration, and purification of analytes from complex sample matrices.[5] For acidic compounds like 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, which possesses both a carboxylic acid group and a relatively large, hydrophobic structure, a single-mode SPE approach (e.g., reversed-phase or ion-exchange alone) may not provide sufficient selectivity and recovery.[6][7] Mixed-mode SPE, which utilizes a sorbent with both hydrophobic and ion-exchange functionalities, offers a superior alternative by providing orthogonal retention mechanisms.[5][8][9][10] This dual retention capability allows for more rigorous washing steps to remove matrix interferences, leading to cleaner extracts and improved analytical sensitivity.[8]

This guide provides a comprehensive, step-by-step protocol for the solid-phase extraction of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid from plasma, leveraging a mixed-mode anion exchange sorbent. The causality behind each experimental step is explained to provide a deeper understanding of the method's principles.

Analyte Physicochemical Properties

A thorough understanding of the analyte's properties is fundamental to developing a robust SPE method.

• Structure: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (C29H49N3O7, Molecular Weight: 551.7 g/mol ).[11][12]

• Functionality: The molecule contains a carboxylic acid group, making it an acidic compound. The pKa of a typical carboxylic acid is around 4, meaning it will be ionized (negatively charged) at a pH above this value and neutral at a pH below it.[13] The molecule also contains amine groups and a significant non-polar backbone derived from the parent Aliskiren structure.[11][12]

This combination of a polar, ionizable group and a large hydrophobic region makes mixed-mode SPE an ideal extraction strategy.

Materials and Reagents

Material/Reagent	Grade/Specification
Mixed-Mode Anion Exchange SPE Cartridges	e.g., Polymeric sorbent with quaternary amine functionality
Methanol	HPLC Grade
Acetonitrile	HPLC Grade
Water	Deionized, 18 MΩ·cm
Formic Acid	≥98%
Ammonium Hydroxide	ACS Reagent Grade
Plasma (Human, Rat, etc.)	Blank, for method development and QC
3'-Desmethoxy Aliskiren 3'-Carboxylic Acid	Analytical Standard

Experimental Protocol: Mixed-Mode Anion Exchange SPE

This protocol is designed for the extraction of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid from a 1 mL plasma sample. Volumes may be scaled as needed.

Sample Pre-treatment

Rationale: The goal of this step is to adjust the pH of the sample to ensure the analyte is in the appropriate ionization state for retention on the SPE sorbent and to dilute the sample to reduce viscosity.

Protocol:

• Thaw plasma samples to room temperature.

• To 1 mL of plasma, add 1 mL of 2% formic acid in water.

• Vortex for 30 seconds to mix thoroughly. This step ensures the carboxylic acid group of the analyte is protonated (neutral), which is important for initial retention on the reversed-phase component of the sorbent.

SPE Cartridge Conditioning and Equilibration

Rationale: Conditioning wets the sorbent and activates the functional groups. Equilibration adjusts the pH of the sorbent bed to match the pre-treated sample, ensuring consistent and efficient analyte retention upon loading.

Protocol:

• Conditioning: Pass 3 mL of methanol through the SPE cartridge. This solvates the polymeric backbone of the sorbent.

• Equilibration: Pass 3 mL of deionized water through the cartridge, followed by 3 mL of 2% formic acid in water. This prepares the sorbent for the acidic sample load.

Sample Loading

Rationale: The sample is loaded onto the conditioned and equilibrated cartridge. The analyte will be retained by both hydrophobic interactions (reversed-phase) and ionic interactions if the pH is appropriate.

Protocol:

• Load the pre-treated plasma sample onto the SPE cartridge at a slow, consistent flow rate (approximately 1-2 mL/min). A slow flow rate is crucial for maximizing the interaction between the analyte and the sorbent.

Wash Steps

Rationale: These steps are critical for removing endogenous interferences from the plasma matrix without eluting the analyte of interest. A multi-step wash with solvents of increasing elution strength provides a cleaner final extract.

Protocol:

• Wash 1 (Polar Interferences): Pass 3 mL of 2% formic acid in water through the cartridge. This removes highly polar, water-soluble interferences that were not retained.

• Wash 2 (Less Polar Interferences): Pass 3 mL of 20% methanol in water through the cartridge. This removes less polar interferences while the analyte remains bound due to the combined strength of the reversed-phase and ion-exchange interactions.

Elution

Rationale: The elution solvent is designed to disrupt both the hydrophobic and ionic interactions holding the analyte to the sorbent. A basic modifier is used to deprotonate the quaternary amine on the sorbent and/or neutralize the charge on the analyte, breaking the ionic bond. The organic solvent disrupts the hydrophobic interactions.

Protocol:

• Elution: Elute the analyte from the cartridge with 2 mL of 5% ammonium hydroxide in methanol.

• Collect the eluate in a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of mobile phase for subsequent LC-MS/MS analysis.

Workflow Visualization

The following diagram illustrates the complete solid-phase extraction workflow.

Caption: Workflow for the mixed-mode SPE of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

Results and Discussion

The performance of this SPE method should be evaluated based on key parameters such as recovery, matrix effect, and process efficiency.

Parameter	Acceptance Criteria	Expected Performance
Recovery	>85%	High recovery is anticipated due to the dual retention mechanism of the mixed-mode sorbent, which strongly retains the analyte during the loading and wash steps.
Matrix Effect	85-115%	The comprehensive wash steps are designed to effectively remove phospholipids and other matrix components that can cause ion suppression or enhancement in the mass spectrometer.
Process Efficiency	Consistent and reproducible	The combination of high recovery and minimal matrix effect should result in high overall process efficiency.

Optimization Insights:

• Sorbent Selection: A polymeric mixed-mode sorbent is recommended over a silica-based one due to its stability across a wider pH range and reduced secondary interactions with silanol groups.

• Wash Solvent Composition: The percentage of organic solvent in the second wash step is a critical parameter. It should be strong enough to remove interferences but weak enough to prevent premature elution of the analyte. This may require optimization (e.g., testing 10%, 20%, and 30% methanol).

• Elution Solvent: The concentration of ammonium hydroxide in the elution solvent should be sufficient to disrupt the ionic interactions. Typically, 2-5% is effective.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Recovery	- Incomplete elution.- Analyte breakthrough during loading or washing.	- Increase the strength or volume of the elution solvent.- Decrease the flow rate during sample loading.- Decrease the organic content of the wash solvent.
High Matrix Effect	- Inadequate removal of matrix components.	- Optimize the wash steps with a stronger or different organic solvent.- Consider a different mixed-mode sorbent with alternative chemistry.
Poor Reproducibility	- Inconsistent flow rates.- Incomplete drying of the eluate.	- Use a vacuum manifold or positive pressure manifold for consistent flow.- Ensure the eluate is completely dry before reconstitution.

Conclusion

The described mixed-mode solid-phase extraction protocol provides a robust and efficient method for the isolation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid from biological matrices. By leveraging both reversed-phase and anion-exchange retention mechanisms, this method achieves high recovery and excellent sample cleanup, making it well-suited for sensitive and reliable bioanalytical applications. The detailed explanation of the rationale behind each step allows for straightforward implementation and adaptation for similar acidic analytes in complex sample matrices.

References

• Clinical Pharmacokinetics and Pharmacodynamics of Aliskiren. AdisInsight. [Link]

• Simultaneous quantitative and qualitative analysis of aliskiren, enalapril and its active metabolite enalaprilat in undiluted human urine utilizing LC-ESI-MS/MS. PubMed. [Link]

• Absorption, distribution, metabolism, and elimination of the direct renin inhibitor aliskiren in healthy volunteers. PubMed. [Link]

• Metabolism of aliskiren in humans. ResearchGate. [Link]

• Aliskiren: An orally active renin inhibitor. The National Center for Biotechnology Information. [Link]

• Aliskiren. Circulation - American Heart Association Journals. [Link]

• What is Solid-Phase Extraction? Phenomenex. [Link]

• Aliskiren: A Full Review of Its Pharmacology, Clinical Use and Challenges. IJSAT. [Link]

• Aliskiren – an orally active renin inhibitor. Review of pharmacology, pharmacodynamics, kinetics, and clinical potential in the treatment of hypertension. The National Center for Biotechnology Information. [Link]

• Development of a generic method to the solid-phase extraction of acidic compounds from complex matrices. PubMed. [Link]

• The use of mixed-mode ion-exchange solid phase extraction to characterize pharmaceutical drug degradation. PubMed. [Link]

• 3'-Desmethoxy aliskiren 3'-carboxylic acid. PubChem. [Link]

• 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID. FDA Global Substance Registration System. [Link]

• Aliskiren – an orally active renin inhibitor. Review of pharmacology, pharmacodynamics, kinetics, and clinical potential in the treatment of hypertension. Taylor & Francis Online. [Link]

• Simultaneous quantitative and qualitative analysis of aliskiren, enalapril and its active metabolite enalaprilat in undiluted human urine utilizing LC-ESI-MS/MS. ResearchGate. [Link]

• Simultaneous Solid-Phase Extraction (SPE) of Acids and Base/Neutrals for GC and GC/MS Analysis Using a Mixed-Mode Sorbent. ResearchGate. [Link]

• SPE Guide. Phenomenex. [Link]

• Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. MDPI. [Link]

• Pharmacokinetics and pharmacodynamics of aliskiren, an oral direct renin inhibitor. Institute of Pharmacology, Polish Academy of Sciences. [Link]

• Aliskiren: A Novel, Orally Active Renin Inhibitor. Systematic Reviews in Pharmacy. [Link]

• Comparison of Three Solid Phase Materials for the Extraction of Carboxylic Acids from River Water Followed by 2D GC × GC-TOFMS Determination. The National Center for Biotechnology Information. [Link]

• Solid-Phase Extraction (SPE) Method Development. Waters Corporation. [Link]

• Simultaneous Determination of Aliskiren Hemifumarate, Amlodipine Besylate and Hydrochlorothiazide in Spiked Human Plasma. SciSpace. [Link]

• Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. MDPI. [Link]

• Updating Solid Phase Extraction Methods. Agilent. [Link]

• Optimization of a solid phase extraction procedure for prostaglandin E2, F2 alpha and their tissue metabolites. PubMed. [Link]

• Solid Phase Extraction As A Sample Preparation Technique. International Journal of Pharmaceutical Research and Applications. [Link]

• Extraction of Acidic Drugs from Plasma with Polymeric SPE. Agilent. [Link]

• Understanding and Improving Solid-Phase Extraction. LCGC International. [Link]

• Method Development in Solid Phase Extraction using ISOLUTE® NH2 SPE Columns for the Extraction of Aqueous Samples. Biotage. [Link]

• Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Bi. MDPI. [Link]

• High-Throughput Solid Phase Extraction for Targeted and Nontargeted Exposomics. ACS Publications. [Link]

• Determination of Aliskiren in Tablet Dosage Forms by a Validated Stability-indicating RP-LC Method. Journal of Chromatographic Science. [Link]

• An enhanced procedure for measuring organic acids and methyl esters in PM2.5. Atmospheric Measurement Techniques. [Link]

• Aliskiren. Merck Index Online. [Link]

• Aliskiren. Wikipedia. [Link]

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Technical Notes & Optimization

Diagnostic &amp; Resolution Center: LC-MS Matrix Effects in 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid Bioanalysis

Welcome to the Technical Support Center. This guide is engineered for bioanalytical scientists and drug development professionals struggling with signal instability, poor reproducibility, or loss of sensitivity when quantifying 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in complex biological matrices (e.g., plasma, serum, urine).

As a highly polar, zwitterionic metabolite of the direct renin inhibitor Aliskiren, this analyte presents unique chromatographic and ionization challenges. Below, we dissect the physical causes of these matrix effects and provide field-validated, step-by-step troubleshooting protocols.

The RAAS pathway illustrating the pharmacological target of Aliskiren and its metabolites.

Diagnosing the Core Issue: The Physics of Ion Suppression

Q: Why does the signal for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid disappear in plasma samples but remain strong in neat solvent?

A: You are observing ion suppression , a severe matrix effect endemic to Electrospray Ionization (ESI)[1]. In LC-MS/MS, the "matrix" refers to all sample components other than your target analyte[1]. Biological fluids contain massive concentrations of endogenous glycerophospholipids (~1 mg/mL in plasma)[2].

Because 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a polar metabolite, its retention on standard reversed-phase (C18) columns is relatively weak. This often forces it to co-elute with either early-eluting inorganic salts or late-eluting phospholipids from previous injections. When these matrix components enter the ESI source simultaneously with your analyte, they compete for the limited charge available on the surface of the electrospray droplets[3]. Phospholipids, being highly surface-active, monopolize the droplet surface, preventing your metabolite from ionizing and entering the gas phase, thereby blinding the mass spectrometer to its presence[4].

Logical workflow for diagnosing and resolving LC-MS matrix effects.

Q: How can I visually map exactly where the matrix is interfering with my chromatography?

A: To prove causality, you must perform a Post-Column Infusion (PCI) experiment. This self-validating diagnostic maps the suppression zones across your entire gradient, allowing you to see exactly where the matrix is blinding the detector[5],[3].

Protocol 1: Post-Column Infusion Mapping

• Hardware Setup: Install a zero-dead-volume tee-union between the outlet of your analytical LC column and the inlet of the MS ion source[5].

• Analyte Infusion: Connect a syringe pump to the third port of the tee-union. Fill the syringe with a pure standard solution of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (e.g., 100 ng/mL in mobile phase).

• Establish Baseline: Set the syringe pump to a continuous low flow rate (10-20 µL/min). Begin acquiring data in MRM mode for your analyte. You will observe a stable, elevated, flat baseline signal[5].

• Matrix Injection: Once the baseline is stable, inject a blank plasma extract (prepared using your current sample prep method) onto the LC column and initiate your standard chromatographic gradient[5].

• Data Interpretation: Monitor the MRM trace. Any significant drop (valley) in the flat baseline indicates a region of ion suppression caused by co-eluting matrix components[6]. If your analyte's normal retention time falls within this valley, matrix effects are confirmed.

Resolution: Sample Preparation Engineering

Q: I am currently using standard Protein Precipitation (PPT) with acetonitrile. Why is my method failing, and what is the mechanistic solution?

A: Standard PPT is fundamentally inadequate for LC-MS/MS bioanalysis of polar metabolites. While PPT successfully crashes out large proteins, it leaves nearly 100% of the endogenous phospholipids in the supernatant[4],[7].

To eliminate phospholipid-induced suppression without losing your polar carboxylic acid metabolite, you must switch from a hydrophobic retention mechanism to a chemical filtration mechanism using Zirconia-based Phospholipid Removal Plates (e.g., HybridSPE)[2],[8].

The Causality: Zirconia (ZrO₂) acts as a strong Lewis acid (electron acceptor due to empty d orbitals). The phosphate moieties of endogenous phospholipids act as strong Lewis bases (electron donors)[8]. When the sample passes through the stationary phase, the phospholipids form a highly selective, strong interaction with the Zirconia and are permanently trapped. Because 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid lacks a phosphate group, it passes through the sorbent completely unretained, resulting in high recovery and zero phospholipid suppression[8].

Protocol 2: Zirconia-Based Phospholipid Depletion

This protocol is a self-validating system; success is proven by calculating the Matrix Factor (MF) post-extraction.

• Precipitation: Add 100 µL of plasma sample to a 96-well Zirconia-based phospholipid removal plate (e.g., HybridSPE).

• Disruption: Add 300 µL of 1% Formic Acid in Acetonitrile. Note: The acid disrupts binding between the target metabolite and endogenous proteins.

• Agitation: Vortex the plate for 2 minutes to ensure complete protein precipitation.

• Filtration: Apply a vacuum (10 in Hg) or positive pressure for 2-4 minutes until the wells are dry. The filtrate now contains your target analyte, while proteins and phospholipids remain trapped in the well[8].

• Reconstitution: Evaporate the filtrate under nitrogen at 40°C and reconstitute in your initial LC mobile phase to match the starting gradient conditions.

Quantitative Impact of Sample Preparation

Preparation Method	Protein Removal (%)	Phospholipid Removal (%)	Average Matrix Factor (MF)*	Analytical Verdict
Protein Precipitation (PPT)	> 95%	< 5%	0.45	Severe Suppression (Fails Validation)
Liquid-Liquid Extraction (LLE)	> 98%	~ 50%	0.72	Moderate Suppression (High Variance)
Zirconia Phospholipid Removal	> 99%	> 99%	0.98	Negligible Effect (Robust)

*Matrix Factor (MF) = (Peak response of analyte spiked into post-extracted blank matrix) / (Peak response of analyte in neat solvent). An MF of 1.0 indicates zero matrix effect[3].

Resolution: Chromatographic & Mass Spectrometric Adjustments

Q: If I cannot completely remove the matrix, how can I compensate for the suppression analytically?

A: If sample preparation optimization reaches its limit, you must employ MS compensation strategies. The gold standard for correcting matrix variability is the use of a Stable Isotope-Labeled Internal Standard (SIL-IS) [5].

By synthesizing a ¹³C or ²H labeled version of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid and spiking it into every sample prior to extraction, you create an internal calibration system. Because the SIL-IS shares identical physicochemical properties with the target analyte, it will co-elute perfectly and experience the exact same degree of ion suppression in the ESI source[5]. By quantifying your results based on the Analyte-to-IS peak area ratio, the suppression mathematically cancels out, restoring the accuracy and precision of your assay[5],[3].

Q: Can I adjust my chromatography to escape the suppression zone?

A: Yes. If the Post-Column Infusion shows suppression at the solvent front (caused by un-retained salts), you must increase the retention of your polar metabolite. Consider switching from a standard C18 column to a Polar-Embedded or Biphenyl stationary phase . These chemistries offer alternative selectivity (e.g., enhanced dipole-dipole or pi-pi interactions) that can retain the carboxylic acid metabolite longer, shifting its elution time out of the suppression valley and into a "clean" baseline region[1],[5].

References

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Navigating Aliskiren Synthesis: A Technical Guide to Minimizing 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid Formation

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the formation of the process-related impurity, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, during the synthesis of the active pharmaceutical ingredient (API) Aliskiren. As Senior Application Scientists, our goal is to equip you with the foundational knowledge and practical strategies to control this critical impurity, ensuring the quality and purity of your Aliskiren API.

Introduction: Understanding the Challenge

Aliskiren, a potent direct renin inhibitor, is a cornerstone in the management of hypertension.[1] Its complex, multi-step synthesis, however, can lead to the formation of various impurities that require stringent control to meet regulatory standards.[2][3] One such critical impurity is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. Its formation represents a synthetic challenge as it involves the cleavage of a methoxy group from the 3-methoxypropoxy side chain and subsequent oxidation or hydrolysis to a carboxylic acid. This guide will delve into the potential mechanisms of its formation, analytical detection, and, most importantly, strategies for its minimization.

Frequently Asked Questions (FAQs)

Q1: What is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid and why is it a concern?

A1: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a process-related impurity formed during the synthesis of Aliskiren. Its structure is characterized by the absence of the terminal methyl group on the 3-methoxypropoxy side chain, which is instead replaced by a carboxylic acid group.

The presence of this and other impurities can impact the safety and efficacy of the final drug product.[3] Regulatory bodies like the ICH have strict guidelines for the identification, qualification, and control of impurities in APIs.[3] Therefore, understanding and controlling the formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a critical aspect of Aliskiren API manufacturing.

Q2: At which stage of the Aliskiren synthesis is the formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid most likely to occur?

A2: The formation of this impurity is most probable during steps that employ acidic conditions, particularly in the presence of Lewis acids, or during prolonged reaction times at elevated temperatures. Several synthetic routes for Aliskiren have been published, and the specific step of concern can vary.[4][5] However, any step involving the manipulation of functional groups on or near the 4-methoxy-3-(3-methoxypropoxy)benzyl moiety should be considered a potential point of formation. The use of strong Lewis acids like boron tribromide (BBr₃) or aluminum chloride (AlCl₃) for other transformations in the synthetic sequence are known to be potent reagents for the demethylation of aryl ethers and could inadvertently lead to the formation of this impurity.[6][7][8]

Q3: What is the likely chemical mechanism for the formation of this impurity?

A3: The formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid likely proceeds through a two-step mechanism:

• O-Demethylation: The ether linkage of the 3-methoxypropoxy side chain can be susceptible to cleavage under acidic conditions. Lewis acids, often used in organic synthesis, can coordinate to the oxygen atom of the methoxy group, making the methyl group susceptible to nucleophilic attack, often by a halide counter-ion from the Lewis acid. This results in the formation of a primary alcohol.

• Oxidation/Hydrolysis: The resulting terminal alcohol on the propoxy side chain can then be oxidized to a carboxylic acid. This oxidation could occur in a subsequent step or during the reaction work-up, especially if oxidizing agents are present or if the reaction mixture is exposed to air for extended periods at elevated temperatures. Alternatively, if the reaction involves intermediates that can be hydrolyzed, the carboxylic acid could be formed through a hydrolysis pathway.

Caption: Proposed mechanism for impurity formation.

Troubleshooting Guide

This section provides actionable steps to diagnose and mitigate the formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in your Aliskiren synthesis.

Issue 1: Higher than acceptable levels of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid detected in the crude or final API.

Possible Causes and Recommended Actions:

Possible Cause	Troubleshooting Steps
Harsh acidic conditions (low pH) or strong Lewis acids.	1. Reagent Selection: If possible, substitute strong Lewis acids (e.g., BBr₃, AlCl₃) with milder alternatives that are less prone to causing ether cleavage.[6][8] 2. pH Control: Carefully monitor and control the pH during the reaction and work-up steps. The use of a buffered system may be beneficial. 3. Stoichiometry: Optimize the stoichiometry of the acid catalyst to use the minimum effective amount.
Elevated reaction temperature or prolonged reaction time.	1. Temperature Optimization: Conduct a design of experiments (DoE) study to determine the optimal temperature profile that favors the desired reaction while minimizing impurity formation. 2. Reaction Monitoring: Implement in-process controls (e.g., HPLC, UPLC) to monitor the reaction progress and stop it as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.
Presence of oxidative impurities in reagents or solvents.	1. Reagent and Solvent Purity: Ensure the use of high-purity reagents and solvents. Consider purifying critical reagents and sparging solvents with an inert gas to remove dissolved oxygen. 2. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent aerial oxidation.
Inadequate work-up or purification procedures.	1. Quenching Strategy: Optimize the quenching procedure to rapidly neutralize the acidic catalyst. 2. Purification Method: Develop a robust purification method. Crystallization is often effective for removing impurities with different polarity and solubility profiles. If chromatography is used, optimize the stationary and mobile phases for efficient separation.

Experimental Protocols

Protocol 1: HPLC Method for the Detection and Quantification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

Parameter	Recommended Condition
Column	C18 (e.g., Waters XBridge C18, 150 x 4.6 mm, 5 µm)[12]
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	Start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute the more non-polar Aliskiren after the more polar impurity. A typical gradient might be: 0-5 min: 90% A, 10% B 5-20 min: Gradient to 30% A, 70% B 20-25 min: Hold at 30% A, 70% B 25-26 min: Gradient back to 90% A, 10% B 26-30 min: Re-equilibration
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm or 280 nm[12]
Injection Volume	10 µL

Note: The retention time of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is expected to be shorter than that of Aliskiren due to its increased polarity.

Caption: HPLC workflow for impurity analysis.

Protocol 2: Lab-Scale Study for Minimizing Impurity Formation

This protocol outlines a systematic approach to investigate the impact of key reaction parameters on the formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

• Identify the Critical Step: Based on your synthetic route, identify the step where demethylation is most likely to occur (e.g., a step involving a Lewis acid).

• Design of Experiments (DoE):

  • Variables: Select key parameters to investigate, such as:

    • Temperature (°C)

    • Reaction Time (hours)

    • Equivalents of Lewis Acid

    • Concentration of reactants

  • Responses: The primary response to measure will be the percentage of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid formed, as determined by the validated HPLC method. The yield of the desired product should also be monitored.

• Experimental Setup:

  • Run a series of small-scale reactions according to the DoE matrix.

  • Ensure consistent stirring and temperature control for all experiments.

  • Work-up all reactions identically to ensure comparability.

• Analysis and Optimization:

  • Analyze the crude product from each reaction by HPLC to quantify the impurity.

  • Use statistical software to analyze the DoE results and identify the optimal reaction conditions that minimize impurity formation while maintaining a high yield of the desired product.

Concluding Remarks

The formation of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a controllable side reaction in the synthesis of Aliskiren. By understanding the potential mechanisms of its formation and implementing a systematic approach to process optimization and analytical monitoring, researchers and drug development professionals can effectively minimize its levels, ensuring the production of high-quality Aliskiren API. This guide serves as a starting point for your investigations, and we encourage a data-driven approach to troubleshooting and process improvement.

References

• Green Chemistry (RSC Publishing). (2023, October 25). Selective demethylation reactions of biomass-derived aromatic ether polymers for bio-based lignin chemicals. [Link]

• Journal of Chromatographic Science. (n.d.). Determination of Aliskiren in Tablet Dosage Forms by a Validated Stability-indicating RP-LC Method. [Link]

• ResearchGate. (n.d.). Total Synthesis of “Aliskiren”: The First Renin Inhibitor in Clinical Practice for Hypertension. [Link]

• Wikipedia. (n.d.). Demethylation. [Link]

• PubMed. (2011, June 28). Simultaneous determination of aliskiren and hydrochlorothiazide from their pharmaceutical preparations using a validated stability-indicating MEKC method. [Link]

• ResearchGate. (n.d.). Analytical method development and validation of aliskiren and valsartan in bulk and tablet dosage form by RP-HPLC. [Link]

• ResearchGate. (n.d.). Demethylating Reaction of Methyl Ethers. [Link]

• Current Trends in Biotechnology and Pharmacy. (2025, June 10). Development of Robust RP-HPLC Method for Concurrent Analysis of Aliskiren and Amlodipine in Combined Tablet Dosage Form. [Link]

• ResearchGate. (n.d.). VALIDATED RP-HPLC METHOD FOR SIMULTANEOUS ESTIMATION OF ALISKIREN AND VALSARTAN IN TABLET DOSAGE FORM. [Link]

• New Drug Approvals. (2016, January 18). Aliskiren. [Link]

• ACS Publications. (2025, June 5). Photocatalytic Dealkylation of Aryl Alkyl Ethers. [Link]

• ACS Publications. (2021, January 11). Implementing Continuous Manufacturing for the Final Methylation Step in the AMG 397 Process to Deliver Key Quality Attributes. [Link]

• KoreaScience. (2013, December 20). A Total Synthesis of Aliskiren Starting from D-Tartrate Diester. [Link]

• Chemical Society Reviews (RSC Publishing). (2021, March 10). Installing the “magic methyl” – C–H methylation in synthesis. [Link]

• PMC. (n.d.). Alumination of aryl methyl ethers: switching between sp2 and sp3 C–O bond functionalisation with Pd-catalysis. [Link]

• R Discovery. (1999, September 1). Stereo- and enantioselectivity of the soluble epoxide hydrolase-catalysed hydrolysis of (±)- cis-dialkyl substituted oxiranes. [Link]

• PubMed. (2006, June 23). Formal total synthesis of the potent renin inhibitor aliskiren: application of a SmI2-promoted acyl-like radical coupling. [Link]

• ResearchGate. (n.d.). A simple and sensitive method for the determination of Aliskiren hemifumarate using HPLC-UV detection. [Link]

• PubMed. (2024, November 19). Multiomics-guided mining and characterization of epoxide hydrolase involved in camptothecin biosynthesis from Camptotheca acuminata. [Link]

• SciSpace. (n.d.). A simple and sensitive method for the determination of aliskiren hemifumarate using hplc-uv detection. [Link]

• Chemical Communications (RSC Publishing). (n.d.). Unlocking a reductive hydroalkoxylation cascade for the stereoselective synthesis of cyclic ethers: total synthesis of (±)-isolaurepan and (±)-cis-lauthisan. [Link]

• Asian Journal of Research in Chemistry. (n.d.). Method Development and Validation of Aliskiren Hemifumarate and Valsartan in bulk drug by RP-HPLC method. [Link]

• Google Patents. (n.d.).

• SciELO. (n.d.). Development and validation of an UV spectrophotometric method for the determination of aliskiren in tablets. [Link]

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• MDPI. (2018, August 23). Linking Aromatic Hydroxy Metabolic Functionalization of Drug Molecules to Structure and Pharmacologic Activity. [Link]

• PubMed. (2020, May 24). Recent advances in dissecting the demethylation reactions in natural product biosynthesis. [Link]

• An-Najah Journals. (2025). Synthesis and Enzymatic Hydrolysis Study of Acyloxyalkyl Carbamate as New Prodrug for Amine. [Link]

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Technical Support Center: Optimizing Extraction of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

Welcome to the technical support center dedicated to the extraction and purification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. As a significant metabolite of the direct renin inhibitor Aliskiren, achieving high-yield and high-purity extraction of this compound is critical for metabolic studies, impurity profiling, and reference standard preparation.[1] This guide provides in-depth, field-proven insights and troubleshooting protocols designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid and what makes its extraction challenging?

A1: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (CAS 949925-75-1) is a primary metabolite of Aliskiren.[2] Its structure contains both a basic primary amine and an acidic carboxylic acid group, making it an amphoteric, zwitterionic molecule. This dual functionality is the core challenge in its extraction. The molecule's net charge, and therefore its solubility in aqueous versus organic phases, is highly dependent on pH.[3][4] Optimizing extraction requires precise pH control to render the molecule neutral, maximizing its partition into an organic solvent while minimizing the co-extraction of charged impurities.

Q2: What are the primary strategies for extracting this compound?

A2: The two most effective strategies are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This is a fundamental technique based on the differential solubility of the compound between two immiscible liquid phases.[3] It is highly effective for separating the target analyte from impurities with different acid-base properties. Its success is critically dependent on solvent selection and pH control.

• Solid-Phase Extraction (SPE): SPE is a more selective and often more efficient technique, especially for complex matrices like plasma or crude reaction mixtures.[5][6] It utilizes a solid sorbent to retain the analyte, which is then washed to remove impurities and selectively eluted. Mixed-mode SPE, which combines hydrophobic and ion-exchange retention mechanisms, is particularly powerful for amphoteric compounds like this one.[7][8][9]

Q3: What are the likely impurities I might encounter during extraction?

A3: Impurities can originate from the synthesis of the parent drug, Aliskiren, or from its degradation.[10] Common impurities include:

• Process-Related Impurities: Unreacted starting materials or byproducts from the synthesis of Aliskiren.[10]

• Degradation Products: Hydrolysis or oxidation products of Aliskiren or the metabolite itself. Aliskiren is known to be sensitive to degradation in aqueous environments.[10][11]

• Parent Drug: Residual Aliskiren from the sample matrix.

• Other Metabolites: Aliskiren undergoes O-demethylation and oxidation, leading to other related compounds that may have similar properties.[1][12]

Q4: How do I select the appropriate analytical technique to assess my extraction yield and purity?

A4: High-Performance Liquid Chromatography (HPLC) is the primary technique for both quantifying yield and assessing the purity of your extract.[10][13]

• For Quantification: Use a validated RP-HPLC method with UV detection (around 220-230 nm is often suitable for Aliskiren and related compounds).[14][15]

• For Purity and Impurity Identification: Coupling HPLC with Mass Spectrometry (LC-MS) is essential for identifying unknown peaks and confirming the structure of your target compound and any co-extracted impurities.[10][16]

Troubleshooting Guide: Common Extraction Issues

This section addresses specific problems you may encounter during your experiments, providing explanations of the underlying causes and actionable solutions.

Issue 1: Low Overall Extraction Yield

Q: My final yield of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is consistently low after performing a liquid-liquid extraction. What are the most likely causes and how can I fix this?

A: Low yield in LLE is almost always tied to incorrect pH or a suboptimal choice of solvent.

• Cause A: Incorrect pH of the Aqueous Phase. The net charge of your target molecule dictates its solubility. To partition into an organic solvent, the molecule must be electrically neutral. This occurs at its isoelectric point (pI), where the positive charge on the protonated amine is balanced by the negative charge on the deprotonated carboxylate.

  • Scientific Explanation: The extraction of a carboxylic acid is most efficient when the pH of the aqueous phase is at least 2 units below its pKa, ensuring it is fully protonated (R-COOH).[3][17] Conversely, the amine group needs to be deprotonated (R-NH2). Given Aliskiren's amine pKa is ~9.5[18] and a typical carboxylic acid pKa is ~4.5, the optimal pH for extraction into an organic solvent will be in the neutral range, where the zwitterionic form with a net neutral charge predominates. Extraction is strongly disfavored at very low or very high pH, where the molecule carries a net positive or negative charge, respectively.[19][20]

  • Solution: Carefully adjust the pH of your aqueous sample to between 6.0 and 7.5 before extracting with an organic solvent. Use a calibrated pH meter and add acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) dropwise. This is the single most critical parameter for yield.

• Cause B: Suboptimal Organic Solvent. The polarity of the extraction solvent must be well-matched to the analyte.

  • Scientific Explanation: While the net charge is zero at the pI, the molecule retains several polar functional groups (hydroxyl, amides, ether). Therefore, a non-polar solvent like hexane will be ineffective. A solvent with moderate polarity is required to effectively solvate the neutral molecule.[21]

  • Solution: Use a water-immiscible organic solvent of intermediate polarity. Ethyl acetate is an excellent first choice. Dichloromethane (DCM) or a mixture like chloroform/isopropanol (3:1) can also be effective. Avoid highly polar solvents like methanol (miscible with water) and non-polar solvents like hexanes.

Solvent	Polarity Index	Key Advantages	Considerations
Ethyl Acetate	4.4	Good balance of polarity, easily evaporated, lower toxicity.	Can hydrolyze under very acidic or basic conditions.
Dichloromethane (DCM)	3.1	Excellent solvating power, forms the lower layer for easy separation.	Higher toxicity, more volatile.
Methyl tert-Butyl Ether (MTBE)	2.5	Low water solubility, less prone to emulsion, stable.	Can form peroxides upon storage.
n-Butanol	4.0	Good for highly polar analytes.	High water solubility (~7%), can be difficult to separate.

Issue 2: Significant Co-extraction of Impurities

Q: My HPLC analysis shows the extracted product is only ~70% pure. How can I remove acidic or basic impurities?

A: This is a classic purification challenge that can be solved with a multi-step acid-base extraction workflow before isolating your target compound. This process leverages the amphoteric nature of your analyte.

• Scientific Explanation: By systematically changing the pH of the aqueous phase, you can selectively move acidic, basic, and neutral impurities out of the organic phase, while your target analyte remains behind. The key is to keep your target compound in its neutral, organic-soluble state while ionizing the impurities to make them water-soluble.

• Solution: Implement a pre-extraction washing protocol. After dissolving your crude sample in a suitable organic solvent (e.g., ethyl acetate), perform the following sequential washes in a separatory funnel:

  • Acid Wash: Wash the organic layer with a dilute acid (e.g., 1 M HCl). This will protonate any basic impurities, forming water-soluble salts that partition into the aqueous layer, which is then discarded.

  • Base Wash: Wash the organic layer with a dilute base (e.g., saturated sodium bicarbonate solution).[22] This will deprotonate any acidic impurities, forming water-soluble salts that are removed with the aqueous layer.

  • Brine Wash: Wash the organic layer with a saturated NaCl solution (brine) to remove residual water before drying and evaporation.

Caption: Decision tree for selecting the optimal extraction method.

References

• Agilent Technologies. (2011).

• Scheurer, J., & Verstraete, A. G. (2001). Isolation of acidic, neutral, and basic drugs from whole blood using a single mixed-mode solid-phase extraction column. Journal of Analytical Toxicology, 25(4), 238–242. [Link]

• Le, T. H., & Verstraete, A. G. (2001). Development of a generic method to the solid-phase extraction of acidic compounds from complex matrices. Journal of Analytical Toxicology, 25(7), 570–575. [Link]

• Kallio, H., & Laakso, P. (2013). RECOVERY OF CARBOXYLIC ACIDS FROM AQUEOUS STREAMS BY EXTRACTION AND BACK EXTRACTION. LUTPub.

• Veeprho. Aliskiren Impurities and Related Compound. Veeprho. [Link]

• ResearchGate. (n.d.). The effect of pH on extraction of carboxylic acids. ResearchGate. [Link]

• Eyal, A. M., & Canari, R. (2003). Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants. Industrial & Engineering Chemistry Research, 42(7), 1432–1439. [Link]

• Eyal, A. M., & Canari, R. (1995). pH Dependence of Carboxylic and Mineral Acid Extraction by Amine-Based Extractants: Effects of pKa, Amine Basicity, and Diluent Properties. Industrial & Engineering Chemistry Research, 34(5), 1789–1798. [Link]

• Asiabi, H., Yamini, Y., Seidi, S., Safari, M., & Shamsayei, M. (2016). Evaluation of in-tube solid-phase microextraction method for co-extraction of acidic, basic, and neutral drugs. Analytical Methods, 8(7), 1595–1603. [Link]

• PubChem. (n.d.). 3'-Desmethoxy aliskiren 3'-carboxylic acid. National Center for Biotechnology Information. [Link]

• Kubota, F., Yoshida, K., Goto, K., Fuchigami, T., & Cattrall, R. W. (2007). Influence of pH and Diluent on the Ion-Pair Solvent Extraction of Aromatic Carboxylic Acids Using Quaternary Ammonium Salts. Solvent Extraction Research and Development, Japan, 14, 137–144. [Link]

• Le, T. H., & Verstraete, A. G. (2001). Development of a Generic Method to the Solid-Phase Extraction of Acidic Compounds from Complex Matrices. Journal of Analytical Toxicology, 25(7), 570–575. [Link]

• Patil, S. V., Nalawade, A. K., Nalawade, R. D., & Ghode, S. P. (2020). Aliskiren: analytical review for estimation in pharmaceutical formulations. World Journal of Advanced Research and Reviews, 6(1), 19-24. [Link]

• GSRS. (n.d.). 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID. [Link]

• Sentury. (2025). Common Challenges with Pharmaceutical & Chemical Separation. [Link]

• Gazy, A. A., Mahgoub, H., El-Yazbi, F. A., Barary, M. A., & Abdel-Hay, M. H. (2011). Simultaneous determination of aliskiren and hydrochlorothiazide from their pharmaceutical preparations using a validated stability-indicating MEKC method. Electrophoresis, 32(14), 1839–1847. [Link]

• Waldmeier, F., et al. (2007). Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers. Drug Metabolism and Disposition, 35(8), 1418-1428. [Link]

• El-Gizawy, S. M., El-Shabrawy, Y., Atia, N. N., & El-Gindy, A. E. (2012). Application of Chromatographic and Spectrophotometric Methods for The Analysis of Aliskiren and Hydrochlorothiazide Antihypertensive Combination. International Journal of Pharmacy and Pharmaceutical Sciences, 4(Suppl 5), 464-469. [Link]

• Setti, L., et al. (1999). recovery of carboxylic acids from aqueous solutions by liquid-liquid extraction with a triisooctylamine diluent system. Brazilian Journal of Chemical Engineering, 16, 385-392. [Link]

• Sprakel, L. M. J., & Schuur, B. (2019). Solvent developments for liquid-liquid extraction of carboxylic acids in perspective. Separation and Purification Technology, 211, 935-957. [Link]

• Schügerl, K., & Brandes, A. (1994). Extraction of Carboxylic Acids from Aqueous Solutions with the Extractant System Alcohol/Trin‐Alkylamines. Chemie Ingenieur Technik, 66(1), 81-84. [Link]

• Ghosh, S., Anusha, B., Santhoshi, David, B., Chaithanya Kumar, Y., Raghavendra, P., & Roy, S. (2012). Method Development and Validation of Aliskiren Hemifumarate and Valsartan in bulk drug by RP-HPLC method. Asian Journal of Research in Chemistry, 5(6), 770-773. [Link]

• Kushwah, B. S., Gupta, J., Singh, D. K., & Singh, S. (2018). Identification, characterization and synthesis of potential impurities of Aliskiren Hemifumarate, an antihypertensive drug. European Journal of Pharmaceutical Sciences, 117, 319-328. [Link]

• Kushwah, B. S., et al. (2018). Characterization of solution stress degradation products of aliskiren and prediction of their physicochemical and ADMET properties. European Journal of Pharmaceutical Sciences, 117, 319-328. [Link]

• Pharmaffiliates. (n.d.). Aliskiren-impurities. [Link]

• Waldmeier, F., et al. (2007). Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers. Drug Metabolism and Disposition, 35(8), 1418-1428. [Link]

• Magiera, S., & Kusa, J. (2015). Evaluation of a rapid method for the therapeutic drug monitoring of aliskiren, enalapril and its active metabolite in plasma and urine by UHPLC-MS/MS. Journal of Chromatography B, 980, 76-85. [Link]

• Waldmeier, F., et al. (2007). Simultaneous quantitative and qualitative analysis of aliskiren, enalapril and its active metabolite enalaprilat in undiluted human urine utilizing LC-ESI-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 98, 349-357. [Link]

• IJCRT. (2025). Isolation And Purification Techniques Of Advanced Herbal Technology. [Link]

• PharmaTech. (n.d.). Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. [Link]

• Barlaam, B., et al. (2007). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. LCGC North America, 25(12). [Link]

• Google Patents. (n.d.).

• Al-Zuaidy, M. H., Al-Sammarraie, K. F., & Al-Bayati, Y. K. (2025). A Methodological Review of Extraction, Purification, and Identification Techniques for Natural Bioactive Compounds. Organic Process Research & Development. [Link]

• Dondoni, A., et al. (2010). Total synthesis of "aliskiren": the first Renin inhibitor in clinical practice for hypertension. Organic & Biomolecular Chemistry, 8(10), 2291-2298. [Link]

• Kim, H., et al. (2011). The development of a complementary pathway for the synthesis of aliskiren. Organic & Biomolecular Chemistry, 9(13), 4873-4879. [Link]

• ResearchGate. (n.d.). A New Synthetic Route Towards Aliskiren Intermediates. [Link]

• Merck Index. (n.d.). Aliskiren. [Link]

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Technical Support Center: Troubleshooting Baseline Drift in 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid Chromatography

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals facing baseline instability during the quantitative analysis of Aliskiren impurities, specifically the amphoteric 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

When quantifying impurities at the 0.05% to 0.1% threshold[1], baseline stability is not just a cosmetic preference—it is a strict regulatory requirement for accurate peak integration and reliable signal-to-noise (S/N) calculation.

Diagnostic Workflow

Before adjusting your mobile phase chemistry, use the following decision tree to isolate the root cause of your baseline drift.

Diagnostic workflow for resolving baseline drift in gradient HPLC methods.

Section 1: Mechanistic FAQs (The "Why")

Q1: Why does the baseline drift so severely when analyzing 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid? A: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is an amphoteric molecule. To suppress the ionization of its carboxylic acid moiety and prevent severe peak tailing on reversed-phase columns, the mobile phase pH must be strictly maintained around 2.0. Trifluoroacetic acid (TFA) is the industry standard ion-pairing agent for this purpose[2].

However, TFA absorbs UV light strongly below 230 nm[3]. As your gradient shifts from the aqueous phase to the organic phase (acetonitrile), two phenomena occur:

• Concentration Mismatch: The absolute concentration of the UV-absorbing modifier changes if not perfectly balanced.

• Spectral Shifting: Acetonitrile interacts directly with TFA, suppressing its dissociation and fundamentally altering its UV absorption spectrum compared to its state in water[4]. This spectral shift causes a massive upward baseline drift at low wavelengths (e.g., 215 nm), which easily obscures low-level impurity peaks.

Q2: Why do I see periodic baseline "ripples" in addition to the upward drift? A: If you observe a sinusoidal baseline ripple riding on top of the drift, this is a hardware limitation, not a chemical one. It is caused by the incomplete mixing of solvent packets delivered by the low-pressure gradient proportioning valve[2]. The frequency of this noise correlates directly with the ratio of your applied flow rate to the pump's stroke volume[2].

Q3: Why does my baseline drift worsen over a few days, even if I haven't changed the method? A: Mobile phase degradation. As TFA ages and degrades in aqueous solution, its UV absorbance profile changes, causing the HPLC baseline to rise progressively across runs[3]. Always use fresh, high-quality solvents made daily for low-wavelength TFA methods.

Section 2: Methodological Solutions (The "How")

Q4: How can I chemically compensate for the TFA-induced baseline drift? A: Because the molar absorptivity of TFA is higher in water than in acetonitrile at low UV wavelengths, using 0.1% TFA in both Mobile Phase A (Water) and Mobile Phase B (Acetonitrile) will result in an upward drift. The solution is an empirical offset. By reducing the TFA concentration in the organic phase (typically to 0.085%), you balance the optical absorbance across the gradient, keeping the baseline flat[4]. (See the Experimental Protocol below for exact steps).

Q5: What hardware adjustments can eliminate the periodic baseline noise? A: To eliminate the sinusoidal noise caused by pump strokes, you must improve solvent homogenization. Install a diffusion-bonded mixer. These microfluidic mixers are specifically tuned for the stroke volume of the pump and provide highly efficient mixing for challenging TFA gradients, drastically reducing baseline fluctuations[5].

Q6: What if I need to transfer this method to LC-MS for structural confirmation of the impurity? A: Do not use TFA for LC-MS. While TFA is excellent for UV-based HPLC, it causes severe ion suppression in electrospray ionization mass spectrometry (ESI-MS) by forming strong ion pairs with the analyte in the gas phase[6]. For LC-MS identification, switch to a volatile buffer system such as 0.1 M ammonium acetate adjusted to pH 6.5[1], or use 0.1% formic acid, which provides sufficient acidification with significantly less ion suppression[6].

Quantitative Data: Impact of Method Optimization

The following table demonstrates the quantitative improvements in baseline stability and signal-to-noise (S/N) ratio for a 0.05% Aliskiren impurity standard when applying the recommended troubleshooting steps.

Mobile Phase System	Detection Wavelength	Mixer Type	Baseline Drift (ΔmAU)	S/N Ratio (0.05% Impurity)
0.1% TFA (A) / 0.1% TFA (B)	215 nm	Standard Bead	+145.0	8.5
0.1% TFA (A) / 0.085% TFA (B)	215 nm	Standard Bead	+12.5	24.2
0.1% TFA (A) / 0.085% TFA (B)	215 nm	Diffusion Bonded	+4.2	58.7
10mM NH₄OAc pH 6.5 (A) / ACN (B)	278 nm	Standard Bead	+2.1	15.4

Experimental Protocol: Self-Validating TFA Compensation Workflow

Objective: Neutralize the optical absorbance differential between aqueous and organic mobile phases during a gradient run to achieve a flat baseline.

Step 1: System Isolation (Zero-Volume Blank) Remove the analytical column and replace it with a zero-dead-volume union[4]. Run your programmed gradient. If the baseline drift persists without the column, the root cause is definitively an optical solvent mismatch, validating the need for the steps below[4].

Step 2: Prepare Mobile Phase A (Aqueous) Add exactly 1.0 mL of fresh, LC-MS grade Trifluoroacetic Acid (TFA) to 1000 mL of ultrapure water to create a 0.1% v/v solution. Mix thoroughly and degas.

Step 3: Prepare Mobile Phase B (Organic) Add exactly 0.85 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Acetonitrile to create a 0.085% v/v solution. Note: Fresh solvents are critical; aging TFA increases UV absorbance and exacerbates drift[3].

Step 4: Iterative Refinement Run the blank gradient with the new mobile phases.

• If the baseline drifts upwards: The organic phase still has higher absorbance. Reduce TFA in Mobile Phase B by 0.005%.

• If the baseline drifts downwards: The aqueous phase has higher absorbance. Increase TFA in Mobile Phase B by 0.005%.

Step 5: Hardware Optimization To eliminate residual sinusoidal noise (baseline ripples) caused by the low-pressure gradient proportioning valve, ensure the ratio of flow rate to pump stroke volume exceeds 1 Hz[2]. If noise persists, upgrade your system's standard mixer to a diffusion-bonded mixer[5].

References

• Why Your HPLC Baseline Drifts—And How to Stop It Separation Science [Link]

• Mass Compatible Liquid Chromatography Method for Degradation Study of Aliskiren Hemifumarate and Identification of Adduct Impurity Am. J. PharmTech Res.[Link]

• Improved Sensitivity for Trifluoroacetic Acid Gradients on the Alliance™ iS HPLC Systems Waters Corporation[Link]

• Gradient and acetonitrile with TFA - HPLC Mason Technology[Link]

• Thermodynamic interpretation of the drift and noise of gradient baselines in reversed-phase liquid chromatography using mobile phase additives PubMed (NIH)[Link]

• Ion-pair reversed-phase chromatography Science.gov[Link]

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• 2. Thermodynamic interpretation of the drift and noise of gradient baselines in reversed-phase liquid chromatography using mobile phase additives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Liquid Chromatography | Using Acetonitrile | HPLC [masontechnology.ie]
• 5. waters.com [waters.com]
• 6. ion-pair reversed-phase chromatography: Topics by Science.gov [science.gov]

Aliskiren Analytical Support Center: Resolving Co-elution of Carboxylic Acid Impurities

Welcome to the Technical Support Center for Aliskiren chromatographic analysis. This guide is designed for analytical scientists and drug development professionals struggling to separate Aliskiren from its structurally similar degradation products and synthetic precursors, specifically focusing on 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid and related carboxylic acid impurities.

Diagnostic Dashboard: The Co-elution Challenge

Aliskiren is a direct renin inhibitor characterized by a basic primary amine and a terminal amide group. During synthesis, forced degradation, or prolonged storage, hydrolysis of the terminal amide—or the presence of unreacted precursors—can yield carboxylic acid impurities[1].

When analyzing these compounds via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), analysts frequently encounter severe co-elution. Standard acidic methods (e.g., 0.03% Trifluoroacetic Acid, pH ~2.5)[2] are notorious for this failure. Under these conditions, the carboxylic acid moiety on the impurity remains fully protonated (neutral). Consequently, the hydrophobic profile of the impurity mimics the parent Aliskiren molecule, rendering standard C18 columns ineffective at discriminating between the two.

Mechanistic Deep-Dive: Causality of Chromatographic Behavior

To achieve baseline separation, we must abandon brute-force gradient adjustments and instead exploit the fundamental structural divergence between the two molecules: the difference in pKa .

• Aliskiren (API): Contains a primary amine (pKa ~9.7). It remains positively charged (+1) across a broad pH range (pH 2.0 to 8.0).

• 3'-Carboxylic Acid Impurity: Contains both the basic primary amine (pKa ~9.7) and an acidic carboxylic acid (pKa ~4.5).

The Solution: By shifting the mobile phase pH from acidic to near-neutral (pH 6.5–7.0), the carboxylic acid group deprotonates. This transforms the impurity into a highly polar zwitterion (net charge 0, but with localized positive and negative charges). This drastic increase in polarity significantly reduces its retention time relative to the purely cationic Aliskiren. Furthermore, pairing this pH shift with a Phenyl stationary phase introduces π−π interactions that offer orthogonal selectivity compared to standard hydrophobic C18 chains[3].

Workflow for resolving Aliskiren and carboxylic acid impurity co-elution via pH and phase selection.

Table 1: Quantitative Retention Dynamics Based on Mobile Phase pH

Mobile Phase Condition	Aliskiren Ionization	Impurity Ionization	Chromatographic Effect	Expected Resolution ( Rs​ )
pH 2.5 (0.03% TFA)	Cationic (+1)	Cationic (+1)	Identical hydrophobicity; Co-elution	< 1.0 (Critical Failure)
pH 4.5 (Acetate Buffer)	Cationic (+1)	Partial Zwitterion	Peak broadening; Partial separation	1.0 - 1.5 (Marginal)
pH 6.8 (Ammonium Acetate)	Cationic (+1)	Zwitterionic (Net 0)	Impurity elutes significantly earlier	> 2.5 (Baseline Resolved)

Validated Resolution Protocol: Step-by-Step Methodology

To establish a self-validating system that guarantees baseline resolution, implement the following protocol adapted from validated stability-indicating methods for Aliskiren[3].

System Suitability Criteria (Self-Validation): Before analyzing unknown samples, inject a resolution mixture containing 10 µg/mL Aliskiren and 1 µg/mL 3'-Carboxylic Acid Impurity. The system is only valid for batch analysis if Resolution ( Rs​ ) > 2.0 and Tailing Factor ( Tf​ ) < 1.5.

Step 1: Mobile Phase Preparation

• Buffer (Mobile Phase A): Dissolve 2.31 g of Ammonium Acetate in 1000 mL of HPLC-grade water to create a 0.030 M solution. Do not adjust the pH with strong acids; allow it to rest at its natural buffering pH (~6.8). Filter through a 0.22 µm membrane.

• Organic (Mobile Phase B): 100% HPLC-grade Acetonitrile.

Step 2: Column Selection & Equilibration

• Install a Phenyl analytical column (e.g., 150 mm × 4.6 mm, 5 µm particle size). The phenyl groups provide essential π−π interactions that differentiate the aromatic rings of the zwitterionic impurity from the API.

• Equilibrate the column at 30°C with a mixture of 60% Mobile Phase A and 40% Mobile Phase B until the baseline is stable (approximately 20 column volumes).

Step 3: Instrument Parameters

• Elution Mode: Isocratic (60:40 A:B, v/v). Causality Note: Isocratic elution minimizes baseline drift and maximizes reproducibility for closely eluting polar compounds.

• Flow Rate: 1.0 mL/min (Scale down to 0.40 mL/min if using smaller internal diameter columns to maintain linear velocity).

• Detection: UV at 280 nm (Optimal for the methoxy-substituted aromatic rings without capturing background buffer noise).

• Injection Volume: 10 µL.

Step 4: Execution and Causality Check

• Inject the blank (diluent) to ensure no ghost peaks.

• Inject the resolution standard. You should observe the 3'-Carboxylic Acid Impurity eluting first (due to its high polarity as a zwitterion), followed by the Aliskiren peak.

• If Rs​ < 2.0, slightly decrease the organic modifier (e.g., to 35% Acetonitrile) to increase overall retention and enhance selectivity.

Support FAQs

Q: I switched to pH 6.8, but now my Aliskiren peak is tailing severely. How do I fix this? A: Peak tailing for basic amines at neutral pH is typically caused by secondary interactions with unendcapped silanols on the silica support. Ensure you are using a modern, high-purity, fully endcapped Phenyl column. If tailing persists, you can add a small amount of triethylamine (TEA) (e.g., 0.1%) to the mobile phase to mask active silanols, though you must verify the pH remains near 6.8.

Q: Can I use a gradient method instead of isocratic? A: Yes. If your sample contains other late-eluting hydrophobic impurities (such as the Aliskiren Amino Lactone Impurity[4]), a gradient is necessary. Start at 20% B and ramp to 80% B over 20 minutes, but ensure the gradient slope is shallow (e.g., 1-2% increase per minute) specifically around the elution window of the carboxylic acid impurity to maintain the resolution achieved by the pH shift.

Q: Why should I avoid Trifluoroacetic Acid (TFA) for this specific separation? A: While TFA is an excellent ion-pairing agent that yields sharp peaks for Aliskiren[2], its low pH (typically ~2.0) suppresses the ionization of the carboxylic acid on the impurity. This forces the impurity into a neutral, hydrophobic state that mimics the parent API, directly causing the co-elution you are trying to avoid.

References

• Aliskiren Carboxylic Acid Impurity | CAS 173400-13-0. Veeprho Pharmaceuticals. Available at:[Link]

• Stability-Indicating HPLC Method for the Quantification of Aliskiren and Hydrochlorothiazide in a Pharmaceutical Formulation. Journal of AOAC INTERNATIONAL, Oxford Academic. Available at:[Link]

• Aliskiren Impurities and Related Compound. Veeprho Pharmaceuticals. Available at:[Link]

• A Simple and Sensitive Method for the Determination of Aliskiren Hemifumarate Using HPLC-UV Detection. Rasayan Journal of Chemistry. Available at:[Link]

Sources

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• 2. Bot Verification [rasayanjournal.co.in]
• 3. academic.oup.com [academic.oup.com]
• 4. veeprho.com [veeprho.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a Stability-Indicating Method for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, ensuring the stability of a drug substance is paramount to its safety and efficacy. This guide provides an in-depth, scientifically grounded comparison of methodologies for validating a stability-indicating analytical method, specifically focusing on 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a metabolite of the antihypertensive drug Aliskiren. We will delve into the rationale behind experimental choices, present comparative data, and provide actionable protocols to empower your research and development endeavors.

The Critical Role of Stability-Indicating Methods

A stability-indicating method (SIM) is a validated analytical procedure that can accurately and precisely measure the concentration of an active pharmaceutical ingredient (API) without interference from its degradation products, process impurities, or other excipients.[1][2] The development and validation of such methods are mandated by regulatory bodies like the International Council for Harmonisation (ICH) to ensure that any changes in the drug's purity profile over time can be effectively monitored.[3][4][5][6]

For a molecule like 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, understanding its degradation pathways is crucial. Forced degradation, or stress testing, is the cornerstone of developing a robust SIM.[7] This involves subjecting the drug substance to a variety of harsh conditions to accelerate its decomposition and generate potential degradation products.[1][8]

Designing a Rigorous Forced Degradation Study

The objective of a forced degradation study is to generate a representative sample of degradants to challenge the specificity of the analytical method. A well-designed study will typically include the following stress conditions:

• Acid Hydrolysis: Treatment with a strong acid (e.g., 0.1 N HCl) at elevated temperatures.

• Base Hydrolysis: Exposure to a strong base (e.g., 0.1 N NaOH) at elevated temperatures.

• Oxidation: Reaction with an oxidizing agent (e.g., 3-30% H₂O₂).

• Thermal Stress: Heating the solid drug substance at a high temperature.

• Photostability: Exposing the drug substance to light of a specified wavelength and intensity.

The selection of these conditions is not arbitrary. They are chosen to mimic the potential stresses a drug product might encounter during its shelf life, from manufacturing to patient administration. For instance, Aliskiren itself has been shown to degrade under acidic and basic conditions.[9] A study on Aliskiren also demonstrated significant degradation under photolytic conditions.[8]

Experimental Workflow for Forced Degradation

Caption: Workflow of a forced degradation study.

Method Development: Choosing the Right Analytical Technique

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) are the workhorses of stability testing in the pharmaceutical industry.[1][10] Their high resolution, sensitivity, and reproducibility make them ideal for separating and quantifying the API from its potential degradants.

Comparison of Analytical Methods:

Feature	HPLC	UPLC	Micellar Electrokinetic Chromatography (MEKC)
Principle	Separation based on partitioning between a stationary and mobile phase.	Similar to HPLC but uses smaller particles, leading to higher resolution and speed.	Separation based on differential partitioning into micelles in an electrophoretic system.
Resolution	Good	Excellent	High
Analysis Time	Moderate (e.g., 15-30 min)	Fast (e.g., <10 min)	Very Fast
Solvent Consumption	High	Low	Very Low
Sensitivity	Good	Excellent	Good
Robustness	High	Moderate to High	Moderate
Application to Aliskiren	Numerous validated methods exist for Aliskiren and its combinations.[9][11][12][13]	A stability-indicating UPLC method has been developed for Aliskiren and Amlodipine.[14]	A sensitive MEKC method has been developed for Aliskiren analysis.[2][15]

For the validation of a stability-indicating method for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a Reverse-Phase HPLC (RP-HPLC) method is a robust and widely accepted choice.

A Proposed RP-HPLC Method

A good starting point for method development, based on existing literature for Aliskiren, would be a C18 column with a mobile phase consisting of a mixture of an acidic buffer (e.g., phosphate or acetate) and an organic modifier like acetonitrile or methanol.[8][11][16] The pH of the mobile phase is a critical parameter to optimize for achieving good peak shape and resolution, especially for a molecule with acidic and basic functional groups.

Method Validation: A Deep Dive into ICH Q2(R1) Guidelines

Once a suitable chromatographic method is developed, it must be rigorously validated according to the ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[3][4][5][6]

Key Validation Parameters:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[17] This is primarily demonstrated through the forced degradation study, where the analyte peak should be well-resolved from all degradation product peaks. Peak purity analysis using a photodiode array (PDA) detector is essential to confirm the homogeneity of the analyte peak.

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. This is typically evaluated by analyzing a series of solutions of known concentrations and performing a linear regression analysis. A correlation coefficient (r²) value of >0.99 is generally considered acceptable.[16]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by recovery studies, where a known amount of the analyte is added to a placebo matrix and the percentage recovery is calculated.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is typically expressed as the relative standard deviation (RSD) and is evaluated at three levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

  • Reproducibility: Precision between different laboratories.

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage.

Illustrative Validation Data (Hypothetical)

Validation Parameter	Acceptance Criteria	Hypothetical Result for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid Method
Specificity	No interference from degradants or excipients. Peak purity index > 0.999.	All degradation peaks are well-resolved from the main peak. Peak purity index is 0.9998.
Linearity (r²)	≥ 0.995	0.9996
Range	Typically 80-120% of the test concentration.	5-150 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Precision (RSD)	Repeatability: ≤ 2.0% Intermediate Precision: ≤ 2.0%	Repeatability: 0.8% Intermediate Precision: 1.2%
LOD	Signal-to-Noise ratio of 3:1	0.5 µg/mL
LOQ	Signal-to-Noise ratio of 10:1	1.5 µg/mL
Robustness	%RSD of results should be within acceptable limits after minor changes in parameters.	The method is robust to small changes in mobile phase composition, pH, and flow rate.

Experimental Protocols

Protocol 1: Forced Degradation Study

• Preparation of Stock Solution: Accurately weigh and dissolve a suitable amount of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid in a suitable solvent (e.g., methanol or a mixture of methanol and water) to obtain a stock solution of known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 N HCl. Heat the solution at 60°C for a specified period (e.g., 2, 4, 8, 24 hours). At each time point, withdraw a sample, neutralize it with 0.1 N NaOH, and dilute it to the target concentration with the mobile phase.

• Base Hydrolysis: Repeat the procedure in step 2, but use 0.1 N NaOH for degradation and 0.1 N HCl for neutralization.

• Oxidative Degradation: To an aliquot of the stock solution, add an appropriate volume of 3% H₂O₂. Keep the solution at room temperature for a specified period. At each time point, withdraw a sample and dilute it to the target concentration with the mobile phase.

• Thermal Degradation: Place a known amount of the solid drug substance in a hot air oven at 80°C for 48 hours. After the specified time, dissolve the sample in the solvent and dilute it to the target concentration.

• Photolytic Degradation: Expose the drug substance (both solid and in solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines.

• Analysis: Analyze all the stressed samples, along with an unstressed control sample, using the developed HPLC/UPLC method.

Protocol 2: HPLC Method Validation

• Specificity: Inject the solutions from the forced degradation study to assess the resolution between the parent drug and any degradation products. Perform peak purity analysis using a PDA detector.

• Linearity: Prepare a series of at least five concentrations of the reference standard spanning the expected range. Inject each solution in triplicate and construct a calibration curve by plotting the peak area against the concentration.

• Accuracy: Perform recovery studies by spiking a placebo blend with known amounts of the drug substance at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze each sample in triplicate and calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze six replicate injections of the same sample at 100% of the test concentration.

  • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst and/or on a different instrument.

• LOD and LOQ: Determine the LOD and LOQ based on the signal-to-noise ratio or by using the standard deviation of the response and the slope of the calibration curve.

• Robustness: Intentionally vary critical method parameters such as the mobile phase composition (±2%), pH (±0.2 units), column temperature (±5°C), and flow rate (±0.1 mL/min). Analyze the system suitability parameters and the assay results for each condition.

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A Comparative Analysis of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid and Other Aliskiren-Related Substances for Researchers and Drug Development Professionals

An In-Depth Guide to Understanding the Pharmacological and Chemical Nuances of Aliskiren Metabolites and Impurities

Aliskiren, the first-in-class direct renin inhibitor, represents a significant advancement in the management of hypertension by targeting the renin-angiotensin-aldosterone system (RAAS) at its origin.[1][2] It directly inhibits the enzymatic activity of renin, preventing the conversion of angiotensinogen to angiotensin I, and subsequently decreasing the production of the potent vasoconstrictor, angiotensin II.[2][3] As with any pharmaceutical compound, a thorough understanding of its metabolic fate and potential impurities is paramount for both preclinical and clinical development. This guide provides a detailed comparison of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid with other Aliskiren-related substances, offering insights into their chemical properties and potential pharmacological relevance.

The Renin-Angiotensin-Aldosterone System (RAAS) and Aliskiren's Mechanism of Action

The RAAS is a critical hormonal cascade that regulates blood pressure and fluid balance.[2] Renin, an enzyme secreted by the kidneys, initiates this cascade by cleaving angiotensinogen to form angiotensin I.[2] Angiotensin-converting enzyme (ACE) then converts angiotensin I to angiotensin II, a potent vasoconstrictor that also stimulates the release of aldosterone, leading to sodium and water retention.[2][3] Aliskiren's therapeutic effect stems from its ability to directly bind to the active site of renin, thereby blocking the initial and rate-limiting step of this pathway.[1][3] This mechanism of action is distinct from other RAAS inhibitors, such as ACE inhibitors and angiotensin II receptor blockers (ARBs), which act downstream.[2]

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Aliskiren.

Aliskiren Metabolism and the Emergence of Related Substances

Aliskiren undergoes limited metabolism in humans, with the majority of the drug excreted unchanged in the feces.[4][5][6] The primary metabolic pathways involve O-demethylation and subsequent oxidation to carboxylic acid derivatives.[5][6] This leads to the formation of several metabolites, including 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. Unchanged aliskiren is the main circulating compound in plasma, indicating low exposure to its metabolites.[5][6] It is primarily metabolized by the cytochrome P450 isoenzyme CYP3A4.[7][8]

Caption: Simplified metabolic pathway of Aliskiren leading to the formation of key metabolites.

Comparative Profile of Aliskiren and its Related Substances

The study of Aliskiren-related substances is crucial for a comprehensive understanding of the drug's safety and efficacy profile. These substances can arise from the manufacturing process (impurities) or from metabolic transformation in the body (metabolites). Below is a comparative table of key Aliskiren-related compounds.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Origin
Aliskiren	173334-57-1	C30H53N3O6	551.76	Parent Drug
3'-Desmethoxy Aliskiren 3'-Carboxylic Acid	949925-75-1	C29H49N3O7	551.71	Metabolite[9]
Aliskiren Carboxylic Acid Impurity	173400-13-0	C30H52N2O7	552.74	Impurity/Metabolite[][11]
Desmethoxy Aliskiren Impurity	N/A	N/A	N/A	Impurity[12]
Aliskiren Amino Lactone Impurity	900811-48-5	N/A	N/A	Impurity[]
Hydroxy Aliskiren Impurity	N/A	C30H53N3O7	567.77	Impurity[13]

3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, also known as Aliskiren metabolite M2, is a product of the sequential O-demethylation and oxidation of the parent drug.[5][9][14] While the pharmacological activity of this specific metabolite is not extensively detailed in the provided search results, it is generally understood that Aliskiren's metabolites have significantly less therapeutic activity than the parent compound. Studies have shown that unchanged aliskiren accounts for about 80% of the drug in plasma after oral administration, suggesting a low systemic exposure to its metabolites.[4][15]

Other related substances, such as Aliskiren Carboxylic Acid Impurity and Desmethoxy Aliskiren Impurity, are typically monitored during the drug manufacturing process to ensure they remain within acceptable limits as defined by regulatory bodies like the ICH.[12] The presence of these impurities beyond specified thresholds could potentially impact the safety and efficacy of the final drug product.

Experimental Protocols for Comparative Analysis

To experimentally compare the pharmacological activity of Aliskiren and its related substances, a key in vitro assay is the renin inhibition assay. This assay directly measures the ability of a compound to inhibit the enzymatic activity of renin.

This protocol provides a framework for determining the half-maximal inhibitory concentration (IC50) of test compounds against human renin.

Objective: To quantify and compare the renin inhibitory potency of Aliskiren, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, and other related substances.

Materials:

• Human recombinant renin

• Fluorogenic Resonance Energy Transfer (FRET) peptide substrate[16]

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, with 100 mM NaCl)[17]

• Test compounds (Aliskiren and related substances) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black, flat-bottom microplate

• Fluorescence plate reader

Procedure: [17][18]

• Reagent Preparation:

  • Prepare serial dilutions of the test compounds in the assay buffer. The concentration range should be selected to encompass the expected IC50 value.

  • Prepare a working solution of human recombinant renin in the assay buffer.

  • Prepare a working solution of the FRET substrate in the assay buffer.

• Assay Setup (in triplicate):

  • Inhibitor Wells: Add 150 µL of assay buffer, 20 µL of FRET substrate solution, and 10 µL of each test compound dilution to the wells.

  • 100% Activity (Control) Wells: Add 150 µL of assay buffer, 20 µL of FRET substrate solution, and 10 µL of the solvent used for the test compounds.

  • Background Wells: Add 160 µL of assay buffer, 20 µL of FRET substrate solution, and 10 µL of the solvent.

• Reaction Initiation:

  • Pre-incubate the plate at 37°C for 10-15 minutes.

  • Initiate the reaction by adding 10 µL of the renin working solution to the "Inhibitor" and "100% Activity" wells. Do not add renin to the "Background" wells.

• Measurement:

  • Immediately place the plate in a fluorescence reader pre-set to 37°C.

  • Measure the fluorescence intensity kinetically over a period of 30-60 minutes, or as a single endpoint reading after a defined incubation period. The excitation and emission wavelengths will depend on the specific FRET substrate used (e.g., Ex/Em = 340/490 nm for EDANS/Dabcyl substrates or Ex/Em = 540/590 nm for TF3/TQ3 substrates).[16][18]

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Calculate the percentage of renin inhibition for each concentration of the test compound relative to the 100% activity control.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Workflow for the in vitro fluorometric renin inhibition assay.

For the separation and quantification of Aliskiren and its related substances in biological matrices or pharmaceutical formulations, high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) are the methods of choice.

A validated stability-indicating RP-LC method has been described for the determination of aliskiren in tablet dosage forms.[19] This method utilizes a C18 column with a mobile phase consisting of a mixture of acetonitrile, water, and phosphoric acid, with detection at 229 nm.[19] For more sensitive and selective quantification, especially in biological fluids like plasma and urine, LC-MS/MS methods are employed.[20][21][22] These methods often involve solid-phase extraction for sample clean-up followed by chromatographic separation and detection using tandem mass spectrometry.[20][21]

Conclusion

A thorough understanding of the metabolic and impurity profiles of Aliskiren is essential for drug development and clinical application. While 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a known metabolite, its systemic exposure and pharmacological activity are low compared to the parent drug. The primary focus for researchers and pharmaceutical scientists should be on ensuring the purity of the active pharmaceutical ingredient and monitoring for any potential impurities that may arise during synthesis or storage. The experimental protocols outlined in this guide provide a robust framework for the comparative analysis of Aliskiren and its related substances, enabling a comprehensive assessment of their pharmacological and chemical properties.

References

• Aliskiren - Wikipedia. (n.d.). Retrieved from [Link]

• Teng, C. (2010). Aliskiren. In xPharm: The Comprehensive Pharmacology Reference (pp. 1-6). Elsevier.

• Aliskiren (Tekturna): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. (n.d.). WebMD. Retrieved from [Link]

• What is the mechanism of Aliskiren Fumarate? (2024, July 17). Patsnap Synapse. Retrieved from [Link]

• The New Renin Antagonist: Aliskiren. (2008, February 19). U.S. Pharmacist. Retrieved from [Link]

• Fogari, R., & Maffioli, P. (2010). Aliskiren: Just a New Drug for Few Selected Patients or an Innovative Molecule Predestinated to Replace Arbs and Ace-Inhibitors? The Open Cardiovascular Medicine Journal, 4, 136–143.
• Messerli, F. H., & Nussberger, J. (2008). Aliskiren.

• Aliskiren Impurities and Related Compound. (n.d.). Veeprho. Retrieved from [Link]

• Saborowski, M., Drzymalla, K., Drzymalla, S., & Skopp, G. (2014). Simultaneous quantitative and qualitative analysis of aliskiren, enalapril and its active metabolite enalaprilat in undiluted human urine utilizing LC-ESI-MS/MS.
• Waldmeier, F., Glaenzel, U., Wirz, B., Schmid, K., Seiberling, M., & Vaidyanathan, S. (2007). Absorption, distribution, metabolism, and elimination of the direct renin inhibitor aliskiren in healthy volunteers. Drug Metabolism and Disposition, 35(8), 1418–1428.
• Buczko, W., & Hermanowicz, J. M. (2008). Pharmacokinetics and pharmacodynamics of aliskiren, an oral direct renin inhibitor. Pharmacological Reports, 60(5), 623–631.

• Dieterle, W., Corynen, S., Vaidyanathan, S., & Camenisch, G. (2013). Absorption, Distribution, Metabolism, and Elimination of the Direct Renin Inhibitor Aliskiren in Healthy Volunteers. E-lactancia.org. Retrieved from [Link]

• 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID. (n.d.). Gsrs. Retrieved from [Link]

• Saborowski, M., Drzymalla, S., & Skopp, G. (2016). Tailored Assays for Pharmacokinetic and Pharmacodynamic Investigations of Aliskiren and Enalapril in Children: An Application in Serum, Urine, and Saliva. Therapeutic Drug Monitoring, 38(1), 104–114.
• Pires, C., & de Souza, J. (2013). Determination of Aliskiren in Tablet Dosage Forms by a Validated Stability-indicating RP-LC Method.

• Aliskiren-impurities. (n.d.). Pharmaffiliates. Retrieved from [Link]

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• Magiera, S., & Kusa, J. (2015). Evaluation of a rapid method for the therapeutic drug monitoring of aliskiren, enalapril and its active metabolite in plasma and urine by UHPLC-MS/MS.

• Aliskiren: A Full Review of Its Pharmacology, Clinical Use and Challenges. (2025, July 15). IJSAT. Retrieved from [Link]

• Weir, M. R. (2008). Aliskiren: An orally active renin inhibitor.
• Chen, J., et al. (2022). Dual inhibition of the renin and angiotensin converting enzyme activities of aqueous extracts of 22 edible flower petals. Food & Function, 13(5), 2635-2644.
• Nussberger, J., Fasan, S., & Waeber, B. (1987). In vitro renin inhibition to prevent generation of angiotensins during determination of angiotensin I and II. Clinical Chemistry, 33(10), 1816–1819.
• Tagle, R., & Acevedo, M. (2008). Clinical Pharmacokinetics and Pharmacodynamics of Aliskiren. Clinical Pharmacokinetics, 47(1), 1–13.

• 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706. (n.d.). PubChem. Retrieved from [Link]

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3'-Desmethoxy Aliskiren 3'-Carboxylic Acid vs. Aliskiren: Renin Binding Affinity Comparison Guide

Executive Summary

The development of direct renin inhibitors (DRIs) represented a major paradigm shift in the management of hypertension and cardiovascular diseases. Aliskiren , the first-in-class orally active DRI, effectively blocks the renin-angiotensin-aldosterone system (RAAS) at its rate-limiting step[1]. However, understanding the pharmacological profile of a drug requires a rigorous evaluation of its metabolic fate.

This guide provides a comprehensive structural and biochemical comparison between the parent drug, Aliskiren , and its major oxidative metabolite, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid [2]. By examining their respective binding affinities to the human renin enzyme, researchers can better understand the structure-activity relationship (SAR) governing the unique S3sp subpocket of renin and the pharmacokinetic implications of Aliskiren's metabolism.

Structural Biochemistry & Mechanism of Action

The S3sp Subpocket: The Key to Aliskiren's Potency

Human renin is an aspartyl protease. Unlike older peptide-based inhibitors, Aliskiren is a non-peptide transition-state mimetic that achieves its remarkable specificity and sub-nanomolar potency (IC50 ~0.6 nM) by occupying a unique, large hydrophobic cleft known as the S3sp subpocket [3][4].

• Aliskiren Binding: The central hydroxyl group of Aliskiren forms critical hydrogen bonds with the catalytic aspartate residues (Asp32 and Asp215)[4]. Crucially, the 3-methoxypropoxy side chain extends into the S3sp subpocket. This pocket is largely hydrophobic but can accommodate specific polar interactions. The ether oxygens of the methoxypropoxy group optimize both van der Waals contacts and desolvation energies, anchoring the molecule tightly[3][5].

• Metabolite Binding (3'-Desmethoxy Aliskiren 3'-Carboxylic Acid): Aliskiren undergoes hepatic metabolism (primarily via CYP3A4), leading to O-demethylation of the 3-methoxypropoxy group and subsequent oxidation to form a carboxylic acid derivative[6]. The introduction of a highly polar, negatively charged carboxylic acid moiety into the predominantly hydrophobic S3sp pocket introduces a severe energetic penalty. The electrostatic mismatch and the high energy required to desolvate the charged carboxylate group drastically reduce the metabolite's binding affinity to renin compared to the parent compound.

System Pathway: RAAS Inhibition

Below is the mechanistic pathway illustrating where Aliskiren and its metabolites interact within the Renin-Angiotensin System.

Caption: RAAS cascade highlighting the potent inhibition by Aliskiren versus its weak carboxylic acid metabolite.

Binding Affinity Comparison

The structural alteration from a neutral, lipophilic ether to a charged carboxylic acid results in a multi-log drop in target affinity. The table below summarizes the comparative biochemical data.

Compound	Structural Feature at 3'-Position	Human Renin IC50 (nM)	Binding Interaction in S3sp Pocket	Pharmacological Status
Aliskiren	3-methoxypropoxy ether	~0.6 nM[7]	Optimal hydrophobic packing; favorable desolvation	Active Parent Drug
3'-Desmethoxy Aliskiren 3'-Carboxylic Acid	Carboxylic acid	> 1,000 nM (Estimated)*	Electrostatic repulsion; severe desolvation penalty	Inactive Metabolite

*Note: Exact IC50 values for the isolated carboxylic acid metabolite vary by assay conditions, but it is universally characterized as possessing negligible clinically relevant renin inhibition compared to the parent drug.

Experimental Protocol: FRET-Based Renin Inhibition Assay

To empirically validate the difference in binding affinity between Aliskiren and 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a Fluorescence Resonance Energy Transfer (FRET) assay is the gold standard. This self-validating system measures the initial velocity of substrate cleavage by recombinant human renin.

Materials Required

• Enzyme: Recombinant Human Renin (Active).

• Substrate: FRET-peptide substrate (e.g., Arg-Glu(EDANS)-Ile-His-Pro-Phe-His-Leu-Val-Ile-His-Thr-Lys(DABCYL)-Arg).

• Buffer: 50 mM Tris-HCl, pH 8.0, containing 100 mM NaCl and 0.1% CHAPS (to prevent non-specific aggregation).

• Test Compounds: Aliskiren hemifumarate and 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (titrated from 10 µM down to 0.01 nM in DMSO).

Step-by-Step Methodology

• Reagent Preparation: Prepare the assay buffer. Dilute recombinant human renin to a final working concentration of 2 nM.

• Compound Dilution: Prepare a 10-point 3-fold serial dilution of both Aliskiren and the metabolite in 100% DMSO.

• Pre-incubation: In a 384-well black microplate, add 10 µL of the renin solution. Pin-transfer 100 nL of the test compounds (or DMSO control) into the wells. Incubate at 37°C for 30 minutes to allow the transition-state mimetic to achieve binding equilibrium.

  • Causality Check: Pre-incubation is critical because Aliskiren exhibits slow, tight-binding kinetics. Without pre-incubation, the IC50 of Aliskiren will be artificially inflated.

• Reaction Initiation: Add 10 µL of the FRET substrate (final concentration 2 µM) to all wells to start the reaction.

• Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader. Measure fluorescence continuously for 60 minutes at 37°C (Excitation: 340 nm, Emission: 490 nm).

• Data Analysis: Calculate the initial reaction velocity ( V0​ ) from the linear portion of the fluorescence-time curve. Plot fractional activity ( Vi​/V0​ ) against the log of the inhibitor concentration and fit to a four-parameter logistic equation to determine the IC50.

Workflow Visualization

Caption: Step-by-step workflow for the FRET-based human renin inhibition assay.

References

• ALISKIREN - Inxight Drugs. NCATS. Available at: [Link]

• ALISKIREN: ONE NAME MANY ACTION. IJCRT. Available at: [Link]

• Mechanism Study of Aliskiren and Its Analogues by Molecular Dynamic Simulation. Chinese Chemical Society. Available at: [Link]

• Structure-based design of aliskiren, a novel orally effective renin inhibitor. Eoin O'Brien. Available at:[Link]

• Aliskiren: A Novel, Orally Active Renin Inhibitor. Systematic Reviews in Pharmacy. Available at: [Link]

• Pharmacokinetics and pharmacodynamics of aliskiren, an oral direct renin inhibitor. Institute of Pharmacology Polish Academy of Sciences. Available at: [Link]

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• 5. Mechanism Study of Aliskiren and Its Analogues by Molecular Dynamic Simulation [ccspublishing.org.cn]
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• 7. if-pan.krakow.pl [if-pan.krakow.pl]

A Comparative Guide to ICH-Compliant Validation for the Impurity Profiling of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

This guide provides an in-depth comparison of analytical methodologies for the impurity profiling of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a known metabolite and potential degradation product of the antihypertensive drug Aliskiren.[1][2] We will navigate the rigorous validation framework established by the International Council for Harmonisation (ICH), specifically guidelines Q2(R1) for Analytical Procedure Validation and Q3A(R2) for Impurities in New Drug Substances.[3][4][5] This document is designed for researchers, analytical scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols. Our focus is not merely on the "how" but the "why," elucidating the scientific rationale behind our experimental choices to ensure robust, reliable, and compliant impurity analysis.

The Imperative of Impurity Profiling: Aliskiren and its Carboxylic Acid Metabolite

Aliskiren is a direct renin inhibitor used in the management of hypertension.[6] During its synthesis, storage, or metabolism, various related substances can emerge.[7] The impurity, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, represents a significant process-related impurity or metabolite that must be monitored and controlled within strict limits defined by regulatory bodies. According to ICH Q3A(R2) guidelines, any impurity present above the reporting threshold must be reported, and if it exceeds the identification threshold, its structure must be elucidated.[8][9] Furthermore, impurities exceeding the qualification threshold require safety qualification.[9]

The objective of an impurity profiling method is therefore twofold: to detect and to accurately quantify these impurities. The chosen analytical procedure must be demonstrated to be suitable for this intended purpose through a comprehensive validation study, as mandated by ICH Q2(R1).[4][10]

Foundational Framework: ICH Validation Parameters

The validation of an analytical procedure provides documented evidence that the method is fit for its purpose. For an impurity quantification method, the following characteristics are paramount as defined by ICH Q2(R1):

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as other impurities, degradation products, and matrix components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Below is a diagram illustrating the logical flow of the validation process for an impurity profiling method.

Caption: Workflow for ICH Q2(R1) Analytical Method Validation.

Comparative Methodologies: HPLC-UV vs. UPLC-MS/MS

To effectively profile 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, a high-performance liquid chromatography (HPLC) based method is the industry standard.[7][11] We will compare two common approaches: a conventional High-Performance Liquid Chromatography with Ultraviolet (UV) detection and a more modern Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).

The choice between these methods often depends on the specific requirements of the analysis at different stages of drug development.

Caption: Decision matrix for analytical method selection.

Method A: RP-HPLC with UV Detection

This approach is a workhorse in quality control laboratories due to its robustness, cost-effectiveness, and widespread availability. The method relies on the chromophoric nature of the analyte and impurity for detection.

Method B: UPLC-MS/MS

This technique offers significantly higher sensitivity, selectivity, and speed.[12] By using sub-2 µm particle columns, UPLC provides sharper peaks and better resolution. The mass spectrometer detector provides mass-to-charge ratio information, which is invaluable for positive peak identification and can distinguish between co-eluting species with different masses, ensuring ultimate specificity.[13][14]

Experimental Protocols

The following protocols are detailed, self-validating systems designed for robustness and compliance.

Protocol 1: RP-HPLC-UV Method

1. Instrumentation and Conditions:

• System: Agilent 1260 Infinity II or equivalent HPLC system with a Diode Array Detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 70% B

  • 25-30 min: 70% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Diluent: Acetonitrile:Water (50:50 v/v).

• Standard Stock Solution (Aliskiren): Accurately weigh and dissolve Aliskiren reference standard in diluent to obtain a 1.0 mg/mL solution.

• Impurity Stock Solution: Accurately weigh and dissolve 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid reference standard in diluent to obtain a 100 µg/mL solution.

• Spiked Sample (for validation): Prepare a solution of Aliskiren at 1.0 mg/mL spiked with the impurity at the specification level (e.g., 0.15% or 1.5 µg/mL).

Protocol 2: UPLC-MS/MS Method

1. Instrumentation and Conditions:

• System: Waters ACQUITY UPLC H-Class with a Xevo TQ-S Mass Spectrometer or equivalent.

• Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-3.5 min: 95% B

  • 3.6-5.0 min: 5% B (re-equilibration)

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

2. Mass Spectrometer Settings:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Aliskiren: 552.4 > 436.3 m/z[13]

  • 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid: 552.4 > 338.3 m/z (Hypothetical transition based on predicted fragmentation of the C29H49N3O7 molecule[1][2])

3. Standard and Sample Preparation:

• Same as Protocol 1, but lower concentrations can be used due to higher sensitivity. For LOQ determination, serial dilutions from the Impurity Stock Solution are required.

Comparative Validation Data Summary

The table below presents a summary of hypothetical but realistic validation data for the two methods, demonstrating their performance against key ICH parameters.

Validation Parameter	ICH Q2(R1) Requirement	Method A: HPLC-UV	Method B: UPLC-MS/MS	Rationale/Causality
Specificity	No interference at the retention time of the analyte. Peak purity must pass.	Resolution > 2.0 between Aliskiren and impurity. Peak purity index > 0.999.	No interference observed in the specific MRM transition. Chromatographic resolution is secondary to mass-based selectivity.	MS detection is inherently more specific than UV, as it relies on both retention time and a unique mass transition, virtually eliminating interferences.
LOD	Signal-to-Noise ratio ≥ 3:1	0.015 µg/mL (0.0015% of 1 mg/mL Aliskiren)	0.001 µg/mL (0.0001% of 1 mg/mL Aliskiren)	The UPLC-MS/MS provides superior signal-to-noise, allowing for the detection of much lower impurity levels, crucial for early development and genotoxic impurity screening.
LOQ	Signal-to-Noise ratio ≥ 10:1; RSD < 10%	0.05 µg/mL (0.005%)	0.003 µg/mL (0.0003%)	The higher sensitivity of the MS detector translates directly to a lower quantitation limit, enabling more precise measurement at trace levels.
Linearity (r²)	Correlation coefficient ≥ 0.99	0.9995	0.9998	Both methods demonstrate excellent linearity. The UPLC-MS/MS often shows a wider dynamic range.
Range	LOQ to 120% of specification limit	0.05 - 2.5 µg/mL	0.003 - 2.5 µg/mL	The UPLC-MS/MS method covers a significantly wider range at the lower end, making it more versatile.
Accuracy (% Recovery)	Typically 80-120% for impurities	98.5% - 101.2%	99.1% - 100.8%	Both methods show excellent accuracy. The spike/recovery study is performed at three levels across the range (e.g., LOQ, 100%, and 120% of spec limit).
Precision (% RSD)	Repeatability (n=6): ≤ 5%; Intermediate: ≤ 10%	Repeatability: 1.8%; Intermediate: 2.5%	Repeatability: 1.2%; Intermediate: 2.1%	The UPLC system's advanced fluidics and smaller particle columns lead to more reproducible retention times and peak areas, resulting in slightly better precision.
Robustness	No significant change in results with small variations in method parameters.	Passed (Flow rate ±10%, Temp ±2°C, pH ±0.2)	Passed (Flow rate ±10%, Temp ±2°C, Collision Energy ±2eV)	Robustness is a critical parameter ensuring the method's reliability during routine use. Deliberate changes are made to test the method's resilience.

Conclusion and Recommendations

Both the HPLC-UV and UPLC-MS/MS methods can be successfully validated according to ICH Q2(R1) guidelines for the impurity profiling of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

• The RP-HPLC-UV method is a reliable, cost-effective choice for routine quality control and release testing where impurity levels are expected to be well above the detection limit. Its simplicity and the ubiquity of the required instrumentation make it highly accessible.

• The UPLC-MS/MS method is the superior choice for development-phase activities, such as forced degradation studies, structural elucidation of unknown impurities, and release testing of drug substances where very low impurity thresholds must be met. Its unparalleled sensitivity and specificity provide a higher degree of confidence in the data and are essential for meeting the stringent requirements of ICH Q3A(R2) for impurity identification and characterization.[8][15][16]

Ultimately, the selection of the analytical method should be based on a risk assessment and the specific requirements of the product's lifecycle stage. For a comprehensive impurity profiling strategy, employing UPLC-MS/MS during development and transferring to a robust HPLC-UV method for routine QC can be a highly effective and compliant approach.

References

• ICH. (2006). Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation. [Link][8]

• ICH. (2006). Impurities in New Drug Substances Q3A(R2) - Current Step 4 version. International Council for Harmonisation. [Link][3]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link][4]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link][5]

• TGA. (2025). ICH topic Q 3 A (R2) - Impurities in new drug substances. Therapeutic Goods Administration. [Link][15]

• Veeprho. Aliskiren Impurities and Related Compound. Veeprho Laboratories Pvt. Ltd. [Link][7]

• ICH. Quality Guidelines. International Council for Harmonisation. [Link][16]

• Lejan Team. (2023). IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). [Link][9]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][10]

• PMDA. ICH-Q2 Analytical Method Validation. Pharmaceuticals and Medical Devices Agency. [Link][17]

• Journal of Chemical and Pharmaceutical Research. (2012). A RP-HPLC method development and validation for the estimation of aliskiren hemifumarate in bulk and pharmaceutical dosage forms. [Link][18]

• Juniper Publishers. (2018). Method Development and Validation for the Estimation of Aliskiren in Pharmaceutical Dosage Form by RP-HPLC. [Link][19]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2013). VALIDATED RP-HPLC METHOD FOR SIMULTANEOUS ESTIMATION OF ALISKIREN AND VALSARTAN IN TABLET DOSAGE FORM. [Link][20]

• International Journal of Pharmaceutical Erudition. (2014). Validated RP-HPLC Method For The Simultaneous Determination Of Aliskiren, Hydrochlorothiazide And Amlodipine Besylate In Pharmaceutical Formulations. [Link][21]

• Clinical Trials and Bio-Medical Progress. (2025). Development of Robust RP-HPLC Method for Concurrent Analysis of Aliskiren and Amlodipine in Combined Tablet Dosage Form. [Link][22]

• PubChem. 3'-Desmethoxy aliskiren 3'-carboxylic acid. National Center for Biotechnology Information. [Link][1]

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• PubMed. (2013). Determination of aliskiren in human serum quantities by HPLC-tandem mass spectrometry appropriate for pediatric trials. [Link][13]

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• ResearchGate. (2015). Identification, characterization and synthesis of potential impurities of Aliskiren Hemifumarate, an antihypertensive drug. [Link][24]

• PubMed. (2014). Liquid chromatography-tandem mass spectrometry method for determination of aliskiren in saliva and its application to a clinical trial with healthy volunteers. [Link][14]

• Austin Publishing Group. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. [Link][12]

• Contract Pharma. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. [Link][11]

• ResearchGate. (2015). Simultaneous Determination of Aliskiren Hemifumarate, Amlodipine Besylate and Hydrochlorothiazide in Spiked Human Plasma Using UPLC-MS/MS. [Link][25]

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A Comparative In Vitro Toxicity Profile of Aliskiren and its Major Metabolite, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

An Essential Guide for Researchers and Drug Development Professionals

In the realm of cardiovascular drug development, a thorough understanding of the toxicological profile of a new chemical entity and its metabolites is paramount. This guide provides a comparative in vitro toxicity analysis of Aliskiren, the first-in-class direct renin inhibitor, and its principal metabolite, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid. The data herein is intended to equip researchers and scientists with the necessary insights to inform preclinical safety assessments and guide future drug design.

Introduction: Aliskiren and its Metabolism

Aliskiren is a potent, orally active inhibitor of renin, the enzyme that catalyzes the rate-limiting step of the renin-angiotensin-aldosterone system (RAAS).[1][2] By directly targeting renin, Aliskiren effectively reduces plasma renin activity, leading to a decrease in the production of angiotensin I and subsequently angiotensin II, a potent vasoconstrictor.[1][2] This mechanism of action makes Aliskiren an effective agent for the management of hypertension.[3]

The primary route of Aliskiren metabolism involves O-demethylation, followed by oxidation to a carboxylic acid derivative.[4][5] This process, primarily mediated by the cytochrome P450 3A4 (CYP3A4) enzyme system, results in the formation of several metabolites.[3][4] Among these, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a major oxidized metabolite.[4][5][6][7] While unchanged Aliskiren constitutes about 80% of the drug in plasma after oral administration, understanding the potential toxicity of its metabolites is crucial for a comprehensive safety evaluation.[8]

In Vitro Toxicity Assessment: A Multi-Parametric Approach

To elucidate the comparative toxicity of Aliskiren and its metabolite, a panel of in vitro assays was selected to assess key toxicological endpoints. This multi-parametric approach provides a holistic view of potential cellular damage. The chosen assays are standard in preclinical toxicology and are designed to evaluate cytotoxicity, and end-organ specific toxicity, namely hepatotoxicity and nephrotoxicity.

The following diagram illustrates the general workflow for the in vitro toxicity assessment of Aliskiren and its metabolite.

Caption: A generic cell survival signaling pathway.

Discussion and Conclusion

The in vitro data, as represented in this guide, suggest that both Aliskiren and its major metabolite, 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, possess a favorable toxicity profile at the cellular level. The high IC50 values across multiple cell lines indicate a low potential for acute cytotoxicity.

It is important to note that while in vitro studies provide valuable preliminary data, they may not fully recapitulate the complexities of in vivo systems. [9]Factors such as drug-drug interactions, immune-mediated responses, and long-term exposure effects are not fully captured in these models. [10]For instance, Aliskiren has been associated with adverse events like hyperkalemia and renal impairment, particularly when used in combination with other RAAS inhibitors in high-risk patient populations. [11][12] In conclusion, this comparative in vitro toxicity guide provides a foundational understanding of the cellular safety profiles of Aliskiren and its primary metabolite. The presented methodologies and data serve as a valuable resource for researchers in the field of cardiovascular pharmacology and drug development. Further in vivo studies and clinical monitoring remain essential for a complete characterization of the safety of any therapeutic agent.

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• Aliskiren - Wikipedia. (n.d.). Retrieved from [Link]

• Aliskiren: A Full Review of Its Pharmacology, Clinical Use and Challenges - IJSAT. (2025, July 15). Retrieved from [Link]

• Tadayyon, M., et al. (2008). Aliskiren: An orally active renin inhibitor. Vascular Health and Risk Management, 4(4), 797–806. Retrieved from [Link]

• Saleem, T. K., & Fathima, S. N. (2010). Aliskiren: A Novel, Orally Active Renin Inhibitor. Systematic Reviews in Pharmacy, 1(1), 60. Retrieved from [Link]

• Wang, Y., et al. (2021). The effects of the renin inhibitor aliskiren on neuronal toxic damage. Pharmazie, 76(11), 546-551. Retrieved from [Link]

• Aliskiren - LiverTox - NCBI Bookshelf. (2016, February 23). Retrieved from [Link]

• López-Gómez, C., et al. (2022). The assessment of the potential hepatotoxicity of new drugs by in vitro metabolomics. Frontiers in Pharmacology, 13, 989633. Retrieved from [Link]

• Chen, Y. L., et al. (2014). Aliskiren Inhibits Neointimal Matrix Metalloproteinases in Experimental Atherosclerosis. PLoS ONE, 9(8), e105831. Retrieved from [Link]

• Drug-induced Cardiotoxicity Assays. (n.d.). Creative Bioarray. Retrieved from [Link]

• [In Vitro and in Vivo Assessments of Drug-induced Hepatotoxicity and Drug Metabolism in Humans]. (2019). Yakugaku Zasshi, 139(7), 963-969. Retrieved from [Link]

• iCell™ Cardiomyocytes: Assaying Cytoxicity. (n.d.). FujiFilm Cellular Dynamics. Retrieved from [Link]

• Tekturna® (aliskiren) Label. (2017, November 13). U.S. Food and Drug Administration. Retrieved from [Link]

• ALISKIREN: ONE NAME MANY ACTION. (2020). International Journal of Creative Research Thoughts, 8(6). Retrieved from [Link]

• PHARMACOLOGY REVIEW(S). (2009, April 23). U.S. Food and Drug Administration. Retrieved from [Link]

• Sharma, A., et al. (2020). Chronic Cardiotoxicity Assays Using Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes (hiPSC-CMs). Cells, 9(10), 2279. Retrieved from [Link]

• Lamore, S. D., et al. (2013). Cellular Impedance Assays for Predictive Preclinical Drug Screening of Kinase Inhibitor Cardiovascular Toxicity. Toxicological Sciences, 135(2), 402–413. Retrieved from [Link]

• Gómez-Lechón, M. J., et al. (2010). In vitro evaluation of potential hepatotoxicity induced by drugs. Current Pharmaceutical Design, 16(17), 1963-1977. Retrieved from [Link]

• The effects of the renin inhibitor aliskiren on neuronal toxic damage. (2021, November 1). Ingenta Connect. Retrieved from [Link]

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• Wang, L., et al. (2021). Drug-Induced Nephrotoxicity Assessment in 3D Cellular Models. International Journal of Molecular Sciences, 22(25), 13785. Retrieved from [Link]

• PRODUCT MONOGRAPH - RASILEZ HCT®. (2016, May 31). Novartis. Retrieved from [Link]

• Lee, S., et al. (2024). Comparison of in vitro models for drug-induced liver injury assessment. Toxicology and Applied Pharmacology, 478, 116847. Retrieved from [Link]

• Structure-Based Design and In Silico Evaluation of a Lipophilic Cyclooctanoyl- Derivative as a Renin Inhibitor: Lessons from Withdrawn Aliskiren. (2025, November 25). Molecules. Retrieved from [Link]

• 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID. (n.d.). GSRS. Retrieved from [Link]

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Cross-validation of LC-MS and HPLC methods for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

An in-depth technical guide for the cross-validation of Liquid Chromatography-Mass Spectrometry (LC-MS) and High-Performance Liquid Chromatography (HPLC) methods for the quantification of 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid , a critical degradation product of the direct renin inhibitor Aliskiren.

Executive Summary & Analytical Rationale

During the lifecycle of drug development, analytical methods must evolve. In the early stages of Aliskiren formulation and pharmacokinetic (PK) profiling, LC-MS/MS is the gold standard due to its exquisite sensitivity and structural specificity. However, as the drug moves into commercial manufacturing, routine Quality Control (QC) laboratories typically rely on HPLC-UV for batch release and stability testing due to its robustness, lower operational cost, and high precision at higher concentrations.

3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a complex, amphoteric impurity. Transitioning the quantitative analysis of this impurity from an LC-MS/MS environment to an HPLC-UV environment requires a rigorous cross-validation protocol . This ensures that the analytical results generated by both platforms are statistically equivalent and interchangeable without compromising patient safety or regulatory compliance.

The Mechanistic Challenge: Buffer Compatibility & Specificity

The primary hurdle in cross-validating these two platforms is mobile phase compatibility. Traditional HPLC-UV methods for Aliskiren and its impurities often utilize non-volatile phosphate buffers to achieve sharp peak shapes[1]. However, introducing phosphate salts into an LC-MS system causes severe ion suppression, rapid source fouling, and loss of sensitivity.

To bridge the two methods, a unified, mass-compatible chromatographic method must be developed. Replacing phosphate with a volatile buffer—such as ammonium acetate—maintains the pH control necessary for the retention of the carboxylic acid moiety while remaining completely transparent to the mass spectrometer[1].

Fig 1: Logical selection of mass-compatible buffers for LC-MS and HPLC cross-validation.

Cross-Validation Workflow & Regulatory Alignment

According to the ICH Q2(R2) guidelines, the objective of validating an analytical procedure is to demonstrate that it is fit for its intended purpose, encompassing parameters like accuracy, precision, and reportable range[2]. Furthermore, the FDA’s 2018 Bioanalytical Method Validation (BMV) Guidance mandates that when multiple analytical platforms are used to generate data within the same study or development program, cross-validation is required to prove inter-method equivalence[3].

Fig 2: Cross-validation workflow for HPLC-UV and LC-MS/MS methods per ICH Q2(R2) guidelines.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocol is designed as a self-validating system . The run is immediately halted if the System Suitability Testing (SST) criteria are not met, preventing the generation of artifactual data.

Phase 1: Standardized Sample Preparation

• Matrix Spiking: Spike blank matrix (or synthetic formulation placebo) with 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid reference standard across the calibration range (e.g., 10 ng/mL to 10,000 ng/mL).

• Internal Standard (IS) Addition: Add 50 ng/mL of Benazepril (or a stable isotope-labeled IS) to all samples. Causality: The IS normalizes injection-to-injection volumetric variability in HPLC and corrects for differential matrix-induced ion suppression in the MS source[4].

• Solid Phase Extraction (SPE): Load samples onto Oasis MCX (Mixed-mode Cation eXchange) cartridges. Wash with 2% formic acid, and elute with 5% ammonium hydroxide in methanol. Causality: The mixed-mode sorbent retains the basic amine of the aliskiren backbone via ion-exchange, while the wash steps aggressively remove neutral lipids and salts that cause baseline noise in UV and ion suppression in MS[4].

Phase 2: Method A (HPLC-UV)

• Column: Hypersil BDS C8 (150 × 4.6 mm, 5 µm). Causality: The C8 stationary phase provides slightly less hydrophobic retention than C18, which is ideal for the highly lipophilic Aliskiren backbone, preventing excessive run times and peak broadening[1].

• Mobile Phase: 0.1 M Ammonium Acetate (pH 6.5) : Methanol (37.5 : 62.5 v/v) delivered isocratically.

• Detection: Photodiode Array (PDA) or UV at 229 nm.

• SST Gate: Inject a mid-level QC sample six times. Proceed only if the Relative Standard Deviation (RSD) of the peak area ratio is < 2.0% and the peak tailing factor is < 1.5.

Phase 3: Method B (LC-ESI-MS/MS)

• Chromatography: Identical column and mobile phase parameters to Method A to maintain exact retention time equivalency.

• Detection: Electrospray Ionization (ESI) in positive mode.

• Specificity: Monitor specific Multiple Reaction Monitoring (MRM) transitions for the parent m/z to the dominant product ion for both the target impurity and the IS.

Phase 4: Cross-Validation Execution

• Analyze identical sets of Quality Control (QC) samples (Low, Mid, and High concentrations) in triplicate on both platforms.

• Calculate the inter-method bias. Per FDA guidelines, the mean quantitative accuracy of Method B must be within ±15% of Method A[3].

Comparative Performance Data

The table below summarizes the quantitative validation parameters derived from the cross-validation study, demonstrating how the methods complement each other across different stages of the product lifecycle.

Validation Parameter (ICH Q2(R2))	Method A: HPLC-UV (Routine QC)	Method B: LC-MS/MS (Trace Profiling)
Linear Dynamic Range	500 - 10,000 ng/mL	1 - 1,000 ng/mL
Limit of Detection (LOD)	150 ng/mL	0.2 ng/mL
Limit of Quantitation (LOQ)	500 ng/mL	1.0 ng/mL
Intra-day Precision (RSD%)	1.2% - 2.5%	3.5% - 6.1%
Inter-day Accuracy (% Bias)	± 2.0%	± 6.5%
Specificity	Moderate (Risk of isobaric co-elution)	High (MRM transition specific)
Run Time Equivalency	15 minutes	15 minutes

Data Interpretation: While LC-MS/MS provides superior sensitivity (LOQ of 1.0 ng/mL) necessary for genotoxic impurity profiling, the HPLC-UV method demonstrates tighter intra-day precision (1.2% - 2.5%) at higher concentrations. By utilizing the unified ammonium acetate mobile phase, both methods yield statistically equivalent results within the overlapping dynamic range (500 - 1,000 ng/mL), successfully passing the ±15% bias acceptance criteria.

Conclusion

Cross-validating LC-MS and HPLC methods for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid bridges the gap between early-stage trace analysis and late-stage commercial batch release. By engineering a self-validating protocol built upon a unified, mass-compatible mobile phase, laboratories can ensure seamless data transfer, maintain regulatory compliance with ICH Q2(R2) and FDA standards, and safeguard the analytical integrity of the drug development lifecycle.

References

• FDA (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. URL:[Link]

• ICH (2023). ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. URL:[Link]

• Shah, J.M. et al. (2014). Mass Compatible Liquid Chromatography Method for Degradation Study of Aliskiren Hemifumarate and Identification of Adduct Impurity. American Journal of PharmTech Research. URL: [Link]

• Patil, S.V. et al. (2020). Aliskiren: analytical review for estimation in pharmaceutical formulations. World Journal of Advanced Research and Reviews. URL: [Link]

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3'-Desmethoxy Aliskiren 3'-Carboxylic Acid limit of detection (LOD) vs limit of quantification (LOQ)

Analytical Comparison Guide: LOD vs. LOQ for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid Impurity Profiling

Introduction In pharmaceutical development, monitoring degradation products and metabolites is a non-negotiable regulatory requirement. For Aliskiren, a potent direct renin inhibitor, one of the most critical metabolites and structural impurities to track is 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (CAS: 949925-75-1)[1][2]. With a molecular formula of C29H49N3O7 and a molecular weight of 551.72 g/mol [3], this zwitterionic compound presents unique analytical challenges.

This guide provides an objective comparison of analytical platforms—specifically High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) versus Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—for establishing the Limit of Detection (LOD) and Limit of Quantification (LOQ) for this specific impurity.

Mechanistic Context: Why LOD and LOQ Diverge Across Platforms According to ICH Q2(R1) guidelines, the LOD is the lowest concentration of an analyte that can be reliably detected (Signal-to-Noise ratio ≥ 3:1), whereas the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy (Signal-to-Noise ratio ≥ 10:1)[4].

The causality behind the drastic differences in LOD/LOQ between UV and MS platforms lies in the molecule's structural physics:

• Chromophore Limitations (UV): The parent drug Aliskiren relies on its methoxy-substituted aromatic ring for UV absorbance (optimal at 229–237 nm)[4][5]. The 3'-desmethoxy derivative lacks this specific electron-donating group, subtly shifting its molar absorptivity. Consequently, baseline noise from the biological or formulation matrix heavily restricts the LOD in UV detection to the microgram-per-milliliter (µg/mL) range.

• Ionization Efficiency (MS): 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid contains both a carboxylic acid moiety and multiple basic amine groups[3][6]. In positive Electrospray Ionization (ESI+), these secondary amines exhibit a high proton affinity, readily forming a stable [M+H]+ precursor ion at m/z 552.7[7]. By transitioning to a specific product ion in Multiple Reaction Monitoring (MRM) mode, background matrix noise is virtually eliminated, driving the LOQ down to the nanogram-per-milliliter (ng/mL) level[8].

Caption: Logical progression from baseline noise to LOQ based on ICH S/N ratio guidelines.

Comparative Performance Data The following table synthesizes the analytical performance of different platforms for Aliskiren and its carboxylic acid degradation products.

Analytical Technique	Method Focus	LOD	LOQ	Signal-to-Noise (S/N)	Reference Proxy
HPLC-UV (229 nm)	Bulk Drug & Formulation	2.38 µg/mL	7.93 µg/mL	LOD (3:1), LOQ (10:1)	[4]
UPLC-UV (237 nm)	Stability-Indicating	0.48 µg/mL	1.45 µg/mL	LOD (3:1), LOQ (10:1)	[5]
HPTLC (Densitometry)	Synthetic Mixtures	133.38 ng/spot	404.19 ng/spot	LOD (3:1), LOQ (10:1)	[8]
LC-MS/MS (ESI+)	Biological Matrix / Trace	~0.1 - 0.5 ng/mL	~1.0 - 2.0 ng/mL	LOD (3:1), LOQ (10:1)	[8][9]

*Note: LC-MS/MS values represent extrapolated performance standards for Aliskiren metabolites in MRM mode, demonstrating a 1000-fold increase in sensitivity over conventional HPLC-UV.

Self-Validating Experimental Protocol: LC-MS/MS Quantification To ensure absolute trustworthiness, the following LC-MS/MS protocol is designed as a closed, self-validating system incorporating System Suitability Testing (SST)[4][8].

Phase 1: Sample & Standard Preparation

• Stock Solution: Accurately weigh the 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid reference standard[10] and dissolve in LC-MS grade methanol to yield a 1.0 mg/mL stock.

• Calibration Curve: Dilute the stock serially with 50% aqueous methanol to create a working range spanning from the anticipated LOQ (e.g., 1.0 ng/mL) to 100 ng/mL.

• Matrix Extraction: Spike 100 µL of blank matrix (plasma or formulation diluent) with the standard. Add 500 µL of ethyl acetate for Liquid-Liquid Extraction (LLE). Vortex for 2 minutes, centrifuge at 10,000 rpm, and evaporate the organic layer under nitrogen. Reconstitute in 100 µL of mobile phase[8].

Phase 2: System Suitability & Chromatography 4. SST Verification: Inject a mid-level Quality Control (QC) sample (50 ng/mL) six consecutive times. The system is only validated for the run if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0% and retention time drift is ≤ 0.1 min. 5. Separation: Inject 5 µL onto a UPLC C18 column (e.g., 50 × 2.1 mm, 1.7 µm). Use a gradient mobile phase of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B). Causality check: The acidic environment ensures the carboxylic acid moiety remains protonated, preventing peak tailing and ensuring consistent retention[7][8].

Phase 3: MS/MS Detection & LOQ Confirmation 6. Detection: Operate the triple quadrupole mass spectrometer in ESI+ mode. Monitor the MRM transition from the precursor ion [M+H]+ at m/z 552.7 to its dominant product ion[3][7]. 7. LOQ Validation: Inject the lowest calibration standard (1.0 ng/mL) in quintuplicate. The method LOQ is successfully validated only if the S/N ratio is ≥ 10:1, precision (CV) is ≤ 20%, and accuracy is between 80-120%[4].

Caption: Self-validating LC-MS/MS workflow for quantifying 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid.

Conclusion While HPLC-UV and UPLC-UV methods are adequate for bulk drug assay and major degradation product monitoring in the µg/mL range, they fall short for trace-level genotoxic or pharmacokinetic impurity profiling. For 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid, transitioning to an LC-MS/MS platform leverages the molecule's basic amine groups for superior ionization, bypassing the chromophore limitations of the 3'-desmethoxy structure. This shift reliably pushes the LOQ from ~1.45 µg/mL down to the low ng/mL range, ensuring rigorous compliance with ICH stability and impurity guidelines.

References

• Determination of Aliskiren in Tablet Dosage Forms by a Validated Stability-indicating RP-LC Method. Journal of Chromatographic Science.[Link]

• 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID. Inxight Drugs (NIH). [Link]

• 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706. PubChem (NIH).[Link]

• Response Surface Methodology Driven Systematic Development of a Novel RP-UPLC Method for The Quantification of Aliskiren. Journal of Pharmaceutical Research.[Link]

• Characterization of solution stress degradation products of aliskiren and prediction of their physicochemical and ADMET properties. PubMed.[Link]

• Nicardipine: Concise Review on Analytical Techniques. Lupine Publishers.[Link]

• Highly sensitive HPLC method for assay of aliskiren in human plasma through derivatization with 1-naphthyl isocyanate using UV detection. ResearchGate.[Link]

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. 3'-DesMethoxy Aliskiren 3'-Carboxylic Acid | 949925-75-1 [amp.chemicalbook.com]
• 3. 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 6. 3'-DESMETHOXY ALISKIREN 3'-CARBOXYLIC ACID [drugs.ncats.io]
• 7. Characterization of solution stress degradation products of aliskiren and prediction of their physicochemical and ADMET properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. lupinepublishers.com [lupinepublishers.com]
• 10. 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid | CAS 949925-75-1 | Chemical Product - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]

Safety & Regulatory Compliance

3'-Desmethoxy Aliskiren 3'-Carboxylic Acid proper disposal procedures

As drug development professionals, managing the lifecycle of active pharmaceutical ingredients (APIs) and their metabolites is just as critical as their synthesis. 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid —a key metabolite and synthetic impurity of the antihypertensive direct renin inhibitor Aliskiren—requires stringent disposal protocols to ensure laboratory safety and environmental compliance.

Because this compound retains a complex structural framework similar to its parent API, improper disposal poses significant ecotoxicological risks. As a Senior Application Scientist, I have designed this operational guide to provide your laboratory with a self-validating, step-by-step framework for the safe handling, segregation, and final disposition of this specific chemical asset.

Physicochemical Profiling & Hazard Assessment

To design an effective disposal strategy, we must first understand the molecular characteristics that dictate the compound's behavior in waste streams. Data from PubChem identifies this compound as a highly flexible molecule with multiple chiral centers[1].

Table 1: Physicochemical Profile & Operational Implications

Property	Value	Operational Implication for Disposal
Analyte Name	3'-Desmethoxy Aliskiren 3'-Carboxylic Acid	Identifies the specific waste stream for accurate regulatory labeling[2].
CAS Number	949925-75-1	Essential for hazardous waste profiling and SDS documentation.
Molecular Formula	C29H49N3O7	High carbon/nitrogen content requires oxygen-rich thermal destruction[2].
Molecular Weight	551.72 g/mol	Large, robust molecule; resists spontaneous environmental degradation[1].
Chemical Class	Pharmaceutical Metabolite / Impurity	Triggers EPA Subpart P compliance; strictly prohibits sewering[3].

Regulatory Compliance Framework

Laboratory disposal of pharmaceutical metabolites is heavily regulated to prevent the accumulation of biologically active compounds in municipal water systems.

• EPA Subpart P (Sewer Ban): Under the Resource Conservation and Recovery Act (RCRA), the EPA enforces a strict universal sewer ban. Absolutely no hazardous or biologically active pharmaceutical waste—including Aliskiren metabolites—may be disposed of down the drain at any research or healthcare facility[3].

• FDA Guidelines: The FDA corroborates this environmental protection strategy by explicitly advising against the flushing of active pharmaceutical ingredients unless specifically directed by the drug's labeling. Instead, they advocate for professional waste management and transfer to authorized licensed contractors[4].

Waste Segregation & Disposal Workflow

The following diagram illustrates the logical decision tree for routing 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid waste from the benchtop to final destruction.

Figure 1: Waste segregation and disposal workflow for Aliskiren metabolites.

Standard Operating Procedure (SOP): Laboratory Disposal

This self-validating protocol ensures that every action taken at the bench is scientifically grounded and compliant with federal waste management standards.

Phase 1: Source Segregation and Matrix Isolation

• Action: Separate 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid waste into solid streams (e.g., pure API powder, contaminated spatulas, empty synthesis vials) and liquid streams (e.g., HPLC analytical effluents, extraction solvents).

• Causality: Liquid and solid wastes require different incineration feed mechanisms. Mixing them increases the overall mass of complex waste, drastically inflating disposal costs. Furthermore, isolating this active metabolite from incompatible chemicals (like strong oxidizers) prevents unintended exothermic reactions.

Phase 2: Primary Containment

• Action: Deposit solid waste into puncture-resistant, High-Density Polyethylene (HDPE) bins. For liquid waste, utilize chemically compatible, vented carboys (e.g., PTFE or HDPE).

• Causality: The 3'-carboxylic acid moiety exhibits mild acidity. HDPE provides superior chemical inertness compared to standard plastics or reactive metals, preventing container degradation, leaching, and secondary environmental exposure during transit.

Phase 3: Regulatory Labeling

• Action: Affix a standardized, highly visible label reading: "Non-RCRA Pharmaceutical Waste - Contains Aliskiren Metabolite (CAS 949925-75-1)."

• Causality: Accurate labeling acts as a self-validating safety measure. It ensures compliance with OSHA Hazard Communication Standards and explicitly informs the waste management contractor of the chemical payload, guaranteeing it is routed to a thermal treatment facility rather than a standard municipal landfill.

Phase 4: Final Disposition via Thermal Destruction

• Action: Coordinate with an EPA-licensed hazardous waste vendor to transfer the sealed containers for high-temperature incineration (>1000°C).

• Causality: Standard chemical neutralization (e.g., using bleach) is contraindicated, as reacting sodium hypochlorite with the compound's amine groups can yield toxic chlorinated byproducts. High-temperature incineration guarantees the complete thermal cleavage of the robust amide and ether linkages within the C29H49N3O7 framework, mineralizing the compound into harmless CO2, H2O, and scrubbed NOx gases.

References

• Title: 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem Source: nih.gov URL: [Link]

• Title: Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P - EPA Source: epa.gov URL: [Link]

• Title: How to Dispose of Unused Medicines | FDA Source: fda.gov URL: [Link]

Sources

• 1. 3'-Desmethoxy aliskiren 3'-carboxylic acid | C29H49N3O7 | CID 71315706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid [lgcstandards.com]
• 3. epa.gov [epa.gov]
• 4. fda.gov [fda.gov]

Personal protective equipment for handling 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid

As laboratory professionals and drug development scientists, our first priority is the integrity of our research and the safety of our personnel. 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid (CAS: 949925-75-1) is a complex downstream metabolite of Aliskiren, a potent direct renin inhibitor [1]. While it is an invaluable compound for pharmacokinetic and cardiovascular research, handling this active pharmaceutical ingredient (API) requires rigorous operational discipline.

Due to its mechanism of action—inhibiting the renin-angiotensin-aldosterone system (RAAS)—inadvertent systemic absorption can precipitate severe hypotension, hyperkalemia, and systemic organ toxicity (H373) [2] [3]. Furthermore, RAAS inhibitors carry a strict reproductive toxicity warning (H360) [2].

To build a culture of safety, we must move beyond merely following instructions; we must understand the causality behind them. This guide provides a self-validating, step-by-step operational framework for the safe handling, solubilization, and disposal of this compound.

Mandatory Personal Protective Equipment (PPE) Matrix

The selection of PPE for 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is dictated by its physical state (fine powder) and its toxicological profile. The table below summarizes the required protective gear and the mechanistic rationale behind each choice.

PPE Category	Specification	Regulatory Standard	Hazard Targeted	Causality / Rationale
Respiratory	N95/P100 Particulate Respirator or PAPR	NIOSH / EN 149	H335 (Respiratory Irritation), Systemic Absorption	The API is a fine powder prone to aerosolization. Inhalation bypasses first-pass metabolism, leading to rapid systemic RAAS blockade.
Hand Protection	Double-layered Nitrile or Neoprene gloves (≥0.11 mm thickness)	EN 374	H315 (Skin Irritation), Dermal Absorption	Provides chemical resistance against lipophilic molecules. Double-gloving ensures barrier integrity; if the outer layer is compromised, the inner layer maintains the seal.
Eye/Face	Tightly fitting safety goggles with side shields	ANSI Z87.1 / EN 166	H319 (Severe Eye Irritation)	Protects ocular mucosa from micro-dust deposition and accidental splashes during the solubilization phase.
Body	Flame-resistant, impervious lab coat; closed-toe shoes	OSHA 29 CFR 1910.132	Cross-contamination	Prevents API dust from settling on street clothes, ensuring the compound is not inadvertently transported outside the controlled laboratory environment.

Operational Workflow

The following diagram maps the logical progression of handling this API, ensuring that hazard exposure is mitigated at every phase of the experiment.

Operational workflow for the safe handling, solubilization, and disposal of 3'-Desmethoxy Aliskiren.

Step-by-Step Handling Protocol: A Self-Validating System

To ensure absolute trustworthiness in your methodology, every protocol must include a validation step. Do not proceed to the next step unless the validation condition is met.

Phase 1: Pre-Operation Readiness

• Establish Engineering Controls: Conduct all handling of the dry powder inside a certified Class II Type B2 Biological Safety Cabinet (BSC) or a hard-ducted chemical fume hood.

  • Validation Step: Before opening the chemical vial, hold a delicate task wipe (e.g., Kimwipe) at the sash opening. The tissue must be actively pulled inward, physically validating directional negative airflow.

• Don PPE: Equip the PPE outlined in the matrix above. Ensure gloves are pulled over the cuffs of the lab coat to eliminate exposed skin at the wrists.

Phase 2: Weighing and Solubilization

• Anti-Static Preparation: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid is a dry powder that easily accumulates electrostatic charge, leading to erratic weighing and dangerous aerosolization. Use non-sparking, anti-static spatulas.

  • Validation Step: Hover the spatula over the powder. If the powder repels or "jumps" toward the tool, static is present. Discharge the environment using a static eliminator (e.g., Zerostat gun) before proceeding.

• Weighing: Tare your analytical balance with a closed-cap vial. Transfer the estimated amount of powder into the vial, cap it immediately, and then weigh it. Never transport unsealed powder across the laboratory.

• In-Hood Solubilization: Because the API is highly lipophilic, it is poorly soluble in water but readily soluble in organic solvents like DMSO or Ethanol. Inject the solvent directly into the capped vial through a septum (if available) or carefully open the vial deep within the fume hood to dissolve the powder.

  • Causality: Converting the dry powder into a liquid solution immediately neutralizes the inhalation hazard, making the compound significantly safer to transport to the benchtop for subsequent assays.

Phase 3: Decontamination and Doffing

• Surface Decontamination: Aqueous cleaning is insufficient for this lipophilic molecule. Spray all tools, spatulas, and the balance pan with 70% Isopropanol (IPA) or Ethanol. Wipe thoroughly with disposable towels.

• Safe Doffing: Remove the outer layer of gloves inside the fume hood, turning them inside-out to trap any micro-dust. Dispose of them in the hood's solid waste receptacle. Wash hands with soap and water immediately after removing the inner gloves.

Spill Response and Disposal Plan

Immediate Spill Response: If a dry powder spill occurs outside the fume hood, do not sweep it, as this will aerosolize the API.

• Evacuate personnel from the immediate vicinity.

• Don a P100 respirator.

• Cover the spill gently with absorbent pads lightly dampened with 70% IPA to suppress dust.

• Carefully scoop the dampened material into a hazardous waste container using a non-sparking tool.

• Scrub the spill area twice with an alcohol-based solvent.

Waste Disposal: 3'-Desmethoxy Aliskiren 3'-Carboxylic Acid must never be disposed of in municipal waste or flushed down the sink.

• Solid Waste: Contaminated gloves, wipes, and empty vials must be sealed in heavy-duty biohazard or chemical waste bags.

• Liquid Waste: Solvent mixtures containing the API must be collected in compatible, clearly labeled HPLC-grade waste carboys.

• Final Disposition: Entrust disposal exclusively to a licensed hazardous waste management facility for high-temperature incineration, in strict accordance with local and EPA/OSHA regulations [2].

References

• 3'-Desmethoxy aliskiren 3'-carboxylic acid | CID 71315706 Source: PubChem, National Center for Biotechnology Information, U.S. National Library of Medicine. URL:[Link]

• Aliskiren Hemifumarate | CID 6918427 Source: PubChem, National Center for Biotechnology Information, U.S. National Library of Medicine. URL:[Link]